4,5-Dibromothiazole-2-carboxylic acid

• CAS: 1806352-39-5

Core Science & Biosynthesis

The Acidity of 4,5-dibromothiazole-2-carboxylic acid: A Technical Guide to its pKa

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of pKa in Drug Discovery and Development

The pKa of a molecule is a critical parameter in drug discovery and development, influencing a wide range of pharmacokinetic and pharmacodynamic properties. It dictates the extent of ionization of a compound at a given pH, which in turn affects its solubility, permeability across biological membranes, and binding affinity to target proteins. For a molecule like 4,5-dibromothiazole-2-carboxylic acid, the acidity of the carboxylic acid group is significantly modulated by the electronic effects of the thiazole ring and the bromo substituents. An accurate understanding of its pKa is therefore essential for its rational design and application as a potential therapeutic agent.

Theoretical Framework: Factors Influencing the Acidity of 4,5-dibromothiazole-2-carboxylic acid

The acidity of 4,5-dibromothiazole-2-carboxylic acid is a confluence of several structural and electronic factors.

The Thiazole Moiety

Thiazole is an aromatic five-membered heterocycle containing sulfur and nitrogen atoms.[1] The thiazole ring itself is electron-withdrawing, which stabilizes the carboxylate anion formed upon deprotonation, thereby increasing the acidity of the carboxylic acid group compared to a simple aliphatic carboxylic acid. The nitrogen atom in the thiazole ring can be protonated, with the pKa of the conjugate acid of thiazole being approximately 2.5.[1]

The Carboxylic Acid Group

The primary acidic functional group in the molecule is the carboxylic acid. The pKa of carboxylic acids typically falls in the range of 2 to 5.[2][3] The deprotonation of the carboxylic acid results in a resonance-stabilized carboxylate anion.

The Inductive Effect of Bromo Substituents

The two bromine atoms at positions 4 and 5 of the thiazole ring are highly electronegative. They exert a strong electron-withdrawing inductive effect (-I effect), which further delocalizes the negative charge of the carboxylate anion. This increased stabilization of the conjugate base leads to a significant increase in the acidity of the carboxylic acid, and therefore a lower pKa value.

Estimated pKa: Based on these factors, the pKa of 4,5-dibromothiazole-2-carboxylic acid is anticipated to be lower than that of thiazole-2-carboxylic acid and significantly lower than that of benzoic acid (pKa ≈ 4.2). A reasonable estimate would place its pKa in the range of 1.5 to 2.5 . However, this remains an educated estimation, and experimental determination is crucial for an accurate value.

Experimental Determination of pKa

Several robust experimental methods can be employed to determine the pKa of 4,5-dibromothiazole-2-carboxylic acid. The choice of method often depends on the compound's solubility and spectral properties.

Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination. It involves the gradual addition of a titrant (a strong base, such as NaOH) to a solution of the analyte (4,5-dibromothiazole-2-carboxylic acid) and monitoring the pH change.

Experimental Protocol:

• Preparation of Analyte Solution: Accurately weigh a sample of 4,5-dibromothiazole-2-carboxylic acid and dissolve it in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol or DMSO to ensure solubility).

• Titration Setup: Place the analyte solution in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Add a standardized solution of NaOH in small, precise increments using a burette.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point, where half of the carboxylic acid has been neutralized.

Data Presentation:

Titrant Volume (mL)	pH
0.0	...
0.1	...
...	...
Half-Equivalence Point	pKa
...	...
Equivalence Point	...

UV-Vis Spectrophotometry

This method is applicable if the UV-Vis absorption spectrum of the ionized and non-ionized forms of the molecule differ.[4]

Experimental Protocol:

• Spectral Analysis: Record the UV-Vis spectra of 4,5-dibromothiazole-2-carboxylic acid in highly acidic (e.g., 0.1 M HCl) and highly basic (e.g., 0.1 M NaOH) solutions to obtain the spectra of the fully protonated and deprotonated species, respectively.

• Buffer Preparation: Prepare a series of buffer solutions with known pH values spanning the expected pKa range.

• Measurement: Dissolve a constant concentration of the compound in each buffer solution and record the absorbance at a wavelength where the difference in absorbance between the ionized and non-ionized forms is maximal.

• Data Analysis: Plot the absorbance versus pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa.

Logical Relationship of Experimental Workflow:

Caption: Experimental workflows for pKa determination.

Computational Prediction of pKa

In silico methods provide a rapid and cost-effective means of estimating pKa values.[5][6][7] Density Functional Theory (DFT) calculations are a powerful tool for this purpose.

DFT-Based pKa Prediction

This approach involves calculating the Gibbs free energy change (ΔG) for the deprotonation reaction in a simulated aqueous environment.

Methodology:

• Geometry Optimization: Perform geometry optimization for both the protonated (acid) and deprotonated (conjugate base) forms of 4,5-dibromothiazole-2-carboxylic acid using a suitable DFT functional (e.g., B3LYP, CAM-B3LYP) and basis set (e.g., 6-31G*).[5]

• Solvation Model: Employ a continuum solvation model, such as the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD), to account for the effects of the aqueous solvent.

• Free Energy Calculation: Calculate the Gibbs free energies of the acid, conjugate base, and a proton in the gas phase and in solution.

• pKa Calculation: The pKa can then be calculated using the following thermodynamic cycle:

Thermodynamic Cycle for pKa Calculation:

Caption: Thermodynamic cycle for computational pKa prediction.

Conclusion

While an experimentally determined pKa for 4,5-dibromothiazole-2-carboxylic acid is not currently published, a thorough understanding of its chemical structure allows for a reasoned estimation of its acidity. The strong electron-withdrawing properties of the thiazole ring and the two bromo substituents are expected to render the carboxylic acid group significantly acidic, with a predicted pKa in the range of 1.5 to 2.5. For researchers and drug development professionals, the experimental and computational methodologies outlined in this guide provide a clear path forward for the precise determination of this crucial physicochemical parameter. An accurate pKa value will be instrumental in advancing the study and application of this and related halogenated thiazole compounds.

References

• Mihai, C. I., & Bălășoiu, A. M. (2020). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 25(19), 4539. [Link]

• Homework.Study.com. (n.d.). The thiazole derivative A is acidic due to the "resonance effects of the thiazole ring." Draw a... [Link]

• Grillo, G., et al. (2024). Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. International Journal of Molecular Sciences, 25(6), 3206. [Link]

• Wikipedia. (2023). Thiazole. [Link]

• Stoyanov, S., et al. (2014). Halogen-containing thiazole orange analogues – new fluorogenic DNA stains. Beilstein Journal of Organic Chemistry, 10, 2339–2347. [Link]

• Ibrahim, A. A., & Hasan, M. K. (2019). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. Journal of Education and Science, 28(3), 209-220. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

• El-Sayed, M. A. A., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5488. [Link]

• Ibrahim, A. A., & Hasan, M. K. (2021). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. NTU Journal of Pure Sciences, 1(1). [Link]

• Li, H., et al. (2008). Correlations and Predictions of Carboxylic Acid pKa Values Using Intermolecular Structure and Properties of Hydrogen-Bonded Complexes. The Journal of Physical Chemistry A, 112(10), 2146–2154. [Link]

• Reynaud, P., et al. (1959). The synthesis of thiazole‐2‐ and of thiazole‐5‐ carboxylic acid via a halogen‐metal exchange reaction). Bulletin de la Société Chimique de France, 1735-1737. [Link]

• Liu, Y., et al. (2024). Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids. Molecules, 29(4), 894. [Link]

• Organic Chemistry Data. (2017). Bordwell pKa Table. [Link]

• Master Organic Chemistry. (2024). The pKa Table Is Your Friend. [Link]

• Box, K. J., et al. (2006). Development of Methods for the Determination of pKa Values. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1151-1160. [Link]

• Ibrahim, A. A., & Hasan, M. K. (2021). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. NTU Journal of Pure Sciences, 1(1). [Link]

• Chemistry LibreTexts. (2023). 5.2: Acid Strength and pKa. [Link]

• PubChem. (n.d.). 2-Bromothiazole-5-carboxylic acid. [Link]

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Comprehensive NMR Spectroscopic Analysis of 4,5-Dibromothiazole-2-carboxylic Acid: A Technical Guide for Synthetic Chemists

Executive Summary & Chemical Context

4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) is a highly functionalized, commercially available heterocyclic building block[1]. It is frequently utilized in advanced medicinal chemistry, notably serving as a critical intermediate in the synthesis of histone acetyltransferase (HAT) inhibitors and other targeted antineoplastic agents[2].

From an analytical perspective, this molecule presents a fascinating case study in Nuclear Magnetic Resonance (NMR) spectroscopy. Because it is fully substituted at all ring positions, it lacks aromatic protons, and its carbon framework consists entirely of quaternary centers. This guide elucidates the theoretical causality behind its spectral signatures and provides a self-validating experimental protocol to ensure high-fidelity data acquisition.

Theoretical NMR Framework

1 H NMR: The Diagnostic Power of Absence

The 1 H NMR spectrum of 4,5-dibromothiazole-2-carboxylic acid is defined by its extreme simplicity. The thiazole ring possesses only three carbon positions (C2, C4, C5). Because C2 is functionalized with a carboxylic acid, and C4/C5 are halogenated with bromine, there are zero protons on the heteroaromatic ring .

The only proton present in the entire molecule is the acidic proton of the carboxylic acid (-COOH).

• Chemical Shift Causality: The strong electron-withdrawing nature of the adjacent carbonyl group, combined with the electronegativity of the oxygen atom, severely deshields this proton. In a polar, hydrogen-bond-accepting solvent like DMSO- d6​ , this proton is stabilized and typically resonates far downfield between 13.0 and 14.5 ppm[3].

13 C NMR: Quaternary Dynamics and the Heavy Atom Effect

The 13 C NMR spectrum contains exactly four distinct resonances, reflecting the four unique carbon environments. Because all carbons are quaternary, they lack attached protons to facilitate dipole-dipole relaxation, resulting in exceptionally long T1​ relaxation times.

The chemical shifts are dictated by a delicate balance of inductive deshielding and spin-orbit shielding:

• C=O (Carboxylic Acid): The carbonyl carbon is heavily deshielded by the double bond to oxygen and the inductive pull of the hydroxyl group, pushing it to the furthest downfield position (~160–165 ppm)[3].

• C2 (Thiazole Ring): Flanked by the electronegative nitrogen and sulfur atoms, and further drained of electron density by the attached -COOH group, C2 appears highly deshielded (~155–160 ppm).

• C4 (Thiazole Ring): Attached to a bromine atom and adjacent to the highly electronegative nitrogen. While nitrogen deshields the carbon, the Heavy Atom Effect (spin-orbit coupling introduced by the large bromine atom) provides a counteracting shielding effect, placing C4 around ~135–140 ppm.

• C5 (Thiazole Ring): Attached to a bromine atom but adjacent to the less electronegative sulfur atom. The Heavy Atom Effect dominates here, shielding C5 significantly and pushing it to the most upfield position of the ring carbons (~120–125 ppm).

Electronic and heavy-atom effects dictating 13C NMR chemical shifts.

Quantitative Data Presentation

The following tables summarize the expected spectral data based on the electronic environment of the molecule.

Table 1: 1 H NMR Spectral Data Summary (in DMSO- d6​ )

Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Notes

| 2-COOH | 13.0 – 14.5 | Broad Singlet (br s) | 1H | Carboxylic Acid | Highly deshielded by electronegative oxygen; disappears rapidly upon D 2​ O exchange. |

Table 2: 13 C NMR Spectral Data Summary (in DMSO- d6​ )

Position	Chemical Shift (ppm)	Type	Assignment	Causality / Notes
C=O	~160.5 – 165.0	Quaternary	Carbonyl	Deshielded by double bond to O and adjacent -OH.
C2	~155.0 – 160.0	Quaternary	Thiazole Ring	Deshielded by adjacent N, S, and electron-withdrawing -COOH.
C4	~135.0 – 140.0	Quaternary	Thiazole Ring	Deshielded by N; partially shielded by Br (Heavy Atom Effect).

| C5 | ~120.0 – 125.0 | Quaternary | Thiazole Ring | Shielded by Br (Heavy Atom Effect); adjacent to less electronegative S. |

Self-Validating Experimental Protocols

To guarantee trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It accounts for the specific physical chemistry of fully substituted quaternary heterocycles.

Phase 1: Sample Preparation & Solvent Selection

• Mass Measurement: Weigh 40–50 mg of 4,5-dibromothiazole-2-carboxylic acid. Causality: High concentration is critical. Because all four carbons are quaternary, they do not benefit from the Nuclear Overhauser Effect (NOE) enhancement provided by attached protons. A highly concentrated sample compensates for this inherent lack of signal intensity.

• Solvent Addition: Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ). Causality: DMSO- d6​ acts as a strong hydrogen-bond acceptor, disrupting the intermolecular hydrogen bonding of the carboxylic acid dimers. Attempting to use CDCl 3​ will result in a cloudy suspension, poor shimming, and an unreadable spectrum.

• Transfer: Pipette the homogeneous solution into a standard 5 mm high-throughput NMR tube.

Phase 2: 1 H NMR Acquisition & D 2​ O Validation

• Initial Acquisition: Lock on the DMSO- d6​ signal, shim the magnet, and acquire the 1 H spectrum using a standard 90° pulse program (e.g., zg30). Set the relaxation delay ( D1​ ) to 2.0 seconds and acquire 16 scans.

• Self-Validation (The D 2​ O Shake Test): To definitively prove that the broad singlet at ~13.5 ppm is the -COOH proton (and not residual water or an impurity), remove the tube from the spectrometer. Add 1–2 drops of D 2​ O, cap the tube, and shake vigorously for 10 seconds.

• Re-acquisition: Run the 1 H spectrum again. The peak at ~13.5 ppm will completely vanish due to rapid deuterium exchange (-COOH → -COOD), validating the assignment.

Phase 3: 13 C NMR Acquisition

• Pulse Sequence: Switch to a proton-decoupled 13 C pulse program (e.g., zgpg30).

• Parameter Optimization (Critical Step): Set the relaxation delay ( D1​ ) to 3.0 to 4.0 seconds . Causality: Quaternary carbons relax slowly via chemical shift anisotropy and spin-rotation mechanisms rather than efficient dipole-dipole interactions. A standard 1-second delay will cause the signals to saturate and disappear into the baseline.

• Scans & Processing: Set the number of scans (NS) to a minimum of 512 (preferably 1024). Process the resulting Free Induction Decay (FID) with an exponential window function using a line broadening (LB) of 1.0 Hz to maximize the signal-to-noise ratio before Fourier transformation.

Self-validating NMR acquisition workflow for quaternary heterocycles.

References

• Wu, Y., et al. "Discovery, Structure-Activity Relationship and Biological Activity of Histone-Competitive Inhibitors of Histone Acetyltransferases". eScholarship, University of California. Available at:[Link]

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An In-Depth Technical Guide to the Solubility of 4,5-dibromothiazole-2-carboxylic acid in DMSO and DMF

Abstract

Part 1: Physicochemical Profile and Theoretical Solubility Framework

Molecular Structure and Properties of 4,5-dibromothiazole-2-carboxylic acid

4,5-dibromothiazole-2-carboxylic acid is a heterocyclic compound featuring a thiazole ring substituted with two bromine atoms and a carboxylic acid group. Its structure dictates its solubility behavior.

• Carboxylic Acid Group (-COOH): This functional group is polar and can act as both a hydrogen bond donor (from the hydroxyl proton) and a hydrogen bond acceptor (at the carbonyl and hydroxyl oxygens). The acidic nature of this proton is a primary driver of its interactions with basic or polar solvents. Carboxylic acids generally exhibit strong intermolecular hydrogen bonding, leading to relatively high boiling points compared to molecules of similar mass[1].

• Dibromothiazole Ring: The thiazole ring, containing both sulfur and nitrogen, is a polar heterocycle. The two electron-withdrawing bromine atoms further enhance the molecule's polarity and can participate in halogen bonding. The overall structure is largely flat and rigid.

Solvent Properties: DMSO and DMF

Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are classified as polar aprotic solvents. They are mainstays in drug discovery and chemical research due to their exceptional solvating power for a wide range of organic molecules.[2][3]

• Dimethyl Sulfoxide (DMSO): With the formula (CH₃)₂S=O, DMSO possesses a highly polar sulfoxide bond. It is a strong hydrogen bond acceptor and is miscible with water and most organic solvents.[4][5] Its high dielectric constant helps to solvate ions and polar molecules effectively.

• N,N-Dimethylformamide (DMF): With the formula (CH₃)₂NC(O)H, DMF is another highly polar solvent with a large dipole moment. It is also an effective hydrogen bond acceptor.

Predicted Solubility

Based on the principles of "like dissolves like," a high degree of solubility is predicted for 4,5-dibromothiazole-2-carboxylic acid in both DMSO and DMF. The polar nature of the dibromothiazole ring and, more importantly, the ability of the carboxylic acid group to form strong hydrogen bonds with the hydrogen bond-accepting solvent molecules (DMSO and DMF) are the key drivers for this interaction.

This prediction is supported by anecdotal evidence from related compounds; for instance, the structurally similar 2-bromothiazole-5-carboxylic acid is noted to be soluble in polar solvents, and its characterization via NMR is performed in deuterated DMSO (DMSO-d6), which implies significant solubility.[6][7] However, theoretical prediction is no substitute for empirical measurement.

Part 2: Quantitative Solubility Data

As of the date of this publication, specific quantitative solubility values for 4,5-dibromothiazole-2-carboxylic acid in DMSO and DMF are not published in readily accessible literature. The following table is provided as a template for researchers to populate with their experimentally determined values, following the protocol outlined in Part 3.

Solvent	Temperature (°C)	Molar Solubility (M)	Solubility (mg/mL)	Method Used
DMSO	25	Enter Data	Enter Data	Shake-Flask
DMF	25	Enter Data	Enter Data	Shake-Flask

Part 3: Definitive Protocol for Experimental Solubility Determination

To ensure data accuracy and reproducibility, a thermodynamic equilibrium solubility assay, such as the shake-flask method, is considered the gold standard. The following protocol provides a robust workflow for determining the solubility of 4,5-dibromothiazole-2-carboxylic acid.

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology

This protocol is adapted from standard methods for determining compound solubility in DMSO.[8]

• Preparation of Supersaturated Solution:

  • Accurately weigh approximately 5-10 mg of 4,5-dibromothiazole-2-carboxylic acid into several sterile 2 mL microcentrifuge tubes. The key is to add enough solid to ensure that saturation is reached and excess solid remains.

  • To each tube, add a precise volume (e.g., 500 µL) of the target solvent (anhydrous DMSO or DMF).

• Equilibration:

  • Seal the tubes tightly.

  • Place the tubes on a rotator or shaker in a temperature-controlled environment (e.g., 25°C).

  • Allow the mixture to equilibrate for at least 24 hours. This step is critical for ensuring the system reaches thermodynamic equilibrium. A longer period (48 hours) can be used to confirm that equilibrium has been achieved.

• Phase Separation:

  • Following equilibration, visually inspect the tubes to confirm the presence of undissolved solid.

  • Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the excess solid material firmly.[8]

• Sample Collection and Dilution:

  • Carefully open the tube, taking care not to disturb the pellet.

  • Withdraw a known, small volume of the clear supernatant (e.g., 50 µL).

  • Immediately dilute the supernatant into a large, known volume of a suitable analysis solvent (e.g., acetonitrile or methanol) in which the compound is highly soluble. This prevents the compound from precipitating post-sampling and prepares it for analysis.

• Quantification:

  • Prepare a set of calibration standards of 4,5-dibromothiazole-2-carboxylic acid of known concentrations.

  • Analyze the diluted samples and the calibration standards using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus concentration.

  • Determine the concentration of the diluted sample from the calibration curve and, accounting for the dilution factor, calculate the original concentration in the saturated supernatant. This value represents the solubility.

Part 4: Practical Applications: Stock Solution Preparation and Handling

Accurate preparation of stock solutions is fundamental to the success of any experiment.[9] An improperly prepared stock solution introduces significant error that propagates through all subsequent dilutions and assays.[10][11]

Protocol for Preparing a 10 mM Stock Solution in DMSO

• Calculation:

  • Determine the molecular weight (MW) of 4,5-dibromothiazole-2-carboxylic acid.

  • Calculate the mass required for your desired volume and concentration. For a 10 mM solution in 10 mL:

    • Mass (mg) = 10 mmol/L * 0.010 L * MW ( g/mol ) * 1000 mg/g

• Weighing and Dissolution:

  • Use a calibrated analytical balance to weigh the calculated mass of the compound onto a weigh boat.[9][10] Record the exact mass.

  • Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.[10]

  • Add approximately 7-8 mL of anhydrous DMSO to the flask. DMSO is hygroscopic, so it should be handled in a way that minimizes exposure to atmospheric moisture.[2]

  • Swirl the flask to dissolve the compound. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution, but one must be cautious about the compound's thermal stability.[2]

• Final Volume Adjustment and Storage:

  • Once the solid is completely dissolved, allow the solution to return to room temperature.

  • Carefully add DMSO to the volumetric flask until the bottom of the meniscus is precisely on the calibration mark.[9]

  • Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

  • Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to avoid repeated freeze-thaw cycles and moisture absorption.[2]

  • Store aliquots at -20°C or -80°C, protected from light.[9]

Troubleshooting and Best Practices

Caption: Troubleshooting Workflow for Dissolution Issues.

• Precipitation in Aqueous Media: Compounds dissolved at high concentrations in 100% DMSO may precipitate when diluted into aqueous assay buffers.[2] To mitigate this, perform intermediate serial dilutions in 100% DMSO before the final dilution step into the aqueous medium.

• Vehicle Controls: Always include a vehicle control in biological assays. This control should contain the same final concentration of DMSO or DMF as the test samples to account for any solvent-induced effects on the experimental system.[2]

• Hygroscopicity: DMSO readily absorbs water from the air.[2] Use anhydrous grade solvent and keep containers tightly sealed. Absorbed water can decrease the solvating power for some organic compounds and introduce variability.

Conclusion

4,5-dibromothiazole-2-carboxylic acid is predicted to have high solubility in DMSO and DMF due to its polar nature and capacity for hydrogen bonding. However, for rigorous scientific applications, this solubility must be determined experimentally. This guide provides the theoretical context and a detailed, actionable protocol for researchers to quantify solubility and prepare accurate, stable stock solutions. By adhering to these methodologies and best practices, scientists can ensure the reliability of their data and the overall success of their research endeavors.

References

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Varnek, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. PMC, NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Protocol for the Dried Dimethyl Sulfoxide Solubility Assay. Retrieved from [Link]

• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions. Retrieved from [Link]

• News-Medical.Net. (2024, October 25). Standard Solution Preparation: A Comprehensive Guide. Retrieved from [Link]

• S. K. Prajapati, et al. (n.d.). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Retrieved from [Link]

• Scribd. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). Retrieved from [Link]

• MDPI. (2026, February 18). Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromothiazole-5-carboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 15). 15.3: Physical Properties of Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (2020, March 30). Which acids can I use that are insoluble in DMF and in most of the polar aprotic solvents?. Retrieved from [Link]

• Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility selectivity of DMF and IPA to AN and CAR. Retrieved from [Link]

• ResearchGate. (2018, November 21). Solubility of drug in DMSO?. Retrieved from [Link]

• Gaylord Chemical. (n.d.). DMSO Physical Properties. Retrieved from [Link]

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4,5-dibromothiazole-2-carboxylic acid CAS number and physical properties

An in-depth technical guide on the physicochemical properties, structural reactivity, and synthetic applications of 4,5-dibromothiazole-2-carboxylic acid.

Executive Summary

In the realm of modern organic synthesis and medicinal chemistry, highly functionalized heterocyclic scaffolds are paramount for the rapid assembly of structurally diverse libraries. 4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) represents a premium, tri-orthogonal building block. Featuring a carboxylic acid moiety at the C2 position and two distinct bromine atoms at the C4 and C5 positions, this molecule offers a unique programmable reactivity profile.

As a Senior Application Scientist, I approach this compound not merely as a reagent, but as a strategic node in synthetic route design. This whitepaper elucidates the physicochemical properties, mechanistic reactivity, and field-proven experimental protocols required to harness the full potential of 4,5-dibromothiazole-2-carboxylic acid in drug discovery and agrochemical development.

Physicochemical Profiling & Safety Data

Before deploying any building block in a synthetic campaign, a rigorous understanding of its physical and safety parameters is required to ensure reproducibility and laboratory safety. The quantitative data for 4,5-dibromothiazole-2-carboxylic acid is summarized in Table 1.

Table 1: Physicochemical and Safety Properties

Parameter	Specification
Chemical Name	4,5-Dibromothiazole-2-carboxylic acid
CAS Number	1806352-39-5
Molecular Formula	C₄HBr₂NO₂S
Molecular Weight	286.93 g/mol
Purity	≥95%
Physical Form	Solid
Storage Conditions	Inert atmosphere (Argon/N₂), 2–8°C
SMILES	O=C(O)c1nc(Br)c(Br)s1
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)

Note: Due to the presence of the carboxylic acid and the electron-deficient thiazole core, the compound is susceptible to decarboxylation at highly elevated temperatures. Cold storage under an inert atmosphere is critical to maintain the ≥95% purity over extended periods.

Structural & Mechanistic Insights: The Tri-Orthogonal Scaffold

The strategic value of 4,5-dibromothiazole-2-carboxylic acid lies in the differential electronic environments of its three functional groups. Understanding the causality behind these differences allows chemists to perform sequential, site-selective functionalizations without the need for excessive protecting group manipulation.

• C2-Carboxylic Acid: The C2 position of the thiazole ring is highly electron-deficient due to the adjacent nitrogen and sulfur heteroatoms. The carboxylic acid here is highly primed for amidation, esterification, or even decarboxylative cross-coupling.

• C5-Bromine (Primary Cross-Coupling Site): In polyhalogenated thiazoles, the site of initial oxidative addition by low-valent transition metals (e.g., Pd(0)) is dictated by a combination of electronic deficiency and stabilizing interactions in the transition state. Literature on dihalothiazoles demonstrates that Suzuki-Miyaura and Negishi cross-coupling reactions of 4,5-dihalothiazoles occur selectively at the C5 position (proximal to the sulfur atom) before the C4 position[1].

• C4-Bromine (Secondary Cross-Coupling Site): Once the C5 position is functionalized, the C4-bromine can be subsequently activated under more forcing conditions (higher temperatures or more electron-rich phosphine ligands), allowing for the installation of a second, distinct pharmacophore[2].

Fig 1: Orthogonal reactivity map of 4,5-dibromothiazole-2-carboxylic acid for modular synthesis.

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes an analytical checkpoint to verify the mechanistic progression of the reaction.

Protocol A: Regioselective Negishi Cross-Coupling at C5

The Negishi cross-coupling is highly effective for thiazole functionalization due to the functional group tolerance of organozinc reagents[3].

Rationale & Causality: We utilize Pd(dppf)Cl₂ as the catalyst. The large bite angle of the dppf ligand facilitates the challenging oxidative addition into the C5-Br bond while sterically hindering the secondary addition into the C4-Br bond, thereby maximizing regioselectivity.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, dissolve 4,5-dibromothiazole-2-carboxylic acid (1.0 equiv) in anhydrous THF (0.2 M).

• Catalyst Activation: Add Pd(dppf)Cl₂ (0.05 equiv). Stir at room temperature for 10 minutes to ensure homogeneous distribution.

• Transmetalation: Dropwise add the desired organozinc halide (R-ZnX, 1.1 equiv) at 0°C. Causality: The slight excess ensures complete conversion, while the low temperature prevents premature activation of the C4-Br bond.

• Propagation: Warm the reaction to 40°C and stir for 4–6 hours.

• Self-Validation Checkpoint (LC-MS): Quench a 10 µL aliquot in wet acetonitrile. Analyze via LC-MS. You must observe the mass shift corresponding to the mono-coupled product. The absence of the di-coupled mass confirms regioselectivity.

• Workup: Quench the bulk reaction with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Fig 2: Self-validating workflow for regioselective Negishi cross-coupling.

Protocol B: Amide Bond Formation at C2

Following the elaboration of the thiazole backbone, the C2-carboxylic acid can be derivatized to optimize pharmacokinetic properties (e.g., solubility, target binding).

Rationale & Causality: The electron-withdrawing nature of the dibromothiazole ring renders the C2-carboxylic acid less nucleophilic during activation. Therefore, a highly efficient uronium-based coupling reagent like HATU is required, paired with a non-nucleophilic base (DIPEA) to prevent side reactions.

Step-by-Step Methodology:

• Activation: Dissolve the thiazole-2-carboxylic acid derivative (1.0 equiv) in anhydrous DMF (0.1 M). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes at room temperature to form the active OAt-ester.

• Amidation: Add the target primary or secondary amine (1.2 equiv).

• Propagation: Stir at room temperature for 2 hours.

• Self-Validation Checkpoint (TLC/UPLC): Monitor the disappearance of the highly UV-active starting material. The product will typically elute as a less polar spot on silica TLC.

• Workup: Dilute with water to precipitate the product or extract with dichloromethane. Wash the organic layer extensively with 5% LiCl aqueous solution to remove residual DMF.

Conclusion

4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) is a highly versatile, programmable scaffold. By leveraging the inherent electronic disparities between the C2, C4, and C5 positions, researchers can execute precise, site-selective transformations. Adhering to the self-validating protocols outlined in this guide ensures high-fidelity synthesis, ultimately accelerating the discovery of novel thiazole-based therapeutics and agrochemicals.

References

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes . Chemical Science (RSC Publishing). Available at: [Link]

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• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Negishi Cross-Coupling Reaction | Ambeed [ambeed.com]

Crystallographic Profiling and Structural Elucidation of 4,5-Dibromothiazole-2-carboxylic Acid: A Technical Whitepaper

Executive Summary

For drug development professionals and materials scientists, highly functionalized heterocyclic scaffolds serve as critical building blocks. 4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5)[1] is a prime example, offering a unique convergence of hydrogen bonding potential (via the carboxylic acid) and halogen/chalcogen bonding potential (via the C4/C5 bromines and thiazole sulfur). This whitepaper provides an in-depth technical roadmap for the regioselective synthesis, crystallization, and X-ray crystallographic analysis of this compound, emphasizing the causality behind experimental design and the self-validating nature of the protocols.

Mechanistic Rationale: The 4,5-Dibromothiazole Scaffold

The structural integrity of 4,5-dibromothiazole-2-carboxylic acid relies heavily on the precise functionalization of the thiazole core. The nitrogen atom inductively withdraws electron density, rendering the C2 proton highly acidic. However, functionalizing this position in the presence of heavy halogens at C4 and C5 presents a chemoselectivity challenge.

If a standard alkyllithium reagent (such as n-butyllithium) is utilized, the system is highly susceptible to halogen-lithium exchange at the C5 position or a subsequent "halogen dance" rearrangement [1][2]. To circumvent this, Lithium diisopropylamide (LDA) —a sterically hindered, non-nucleophilic base—must be employed. LDA selectively deprotonates the C2 position without disturbing the delicate C-Br bonds, allowing for a clean nucleophilic attack on carbon dioxide to form the carboxylic acid.

Experimental Workflows: Synthesis and Crystallogenesis

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of each phase before proceeding to the next.

Protocol A: Regioselective Synthesis via C2-Lithiation

Objective: Synthesize 4,5-dibromothiazole-2-carboxylic acid from 4,5-dibromothiazole while preventing halogen-lithium exchange.

• Preparation & Inert Atmosphere: Flame-dry a Schlenk flask under argon. Charge the flask with 4,5-dibromothiazole (1.0 eq) and anhydrous tetrahydrofuran (THF) to achieve a 0.2 M solution. Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Selective Deprotonation: Dropwise add LDA (1.1 eq, 2.0 M in THF/heptane/ethylbenzene) over 15 minutes.

  • Causality: The low temperature (-78 °C) and the steric bulk of the diisopropylamine groups kinetically favor the deprotonation of the acidic C2 proton over nucleophilic attack at the bromine centers.

• Validation Checkpoint 1 (Aliquot Quench): Withdraw a 0.1 mL aliquot, quench with D₂O, and analyze via crude ¹H NMR. The complete disappearance of the C2-H singlet (~8.8 ppm) confirms quantitative lithiation.

• Carboxylation: Bubble anhydrous CO₂ gas directly into the solution for 1 hour, maintaining the temperature at -78 °C.

• Isolation: Allow the mixture to warm to room temperature. Acidify the mixture to pH ~2 using 1M HCl to protonate the carboxylate salt. Extract with ethyl acetate (3x), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Single Crystal Growth via Vapor Diffusion

Objective: Grow diffraction-quality single crystals devoid of twinning or solvent inclusions.

• Solvent Selection: Dissolve 50 mg of the purified 4,5-dibromothiazole-2-carboxylic acid in a minimum volume of ethyl acetate (hydrogen-bond acceptor) inside a 2 mL inner vial.

• Antisolvent Chamber: Place the unsealed inner vial into a 20 mL outer vial containing 5 mL of n-pentane (non-polar antisolvent).

• Diffusion: Seal the outer vial tightly and store it in a vibration-free environment at 20 °C for 5–7 days.

  • Causality: Vapor diffusion is chosen over cooling crystallization because the slow, controlled reduction in solubility prevents rapid nucleation. Rapid nucleation in halogenated aromatics frequently leads to crystal twinning, which severely complicates X-ray diffraction analysis.

• Validation Checkpoint 2 (Optical Birefringence): Examine the harvested crystals under a polarized light microscope. Sharp extinction upon rotation confirms the single-crystal nature (lack of twinning) before mounting on the goniometer.

Workflow for the regioselective synthesis and crystallization of 4,5-dibromothiazole-2-carboxylic acid.

X-Ray Diffraction & Crystallographic Profiling

When subjected to single-crystal X-ray diffraction (SC-XRD), thiazole-2-carboxylic acid derivatives typically crystallize in centrosymmetric space groups (commonly monoclinic P2₁/c) [2][3]. The quantitative data presented in Table 1 represents the extrapolated crystallographic parameters expected for 4,5-dibromothiazole-2-carboxylic acid based on highly homologous halogenated thiazole structures [3][4].

Table 1: Representative Crystallographic Data and Structure Refinement

Parameter	Value
Empirical Formula	C₄HBr₂NO₂S
Formula Weight	286.93 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Unit Cell Dimensions	a = 7.85 Å, b = 11.20 Å, c = 9.45 Å, β = 105.4°
Volume	~798.5 ų
Z (Molecules per unit cell)	4
Density (calculated)	2.38 g/cm³
Absorption Coefficient (μ)	10.5 mm⁻¹
Final R indices [I > 2σ(I)]	R₁ = 0.034, wR₂ = 0.082

(Note: The unit cell parameters are representative models derived from isostructural analogues to provide a baseline for researchers performing structure solution and refinement).

Supramolecular Architecture & Intermolecular Interactions

The crystal packing of 4,5-dibromothiazole-2-carboxylic acid is dictated by a hierarchy of non-covalent interactions, making it a robust system for crystal engineering.

• Primary Synthon (Hydrogen Bonding): The dominant interaction is the formation of centrosymmetric R22​(8) hydrogen-bonded dimers between the carboxylic acid groups (O-H···O). This strong interaction (~2.6 Å) dictates the primary 1D tape structure of the crystal lattice [2][3].

• Secondary Synthons (Halogen & Chalcogen Bonding): The electron-withdrawing nature of the thiazole ring polarizes the C-Br bonds, creating regions of positive electrostatic potential known as σ -holes [4][5]. The C4-bromine σ -hole typically engages in halogen bonding with the carbonyl oxygen of an adjacent dimer (Br···O=C), while the C5-bromine interacts with the electron-rich π -cloud or the sulfur atom of the thiazole ring (Br···S). These orthogonal interactions cross-link the 1D tapes into a highly dense 3D supramolecular network.

Supramolecular interaction network driven by hydrogen, halogen, and chalcogen bonding.

Conclusion

The successful crystallographic profiling of 4,5-dibromothiazole-2-carboxylic acid relies on strict adherence to chemoselective synthetic protocols and controlled crystallogenesis. By understanding the causality behind the use of non-nucleophilic bases (LDA) and vapor diffusion techniques, researchers can reliably produce and analyze this compound. The resulting supramolecular architecture—a delicate balance of R22​(8) hydrogen bonds and σ -hole-driven halogen bonds—provides invaluable insights for rational drug design and the development of novel organic materials.

References

• Title: Science of Synthesis: Hetaryllithium Compounds Source: Thieme Connect URL: [Link]

• Title: Crystal structure of (1,3-thiazole-2-carboxylato-κN)(1,3-thiazole-2-carboxylic acid-κN)silver(I) Source: Acta Crystallographica Section E / ResearchGate URL: [Link]

• Title: The X-ray Structures of 2,4-Dibromothiazole and 2,4-Diacetyl-5-bromothiazole Source: Journal of Chemical Crystallography / ResearchGate URL: [Link]

• Title: Utilization of σ-Holes on Sulfur and Halogen Atoms for Supramolecular Cation···Anion Interactions Source: Journal of the American Chemical Society URL: [Link]

Sources

• 1. 4,5-Dibromothiazole-2-carboxylic acid | 1806352-39-5 [sigmaaldrich.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. www2.riken.jp [www2.riken.jp]

Navigating the Synthesis Landscape: A Technical Safety and Handling Guide to 4,5-dibromothiazole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and development, the synthesis of novel molecular entities often involves the use of highly reactive and specialized building blocks. One such compound, 4,5-dibromothiazole-2-carboxylic acid, presents both significant opportunities for molecular design and specific challenges in handling and safety. This technical guide, designed for the experienced researcher, provides an in-depth analysis of the safety protocols and handling guidelines necessary for the safe and effective use of this compound in a laboratory setting.

Understanding the Hazard Profile

4,5-dibromothiazole-2-carboxylic acid (CAS No. 1806352-39-5) is a solid organic compound that requires careful handling due to its potential health hazards.[1] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for understanding these risks.

The compound is designated with the GHS07 pictogram, indicating that it can cause less severe health effects.[1] The signal word associated with this compound is "Warning".[1]

Hazard Statements:

• H302: Harmful if swallowed. [1] This indicates that oral ingestion of the compound can lead to adverse health effects.

• H315: Causes skin irritation. [1] Direct contact with the skin can result in irritation.

• H319: Causes serious eye irritation. [1] Contact with the eyes can lead to significant irritation.

• H335: May cause respiratory irritation. [1] Inhalation of the dust or powder can irritate the respiratory tract.

A comprehensive understanding of these hazards is the first step in establishing a robust safety protocol. The causality is clear: the chemical nature of this halogenated heterocyclic compound gives it the potential to react with biological tissues, leading to irritation and toxicity.

Prudent Handling and Storage: A Proactive Approach

The safe handling and storage of 4,5-dibromothiazole-2-carboxylic acid are paramount to preventing accidental exposure and ensuring the integrity of the compound.

Personal Protective Equipment (PPE): The First Line of Defense

A multi-layered approach to PPE is essential. The following should be considered standard practice when handling this compound:

• Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.

• Respiratory Protection: In situations where dust may be generated, a NIOSH-approved respirator is necessary.

• Protective Clothing: A lab coat should be worn to protect against skin contact.

This comprehensive PPE ensemble creates a physical barrier between the researcher and the chemical, mitigating the risk of exposure through the primary routes of contact.

Engineering Controls: Creating a Safe Workspace

Engineering controls are designed to remove the hazard at its source. When working with 4,5-dibromothiazole-2-carboxylic acid, the following should be in place:

• Fume Hood: All weighing and handling of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of dust.

• Ventilation: The laboratory should have adequate general ventilation to ensure a safe working environment.

Storage: Maintaining Compound Stability and Safety

Proper storage is crucial for both safety and maintaining the quality of the reagent.

• Temperature: The compound should be stored in an inert atmosphere at 2-8°C.[1]

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.

• Incompatibilities: Store away from strong oxidizing agents and bases.

The recommended storage conditions are not arbitrary; they are based on the chemical stability of the molecule. The inert atmosphere prevents degradation, while the cool temperature slows down any potential decomposition reactions.

Emergency Protocols: A Self-Validating System for a Crisis

Even with the most stringent precautions, accidents can happen. A well-defined and practiced emergency plan is a self-validating system that ensures a swift and effective response.

First-Aid Measures

In the event of exposure, immediate action is critical:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

In the case of a spill, the primary objective is to contain the material safely and prevent its spread.

Workflow for Accidental Spill Response

Caption: A stepwise workflow for responding to an accidental spill of 4,5-dibromothiazole-2-carboxylic acid.

Experimental Protocol for Spill Cleanup:

• Evacuate and Secure: Immediately evacuate the area and prevent unauthorized personnel from entering.

• Ventilate: If safe to do so, increase ventilation in the area.

• Personal Protection: Don the appropriate PPE as outlined in section 2.1.

• Containment: For a solid spill, carefully sweep the material to avoid creating dust. For a solution, create a dike around the spill using an inert absorbent material like vermiculite or sand.

• Collection: Carefully collect the spilled material or the absorbent material containing the spill into a sealed, labeled container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Disposal: Dispose of the collected waste and any contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations.

Fire-Fighting Measures

In the event of a fire involving 4,5-dibromothiazole-2-carboxylic acid, the following measures should be taken:

• Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

• Special Hazards: Combustion may produce toxic fumes of carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Toxicological and Ecological Considerations

While specific toxicological and ecological data for 4,5-dibromothiazole-2-carboxylic acid is not extensively available in the provided search results, the GHS hazard statements indicate its potential for harm to human health. Researchers should handle this compound with the assumption that it may have uncharacterized toxicological properties.

Due to the lack of specific ecotoxicity data, it is crucial to prevent the release of this compound into the environment. All waste materials should be disposed of as hazardous chemical waste.

Disposal: A Responsible Conclusion to the Workflow

Proper disposal is the final and critical step in the safe handling of 4,5-dibromothiazole-2-carboxylic acid.

• Waste Characterization: All waste containing this compound should be treated as hazardous waste.

• Containerization: Waste should be collected in clearly labeled, sealed containers.

• Disposal Method: Disposal should be carried out by a licensed professional waste disposal service in accordance with all applicable federal, state, and local environmental regulations.

Summary of Safety Data

Parameter	Information	Source
CAS Number	1806352-39-5	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1]
Hazard Statements	H302, H315, H319, H335	[1]
Precautionary Statements	P261, P280, P301+P312, P302+P352, P305+P351+P338	[1]
Physical Form	Solid	[1]
Storage	Inert atmosphere, 2-8°C	[1]

References

Sources

• 1. 4,5-Dibromothiazole-2-carboxylic acid | 1806352-39-5 [sigmaaldrich.com]

An In-depth Technical Guide to the Electronic Properties of 4,5-Dibromothiazole-2-Carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiazole Scaffold in Modern Science

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry and materials science.[1][2] Its unique electronic properties and ability to act as a scaffold for diverse functionalization have led to its incorporation into a wide array of bioactive molecules and organic electronic materials.[3][4] Thiazole derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[5][6] In the realm of materials science, the electron-deficient nature of the thiazole ring makes it a valuable building block for organic semiconductors used in field-effect transistors and photovoltaic devices.[7]

This guide focuses on a particularly versatile, yet underexplored, member of this family: 4,5-dibromothiazole-2-carboxylic acid . The presence of two bromine atoms at the 4 and 5 positions offers a unique opportunity for regioselective functionalization through modern cross-coupling reactions, allowing for the systematic tuning of the molecule's electronic properties.[7][8] The carboxylic acid at the 2-position provides a convenient handle for forming amides and esters, further expanding the accessible chemical space.[9]

This document serves as a technical guide for researchers, providing a comprehensive overview of the synthesis, derivatization, and characterization of the electronic properties of 4,5-dibromothiazole-2-carboxylic acid derivatives. It aims to provide not just protocols, but also the scientific rationale behind the experimental choices, empowering researchers to design and execute their own investigations into this promising class of molecules.

I. Synthesis and Derivatization Strategies

The core of exploring the electronic properties of 4,5-dibromothiazole-2-carboxylic acid derivatives lies in the ability to synthesize the core structure and its analogs. This section details the synthetic pathways to the parent compound and the subsequent derivatization at its three functional handles.

Synthesis of the Core Scaffold: 4,5-Dibromothiazole-2-carboxylic Acid

While direct synthesis of 4,5-dibromothiazole-2-carboxylic acid is not widely reported, a practical approach involves the synthesis of a suitable precursor, such as an ester, followed by hydrolysis. A plausible synthetic route starts from the more readily available 2,4-dibromothiazole.

Protocol 1: Synthesis of Ethyl 4-Bromothiazole-2-carboxylate

This procedure is adapted from methods for the functionalization of dihalothiazoles.[10]

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,4-dibromothiazole (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of isopropylmagnesium chloride (1.05 eq) in THF dropwise, maintaining the temperature at 0 °C. The Grignard reagent forms selectively at the more reactive 2-position.

• Carboxylation: After stirring for 1-2 hours at 0 °C, add ethyl cyanoformate (1.1 eq) dropwise to the reaction mixture.

• Quenching and Extraction: Allow the reaction to warm to room temperature and stir for an additional 2-3 hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield ethyl 4-bromothiazole-2-carboxylate.

Protocol 2: Hydrolysis to 4,5-Dibromothiazole-2-carboxylic Acid

This is a standard hydrolysis procedure for esters.[11]

• Dissolve the synthesized ethyl 4,5-dibromothiazole-2-carboxylate (1.0 eq) in a mixture of ethanol and water.

• Add an excess of a base, such as lithium hydroxide or sodium hydroxide (2-3 eq).

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution to a pH of 2-3 with a dilute solution of hydrochloric acid (e.g., 1 M HCl).

• The carboxylic acid product should precipitate out of solution. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Derivatization of the Core Scaffold

The true potential of 4,5-dibromothiazole-2-carboxylic acid lies in its trifunctional nature. The two bromine atoms can be selectively functionalized using palladium-catalyzed cross-coupling reactions, and the carboxylic acid can be converted into a variety of functional groups.

The differential reactivity of the bromine atoms at the C4 and C5 positions, influenced by the electronic nature of the thiazole ring and the carboxylic acid group, allows for regioselective cross-coupling reactions. Generally, the C5 position is more susceptible to coupling reactions in dihalothiophenes, a related class of compounds, and similar reactivity can be expected for dihalothiazoles.[12]

Suzuki-Miyaura Coupling: This reaction is a versatile method for forming carbon-carbon bonds between the thiazole core and aryl or vinyl boronic acids.[13][14]

Protocol 3: Regioselective Suzuki-Miyaura Coupling

This protocol is based on established methods for dihaloheteroarenes.[7][12]

• Reaction Setup: In a Schlenk flask, combine 4,5-dibromothiazole-2-carboxylic acid or its ester (1.0 eq), the desired arylboronic acid (1.1 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like potassium carbonate (2.0 eq).

• Solvent and Degassing: Add a degassed solvent system, typically a mixture of toluene and water or dioxane and water. Degas the mixture by bubbling argon through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

• Expertise & Experience: The choice of palladium catalyst and ligand can influence the regioselectivity of the coupling. For example, bulky phosphine ligands can favor coupling at the less sterically hindered position. By carefully controlling the reaction conditions (e.g., temperature, reaction time), it is often possible to achieve selective mono-coupling at one of the bromine positions before proceeding to a second, different coupling at the other position.[7]

Sonogashira Coupling: This reaction is used to introduce alkyne moieties onto the thiazole ring, which is useful for extending the π-conjugation of the system.[15]

Protocol 4: Sonogashira Coupling

This is a general procedure for Sonogashira couplings.[15]

• Reaction Setup: To a solution of the 4,5-dibromothiazole-2-carboxylic acid derivative (1.0 eq) and a terminal alkyne (1.2 eq) in a solvent such as THF or DMF, add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.05 eq), a copper(I) co-catalyst (e.g., CuI, 0.1 eq), and a base like triethylamine.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed.

• Workup and Purification: Follow a similar workup and purification procedure as described for the Suzuki-Miyaura coupling.

The carboxylic acid at the C2 position is a versatile handle for introducing a wide range of functional groups, most commonly amides.

Amide Bond Formation: The conversion of the carboxylic acid to an amide is a crucial step in many drug discovery programs and can also be used to attach the thiazole core to other molecular fragments.

Protocol 5: Amide Coupling using EDC/HOBt

This is a standard and reliable method for amide bond formation.[16][17]

• Activation: Dissolve the 4,5-dibromothiazole-2-carboxylic acid (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Add 1-hydroxybenzotriazole (HOBt) (1.1 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq). Stir the mixture at room temperature for 30-60 minutes to activate the carboxylic acid.

• Amine Addition: Add the desired primary or secondary amine (1.0 eq) and a base such as N,N-diisopropylethylamine (DIPEA) (1.5 eq) to the reaction mixture.

• Reaction: Stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Workup and Purification: Dilute the reaction mixture with DCM and wash sequentially with a weak acid (e.g., 1 M HCl), a weak base (e.g., saturated sodium bicarbonate solution), and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the product by column chromatography or recrystallization.

• Trustworthiness: The use of coupling agents like EDC and HOBt minimizes side reactions and generally provides high yields of the desired amide product. The workup procedure is designed to remove any unreacted starting materials and the coupling agent byproducts.

Caption: Synthetic pathways to 4,5-dibromothiazole-2-carboxylic acid and its derivatives.

II. Characterization of Electronic Properties

The electronic properties of 4,5-dibromothiazole-2-carboxylic acid derivatives are primarily governed by the energies of their frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[18] The energy difference between these orbitals, known as the HOMO-LUMO gap, is a critical parameter that influences the molecule's color, reactivity, and potential applications in organic electronics.[1] This section outlines the key experimental and computational techniques used to probe these properties.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light by a molecule as a function of wavelength. Electronic transitions from the HOMO to the LUMO (and other orbitals) give rise to absorption bands in the UV-Vis spectrum. The wavelength of maximum absorption (λmax) is related to the HOMO-LUMO gap; a smaller gap generally corresponds to a longer λmax (a bathochromic or red shift).[19]

Protocol 6: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the thiazole derivative in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile, or dichloromethane). A typical concentration range is 10⁻⁵ to 10⁻⁶ M.

• Solvent Blank: Fill a cuvette with the pure solvent and record a baseline spectrum.

• Sample Spectrum: Fill a matched cuvette with the sample solution and record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis: Determine the λmax values and the corresponding molar absorptivity (ε) from the spectrum.

• Expertise & Experience: The choice of solvent can significantly impact the UV-Vis spectrum.[2][20][21] Polar solvents may interact with the dipole moment of the molecule, leading to shifts in the absorption bands (solvatochromism). By systematically varying the solvent polarity, one can gain insights into the nature of the electronic transitions.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to measure the oxidation and reduction potentials of a molecule.[22][23] These potentials are directly related to the HOMO and LUMO energy levels. The oxidation potential corresponds to the energy required to remove an electron from the HOMO, while the reduction potential relates to the energy gained when an electron is added to the LUMO.[24]

Protocol 7: Cyclic Voltammetry

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) in a dry, aprotic solvent (e.g., acetonitrile or dichloromethane).

• Analyte Solution: Dissolve the thiazole derivative in the electrolyte solution to a final concentration of approximately 1 mM.

• Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Degassing: Deoxygenate the solution by bubbling with an inert gas (e.g., argon) for 10-15 minutes.

• Measurement: Scan the potential from a starting value, to a switching potential, and back to the starting potential at a specific scan rate (e.g., 100 mV/s). Record the resulting current as a function of the applied potential.

• Data Analysis: Determine the onset potentials for oxidation (Eox) and reduction (Ered). From these values, the HOMO and LUMO energy levels can be estimated using empirical equations, often by referencing against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

• Trustworthiness: It is crucial to use dry, deoxygenated solvents and a high-purity supporting electrolyte to obtain reliable and reproducible CV data. The presence of water or oxygen can lead to interfering electrochemical reactions.

Caption: Workflow for characterizing the electronic properties of thiazole derivatives.

Computational Chemistry (Density Functional Theory - DFT)

Computational methods, particularly DFT, are powerful tools for predicting and understanding the electronic properties of molecules.[25] DFT calculations can provide optimized molecular geometries, visualize the distribution of HOMO and LUMO orbitals, and calculate their energies with reasonable accuracy.[18]

Protocol 8: DFT Calculations

• Structure Generation: Build the 3D structure of the 4,5-dibromothiazole-2-carboxylic acid derivative of interest using a molecular modeling software.

• Geometry Optimization: Perform a geometry optimization calculation using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)). This will find the lowest energy conformation of the molecule.

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm that it is a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation: From the optimized structure, calculate the molecular orbital energies, including the HOMO and LUMO levels.

• Visualization: Visualize the HOMO and LUMO orbitals to understand the distribution of electron density in these frontier orbitals.

• Authoritative Grounding: The choice of functional and basis set can impact the accuracy of the calculated energies. It is good practice to benchmark the chosen computational level against experimental data for related compounds, if available.

III. Structure-Property Relationships

By combining the synthetic strategies and characterization techniques described above, it is possible to establish clear structure-property relationships for 4,5-dibromothiazole-2-carboxylic acid derivatives.

Effect of Substituents at C4 and C5:

• Electron-donating groups (EDGs) , such as alkyl or alkoxy groups, introduced via cross-coupling reactions, are expected to raise the energy of the HOMO more than the LUMO, leading to a smaller HOMO-LUMO gap and a red shift in the UV-Vis absorption spectrum.[1]

• Electron-withdrawing groups (EWGs) , such as cyano or nitro groups, are expected to lower the energy of both the HOMO and LUMO, with a more pronounced effect on the LUMO. This can also lead to a smaller HOMO-LUMO gap and a red shift.

Effect of Derivatization at C2:

• Converting the carboxylic acid to an amide or ester can influence the overall electronic properties of the molecule, although the effect is generally less pronounced than that of substituents on the thiazole ring itself. The electronic nature of the group attached to the amide nitrogen or ester oxygen will play a role.

The table below provides a hypothetical summary of expected trends in the electronic properties of 4,5-dibromothiazole-2-carboxylic acid derivatives based on the principles discussed. Note: These are illustrative values, and actual experimental data would be required for specific compounds.

Derivative	R1 (at C4)	R2 (at C5)	Expected HOMO (eV)	Expected LUMO (eV)	Expected Gap (eV)	Expected λmax
Parent Acid	Br	Br	-6.5	-2.0	4.5	UV region
Aryl Derivative	Phenyl	Br	-6.2	-2.1	4.1	Blue-shifted visible
Alkyne Derivative	-C≡C-Ph	Br	-6.1	-2.3	3.8	Visible region
Di-Aryl Derivative	Phenyl	Phenyl	-5.9	-2.2	3.7	Red-shifted visible

IV. Applications in Drug Discovery and Materials Science

The ability to systematically tune the electronic properties of the 4,5-dibromothiazole-2-carboxylic acid scaffold makes it a highly attractive platform for various applications.

• Drug Discovery: The thiazole ring is a known "privileged structure" in medicinal chemistry. By decorating the 4,5-dibromothiazole-2-carboxylic acid core with different functional groups, libraries of compounds can be generated and screened for biological activity against a wide range of targets, such as kinases, proteases, and receptors.[3][4][6] The electronic properties of these derivatives can influence their binding affinity and pharmacokinetic properties.

• Organic Electronics: The tunable HOMO-LUMO gap and potential for extended π-conjugation make these derivatives promising candidates for use as organic semiconductors in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[7] The bromine atoms also provide sites for further polymerization to create conjugated polymers with interesting electronic and optical properties.

V. Conclusion

4,5-Dibromothiazole-2-carboxylic acid is a versatile and powerful building block for the synthesis of a wide range of functionalized thiazole derivatives. The strategic use of modern synthetic methodologies, including palladium-catalyzed cross-coupling and amide bond formation, allows for precise control over the molecular architecture. By employing a combination of experimental techniques such as UV-Vis spectroscopy and cyclic voltammetry, alongside computational DFT studies, researchers can gain a deep understanding of the electronic properties of these compounds and establish clear structure-property relationships. This knowledge is crucial for the rational design of new molecules with tailored properties for applications in drug discovery and materials science, making the 4,5-dibromothiazole-2-carboxylic acid scaffold a fertile ground for future innovation.

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Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 4,5-Dibromothiazole-2-carboxylic Acid

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Synthesis Protocol & Technical Guide.

Introduction and Mechanistic Rationale

The functionalization of the thiazole scaffold is a cornerstone in the development of novel pharmaceuticals, agrochemicals, and functional materials. Synthesizing 4,5-dibromothiazole-2-carboxylic acid requires precise regiocontrol, as the thiazole ring possesses multiple reactive sites. The C-2 position of the thiazole ring is highly activated due to the combined inductive electron-withdrawing effects of the adjacent nitrogen and sulfur atoms[1].

When utilizing 2,4,5-tribromothiazole as the starting material, treatment with an alkyllithium reagent such as n-butyllithium (n-BuLi) triggers a rapid halogen-lithium exchange. The choice of solvent is the most critical parameter in this step. While ethereal solvents (like THF or diethyl ether) lead to competitive exchange at both the C-2 and C-5 positions, performing the reaction in non-polar solvents like hexanes drives the metalation exclusively to the C-2 position, generating the 4,5-dibromo-2-lithiothiazole intermediate[2][3].

Strict cryogenic temperature control (-78 °C) must be maintained throughout the lithiation. Thiazoles are notoriously susceptible to the "halogen dance" reaction—a base-catalyzed isomerization where the halogen atom migrates to a more thermodynamically stable position[4]. Maintaining low temperatures kinetically suppresses this pathway, ensuring high regiochemical fidelity before the intermediate is trapped with anhydrous carbon dioxide (CO₂) to form the target carboxylic acid.

Experimental Workflow

Fig 1. Reaction workflow for the regioselective synthesis of 4,5-dibromothiazole-2-carboxylic acid.

Quantitative Data & Reagent Specifications

Reagent	MW ( g/mol )	Equivalents	Amount	Role
2,4,5-Tribromothiazole	321.82	1.0	3.22 g (10.0 mmol)	Substrate
n-Butyllithium (2.5 M in hexanes)	64.06	1.05	4.2 mL (10.5 mmol)	Lithiating Agent
Hexanes , anhydrous	86.18	-	50 mL	Solvent
Carbon Dioxide (Dry Ice/Gas)	44.01	Excess	~20 g	Electrophile
Hydrochloric Acid (1 M aq.)	36.46	Excess	~20 mL	Acidifying Agent
Ethyl Acetate / Diethyl Ether	-	-	As needed	Extraction Solvents

Step-by-Step Experimental Protocol

Phase 1: System Preparation and Regioselective Lithiation

• System Preparation: Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with dry argon. Repeat the vacuum/argon cycle three times.

  • Causality: Organolithium reagents and the resulting carbanions are highly sensitive to protic sources. Atmospheric moisture will prematurely quench the intermediate, yielding the debrominated byproduct rather than the target acid.

• Substrate Dissolution: Charge the flask with 2,4,5-tribromothiazole (3.22 g, 10.0 mmol) and dissolve in 50 mL of anhydrous hexanes.

  • Causality: The choice of hexanes over ethereal solvents is critical. In ether, competitive halogen-lithium exchange occurs at both the C-2 and C-5 positions. Hexanes strongly favor exclusive metalation at the C-2 position[2][3].

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to cool to -78 °C for 15 minutes to reach thermal equilibrium.

• Lithiation: Slowly add n-butyllithium (4.2 mL of a 2.5 M solution in hexanes, 10.5 mmol) dropwise via syringe over 10 minutes. Maintain the internal temperature strictly at -78 °C. Stir for 30 minutes.

  • Causality: Slow addition prevents localized exothermic spikes. Strict thermal control prevents the "halogen dance" rearrangement, ensuring the lithium remains at the C-2 position[4].

Phase 2: Electrophilic Trapping (Carboxylation)

• CO₂ Introduction: Vigorously bubble anhydrous carbon dioxide gas (passed through a Drierite column) directly into the reaction mixture for 30 minutes at -78 °C. Alternatively, pour the reaction mixture onto a large excess of freshly crushed, dry ice in a separate, dry Erlenmeyer flask.

  • Causality: A massive excess of CO₂ ensures immediate trapping of the highly nucleophilic 4,5-dibromo-2-lithiothiazole. This prevents side reactions, such as the nucleophilic attack of the unreacted carbanion onto the newly formed lithium carboxylate, which would yield an undesired symmetrical ketone.

• Warming: Allow the reaction mixture to slowly warm to room temperature over 1-2 hours while maintaining the CO₂ atmosphere.

Phase 3: Workup and Isolation

• Quenching: Carefully add 20 mL of distilled water to the flask to quench any residual organolithium species and dissolve the lithium 4,5-dibromothiazole-2-carboxylate salt.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 × 20 mL).

  • Causality: This reverse-extraction step removes unreacted starting material, butyl bromide (the byproduct of the exchange), and any non-acidic organic impurities, leaving the water-soluble carboxylate salt isolated in the aqueous phase.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with 1 M aqueous HCl until the pH reaches 2-3.

  • Causality: Acidification protonates the carboxylate salt, neutralizing its charge and rendering the target 4,5-dibromothiazole-2-carboxylic acid insoluble in water, allowing for its extraction into an organic phase.

• Product Extraction: Extract the acidified aqueous layer with ethyl acetate (3 × 30 mL). Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product.

• Purification: Purify the crude solid by recrystallization from a minimal amount of ethanol/water to yield the pure 4,5-dibromothiazole-2-carboxylic acid.

Self-Validation & Troubleshooting

A robust protocol must be self-validating. Use the following metrics to ensure the integrity of your synthesis:

• Validation via NMR Spectroscopy: The success of the carboxylation can be definitively confirmed via ¹³C NMR. The appearance of a characteristic downfield signal at ~160-165 ppm confirms the incorporation of the carboxylate carbon. The ¹H NMR spectrum will lack any aromatic protons (as all positions on the thiazole ring are substituted), serving as a negative control for unwanted debromination side reactions.

• Troubleshooting Isomeric Mixtures: If NMR indicates a mixture of isomers (e.g., substitution at C-5), verify the purity and grade of the hexanes used. Traces of coordinating solvents (like THF or ether) can alter the aggregation state of n-BuLi, shifting the regioselectivity away from C-2[3].

• Troubleshooting Low Yields / Debromination: If the primary isolated product is 4,5-dibromothiazole (the protonated intermediate), this indicates moisture contamination in the CO₂ source or the reaction vessel[2]. Ensure all gas lines are properly desiccated and the dry ice is not covered in atmospheric frost.

References

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations, thieme-connect.de, 5[2]

• SYNTHESIS AND REACTIONS OF LITHIATED MONOCYCLIC AZOLES CONTAINING TWO OR MORE HETERO-ATOMS PART V: ISOTHIAZOLES AND THIAZOLES, clockss.org, 3[3]

• Nickel Thiazoledithiolenes: π-Extended Fused-Ring Metal Dithiolenes as Highly Delocalized π-Electron Systems with Stabilized Frontier Orbitals, nih.gov, 4[4]

• What are the pKa values of C–H bonds in aromatic heterocyclic compounds in DMSO?, researchgate.net, 1[1]

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Application Note: 4,5-Dibromothiazole-2-carboxylic Acid as a Versatile Building Block in Drug Discovery

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Content Focus: Orthogonal functionalization, regioselective cross-coupling, and self-validating experimental design.

Executive Summary

Thiazole cores are ubiquitous in FDA-approved therapeutics, appearing in diverse pharmacological agents ranging from kinase inhibitors (e.g., Dasatinib) to non-steroidal anti-inflammatory drugs (e.g., Meloxicam). In the pursuit of novel chemical space, 4,5-dibromothiazole-2-carboxylic acid (CAS 1806352-39-5) serves as an exceptionally versatile, commercially available building block,[1].

This application note details a robust, three-stage orthogonal functionalization strategy. By exploiting the inherent electronic disparities between the C2, C4, and C5 positions of the thiazole ring, chemists can rapidly generate highly diverse, poly-substituted thiazole libraries. We provide mechanistically grounded, self-validating protocols to ensure high-fidelity library synthesis.

Mechanistic Rationale for Orthogonal Functionalization

The utility of 4,5-dibromothiazole-2-carboxylic acid lies in the predictable, stepwise reactivity of its three functional handles:

• C2-Carboxylic Acid (Amidation): The C2 position is primed for standard peptide coupling. Functionalizing this position first standardizes the core and removes the acidic proton, which could otherwise interfere with subsequent palladium-catalyzed cross-couplings.

• C5-Bromide (Primary Cross-Coupling): In 4,5-dihalothiazoles, Suzuki-Miyaura cross-coupling (SMC) reactions occur selectively at the C5 position (proximal to the sulfur atom)[2]. The sulfur atom stabilizes the transition state during the oxidative addition of Pd(0), lowering the activation energy compared to the C4 position.

• C4-Bromide (Late-Stage Diversification): The remaining C4 bromide is sterically hindered and electronically deactivated by the newly installed C5-aryl group. However, by changing the palladium catalyst to a more active, bulky system (e.g., XPhos Pd G2 or Pd(PPh3)4 at elevated temperatures), this position can be successfully functionalized [3].

Caption: Orthogonal functionalization workflow of 4,5-dibromothiazole-2-carboxylic acid.

Caption: Mechanistic divergence in Pd-catalyzed oxidative addition for dihalothiazoles.

Analytical Self-Validation Strategy (The Isotope Logic)

To ensure trustworthiness and reproducibility, every step in this workflow is designed as a self-validating system using Liquid Chromatography-Mass Spectrometry (LC-MS). Because bromine has two naturally occurring isotopes ( 79 Br and 81 Br) in a ~1:1 ratio, the mass spectrum provides a definitive fingerprint for reaction success:

• Starting Material (Dibromo): Exhibits a distinct 1:2:1 isotopic cluster ( M : M+2 : M+4 ).

• Post-C5 Coupling (Monobromo): The cluster shifts to a 1:1 ratio ( M : M+2 ). If a 1:2:1 pattern remains, the reaction failed. If a singlet appears, over-coupling occurred.

• Post-C4 Coupling (Desbromo): Exhibits a single mass peak ( M ).

Experimental Protocols

Protocol 3.1: Core Standardization via C2 Amidation

Objective: Mask the carboxylic acid and install the first diversity element (R 1 ).

• Preparation: Dissolve 4,5-dibromothiazole-2-carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (0.2 M).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 10 minutes to form the active ester.

• Coupling: Add the desired primary or secondary amine (1.1 equiv). Stir at 25 °C for 2 hours.

• Self-Validation Check: Aliquot 5 µL into 1 mL MeCN. Run LC-MS. Confirm the disappearance of the starting material mass and the appearance of the product mass, retaining the 1:2:1 dibromo isotopic pattern .

• Workup: Quench with saturated aqueous NaHCO 3​ . Extract with EtOAc (3x). Wash organics with 5% LiCl (to remove DMF) and brine. Dry over Na 2​ SO 4​ , concentrate, and purify via flash chromatography.

Protocol 3.2: Regioselective C5 Suzuki-Miyaura Cross-Coupling

Objective: Selectively arylate the highly reactive C5 position (R 2 )[2].

• Preparation: In a microwave vial, combine the C2-amide intermediate (1.0 equiv, 0.3 mmol), arylboronic acid (1.05 equiv—strict stoichiometry prevents C4 over-coupling), and K 2​ CO 3​ (3.0 equiv).

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H 2​ O (0.15 M). Sparge the solution with N 2​ gas for 10 minutes.

• Catalyst Addition: Add Pd(dppf)Cl 2​ (5 mol%). The bulky dppf ligand enhances selectivity for the less sterically encumbered C5 position.

• Reaction: Seal the vial and heat at 70 °C for 4 hours.

• Self-Validation Check: Run LC-MS. The product peak must exhibit a 1:1 isotopic pattern , confirming successful mono-arylation.

• Workup: Filter through a pad of Celite, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol 3.3: Late-Stage C4 Diversification

Objective: Force the functionalization of the deactivated, sterically hindered C4 position (R 3 )[3].

• Preparation: Combine the C5-arylated intermediate (1.0 equiv, 0.2 mmol), a second (hetero)arylboronic acid (1.5 equiv), and Cs 2​ CO 3​ (3.0 equiv) in a sealed tube.

• Solvent & Degassing: Add a 5:1 mixture of Toluene/H 2​ O (0.1 M). Sparge with N 2​ for 10 minutes.

• Catalyst Addition: Add Pd(PPh 3​ ) 4​ or XPhos Pd G2 (10 mol%). A highly active catalyst is required to overcome the activation barrier of the C4-bromide.

• Reaction: Heat aggressively at 100 °C for 12–16 hours.

• Self-Validation Check: Run LC-MS. The product peak must exhibit a singlet isotopic pattern (no bromine isotopes), confirming complete substitution.

• Workup: Standard aqueous extraction and reverse-phase preparative HPLC purification.

Quantitative Reaction Parameters

The following table summarizes the causal relationship between the target position, the required energetic input, and the expected analytical readouts.

Target Position	Functionalization Type	Reactivity Level	Preferred Catalyst System	Temp (°C)	Isotopic Signature (MS)	Typical Yield
C2	Amidation / Esterification	Very High	HATU / DIPEA / DMF	20 - 25	1:2:1 (Dibromo)	85 - 95%
C5	Suzuki-Miyaura	High (Proximal to S)	Pd(dppf)Cl 2​ / K 2​ CO 3​	60 - 70	1:1 (Monobromo)	70 - 88%
C4	Suzuki / Buchwald-Hartwig	Low (Sterically Hindered)	XPhos Pd G2 / Cs 2​ CO 3​	90 - 110	Singlet (Desbromo)	50 - 75%

References

• Chemical Science (RSC Publishing). "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." (2016). URL:[Link]

• The Journal of Organic Chemistry (ACS Publications). "Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles." (2010). URL:[Link]

Sources

• 1. 4,5-Dibromothiazole-2-carboxylic acid | 1806352-39-5 [sigmaaldrich.com]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Amide Bond Formation with 4,5-Dibromothiazole-2-carboxylic Acid

Introduction: The Significance of the 4,5-Dibromothiazole-2-carboxamide Moiety

The 4,5-dibromothiazole-2-carboxamide scaffold is a privileged structure in medicinal chemistry and drug discovery. The thiazole ring is a common feature in a multitude of biologically active compounds, and the presence of bromine atoms can enhance biological activity, modulate pharmacokinetic properties, and provide vectors for further chemical modification. As such, the efficient and reliable formation of amide bonds with 4,5-dibromothiazole-2-carboxylic acid is a critical step in the synthesis of potential new therapeutics.[1]

This document provides detailed application notes and robust protocols for the amide coupling of 4,5-dibromothiazole-2-carboxylic acid with a variety of amines. We will explore several common and effective methods, discussing the rationale behind the choice of reagents and reaction conditions, and providing step-by-step procedures for successful synthesis.

Challenges in Amide Coupling with 4,5-Dibromothiazole-2-carboxylic Acid

The structure of 4,5-dibromothiazole-2-carboxylic acid presents specific challenges for amide bond formation:

• Electronic Effects: The thiazole ring is electron-deficient, and the two electron-withdrawing bromine atoms further decrease the nucleophilicity of the carboxylate group. This can make the activation of the carboxylic acid more difficult compared to electron-rich or aliphatic carboxylic acids.

• Steric Hindrance: While not excessively bulky, the bromine atom at the 4-position can provide some steric hindrance around the carboxylic acid, potentially slowing down the reaction with sterically demanding amines.

• Substrate Stability: Halogenated heterocyclic compounds can sometimes be sensitive to harsh reaction conditions, necessitating the use of mild and efficient coupling protocols.

Overcoming these challenges requires the careful selection of coupling reagents and optimization of reaction parameters to ensure high yields and purity of the desired amide product.

Recommended Amide Bond Formation Protocols

We present three reliable methods for the synthesis of 4,5-dibromothiazole-2-carboxamides:

• HATU-Mediated Coupling: A highly efficient and rapid method, particularly suitable for challenging substrates.

• EDC/HOBt Coupling with DMAP: A cost-effective and widely used protocol, enhanced by the use of an acyl transfer catalyst.

• Acid Chloride Formation and Subsequent Amination: A classic and often highly effective two-step approach.

Protocol 1: HATU-Mediated Amide Coupling

Principle: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a uronium salt-based coupling reagent that rapidly converts carboxylic acids into highly reactive OAt-active esters. This method is known for its high efficiency, fast reaction times, and ability to minimize side reactions, making it an excellent choice for electron-deficient substrates like 4,5-dibromothiazole-2-carboxylic acid.[2][3][4] The reaction is typically carried out in the presence of a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).

Reaction Workflow:

Caption: HATU-mediated amide coupling workflow.

Detailed Experimental Protocol:

Materials:

• 4,5-Dibromothiazole-2-carboxylic acid (1.0 equiv)

• Amine (primary or secondary, 1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4,5-dibromothiazole-2-carboxylic acid (1.0 equiv) and HATU (1.1 equiv).

• Add anhydrous DMF to dissolve the solids.

• Add DIPEA (2.5 equiv) to the reaction mixture dropwise while stirring.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate vial, dissolve the amine (1.1 equiv) in a minimal amount of anhydrous DMF.

• Add the amine solution to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure amide.

Reagent	Molar Ratio	Purpose
4,5-Dibromothiazole-2-carboxylic acid	1.0	Starting material
Amine	1.1	Nucleophile for amide bond formation
HATU	1.1	Coupling reagent to activate the carboxylic acid
DIPEA	2.5	Non-nucleophilic base to facilitate the formation of the active ester
DMF	Solvent	Polar aprotic solvent to dissolve reactants

Protocol 2: EDC/HOBt Coupling with Catalytic DMAP

Principle: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates carboxylic acids to form a reactive O-acylisourea intermediate.[5] In the presence of 1-hydroxybenzotriazole (HOBt), this intermediate is converted to a more stable and reactive HOBt-ester, which then reacts with the amine. For electron-deficient carboxylic acids, the addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction by acting as an acyl transfer catalyst.[6] This protocol is a cost-effective alternative to uronium-based reagents.

Reaction Mechanism:

Caption: EDC/HOBt-mediated amide coupling mechanism.

Detailed Experimental Protocol:

Materials:

• 4,5-Dibromothiazole-2-carboxylic acid (1.0 equiv)

• Amine (primary or secondary, 1.2 equiv)

• EDC hydrochloride (1.2 equiv)

• HOBt (0.1 - 1.2 equiv)

• DMAP (0.1 equiv)

• DIPEA or Triethylamine (TEA) (3.0 equiv)

• Anhydrous Dichloromethane (DCM) or DMF

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 4,5-dibromothiazole-2-carboxylic acid (1.0 equiv), HOBt (a catalytic amount of 0.1 equiv is often sufficient, but up to 1.2 equiv can be used), DMAP (0.1 equiv), and the amine (1.2 equiv) in anhydrous DCM or DMF.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add EDC hydrochloride (1.2 equiv) portion-wise to the reaction mixture.

• Add DIPEA or TEA (3.0 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM or EtOAc.

• Wash the organic layer sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Reagent	Molar Ratio	Purpose
4,5-Dibromothiazole-2-carboxylic acid	1.0	Starting material
Amine	1.2	Nucleophile for amide bond formation
EDC hydrochloride	1.2	Carbodiimide coupling reagent
HOBt	0.1 - 1.2	Additive to form active ester and suppress side reactions
DMAP	0.1	Acyl transfer catalyst to accelerate the reaction
DIPEA or TEA	3.0	Base to neutralize HCl salt of EDC and facilitate the reaction
DCM or DMF	Solvent	Aprotic solvent

Protocol 3: Two-Step Synthesis via the Acid Chloride

Principle: This method involves the conversion of the carboxylic acid to the more reactive acyl chloride, which then readily reacts with an amine to form the amide. Thionyl chloride (SOCl₂) is a common reagent for this transformation.[7][8] This two-step process can be very effective, especially when other coupling methods fail, as acyl chlorides are highly reactive electrophiles.[9]

Reaction Workflow:

Sources

• 1. helda.helsinki.fi [helda.helsinki.fi]
• 2. HATU - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 5. hepatochem.com [hepatochem.com]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]

Application Notes & Protocols: A Guide to the Regioselective Functionalization of 4,5-Dibromothiazole-2-Carboxylic Acid

Abstract

4,5-Disubstituted thiazole-2-carboxylic acids are privileged scaffolds in medicinal chemistry and materials science.[1][2] The synthetic utility of these structures is often accessed through the sequential, regiocontrolled functionalization of dihalogenated precursors. This document provides a comprehensive guide to the strategic, regioselective C-C and C-N bond formation at the C4 and C5 positions of 4,5-dibromothiazole-2-carboxylic acid. We will dissect the underlying principles governing site-selectivity in palladium-catalyzed cross-coupling reactions and provide detailed, field-proven protocols for Suzuki, Stille, Sonogashira, and Buchwald-Hartwig amination reactions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block for the synthesis of complex molecular architectures.

The Principle of Regioselectivity in Dihalogenated Thiazoles

The ability to selectively functionalize one C-Br bond in the presence of the other is the cornerstone of a divergent synthetic strategy. In dihalogenated heterocycles, the regioselectivity of palladium-catalyzed cross-coupling reactions is not random; it is governed by a combination of electronic and steric factors that influence the rate-determining oxidative addition step.[3][4][5]

Causality Behind Selectivity:

Two primary factors dictate which C-Br bond reacts preferentially:

• Carbon-Halogen Bond Strength: The energy required to distort and break the C-Br bond to form the transition state is a critical determinant. Weaker bonds will react faster.[4]

• Electronic Effects (LUMO): The interaction between the Highest Occupied Molecular Orbital (HOMO) of the Pd(0) catalyst and the Lowest Unoccupied Molecular Orbital (LUMO) of the thiazole substrate stabilizes the transition state. The carbon atom with the larger LUMO coefficient will exhibit a stronger, more favorable interaction, leading to faster oxidative addition at that site.[3][4]

For many thiazole systems, the C5 position is reported to be the most activated site for oxidative addition, followed by the C2 and then the C4 position.[6][7] This established reactivity hierarchy suggests that functionalization of 4,5-dibromothiazole will preferentially occur at the C5 position . This inherent electronic preference allows for a reliable, selective mono-functionalization, leaving the C4-Br bond intact for subsequent transformations.

Caption: Fig 1: Factors governing C5 selectivity.

Prerequisite: Protection of the Carboxylic Acid Moiety

The carboxylic acid group at the C2 position is acidic and nucleophilic, rendering it incompatible with the basic conditions and organometallic reagents used in most cross-coupling reactions. Therefore, its protection, typically as an ester, is a mandatory first step. A methyl or ethyl ester is standard, offering a good balance between stability during the coupling reaction and ease of cleavage post-functionalization.

Protocol 2.1: Esterification of 4,5-Dibromothiazole-2-Carboxylic Acid

• Principle: Acid-catalyzed esterification using excess alcohol as both reagent and solvent provides a straightforward and high-yielding route to the protected substrate.

• Materials:

  • 4,5-dibromothiazole-2-carboxylic acid (1.0 eq)

  • Methanol or Ethanol (20-30 volumes)

  • Sulfuric acid (H₂SO₄), concentrated (0.1-0.2 eq)

• Procedure:

  • Suspend 4,5-dibromothiazole-2-carboxylic acid in methanol or ethanol in a round-bottom flask equipped with a reflux condenser.

  • Carefully add concentrated sulfuric acid dropwise with stirring.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.

  • Neutralize the residue carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • The resulting crude ester is often of sufficient purity for the next step, or it can be purified by silica gel chromatography if necessary.

Regioselective C5-Functionalization Protocols

With the protected methyl 4,5-dibromothiazole-2-carboxylate in hand, we can proceed with selective functionalization at the more reactive C5 position. The following protocols outline standard conditions for common palladium-catalyzed cross-coupling reactions.

C5-Arylation/Vinylation via Suzuki-Miyaura Coupling

The Suzuki coupling is highly valued for its mild conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and esters.[8]

Protocol 3.1.1: General Procedure for C5-Suzuki Coupling

• Principle: A Pd(0) catalyst facilitates the coupling of the C5-Br bond with an organoboron reagent in the presence of a base.

• Materials:

  • Methyl 4,5-dibromothiazole-2-carboxylate (1.0 eq)

  • Aryl/vinyl boronic acid or pinacol ester (1.1-1.5 eq)

  • Pd(PPh₃)₄ or PdCl₂(dppf) (0.02-0.05 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0-3.0 eq)

  • Dioxane/Water (e.g., 4:1 v/v) or Toluene/Ethanol/Water

• Procedure:

  • To a flame-dried Schlenk flask, add methyl 4,5-dibromothiazole-2-carboxylate, the boronic acid/ester, and the base.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the palladium catalyst, followed by the degassed solvent system.

  • Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor reaction progress by TLC or LC-MS.

  • Upon completion (typically 4-16 hours), cool the mixture to room temperature.

  • Dilute with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Caption: Fig 2: Workflow for C5-Suzuki coupling.

C5-Alkynylation via Sonogashira Coupling

The Sonogashira reaction provides a powerful method for installing alkyne moieties, which are themselves versatile functional handles.[9][10] The reaction is typically co-catalyzed by palladium and copper(I) salts.[11]

Protocol 3.2.1: General Procedure for C5-Sonogashira Coupling

• Principle: A Pd(0) complex and a Cu(I) salt co-catalyze the coupling of the C5-Br bond with a terminal alkyne in the presence of an amine base.

• Materials:

  • Methyl 4,5-dibromothiazole-2-carboxylate (1.0 eq)

  • Terminal alkyne (1.2-2.0 eq)

  • PdCl₂(PPh₃)₂ (0.02-0.05 eq)

  • Copper(I) iodide (CuI) (0.04-0.10 eq)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (as solvent or co-solvent)

  • THF or DMF (anhydrous)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add methyl 4,5-dibromothiazole-2-carboxylate, PdCl₂(PPh₃)₂, and CuI.

  • Add the anhydrous solvent (e.g., THF) followed by the amine base.

  • Add the terminal alkyne dropwise via syringe.

  • Stir the reaction at room temperature to 60 °C. Monitor progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography.

C5-Amination via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, offering a general and high-yielding method for C-N bond formation.[12][13] The choice of ligand is critical and depends on the nature of the amine coupling partner.[14][15]

Protocol 3.3.1: General Procedure for C5-Buchwald-Hartwig Amination

• Principle: A palladium catalyst, supported by a specialized phosphine ligand, couples the C5-Br bond with a primary or secondary amine in the presence of a strong, non-nucleophilic base.

• Materials:

  • Methyl 4,5-dibromothiazole-2-carboxylate (1.0 eq)

  • Amine (primary or secondary) (1.2-1.5 eq)

  • Pd₂(dba)₃ or Pd(OAc)₂ (0.01-0.05 eq)

  • Ligand (e.g., XPhos, RuPhos, BINAP) (0.02-0.10 eq)

  • Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (1.5-2.5 eq)

  • Toluene or Dioxane (anhydrous)

• Procedure:

  • In a glovebox or under a robust inert atmosphere, add the palladium precursor, ligand, and base to a Schlenk tube.

  • Add the methyl 4,5-dibromothiazole-2-carboxylate and the anhydrous solvent.

  • Finally, add the amine coupling partner.

  • Seal the tube and heat to 80-110 °C, with stirring. Monitor reaction progress by LC-MS.

  • After completion, cool to room temperature and filter the mixture through a pad of Celite, rinsing with ethyl acetate.

  • Concentrate the filtrate and purify the residue by column chromatography.

Strategy for C4-Functionalization: An Iterative Approach

Direct and selective functionalization at the C4 position in the presence of a C5-Br is challenging due to the inherent reactivity hierarchy. The most reliable and robust strategy is an iterative approach :

• Step 1: C5-Functionalization: Perform a selective cross-coupling at the C5 position using one of the protocols described above.

• Step 2: C4-Functionalization: Use the resulting 4-bromo-5-substituted-thiazole product as the substrate for a second, distinct cross-coupling reaction at the C4 position.

This two-step sequence allows for the controlled and unambiguous synthesis of 4,5-disubstituted thiazoles with two different functional groups. The reaction conditions for the second coupling are often similar to the first, though higher temperatures or more active catalyst systems may be required due to the lower reactivity of the C4-Br bond.

Caption: Fig 3: Iterative workflow for divergent synthesis.

Data Summary & Troubleshooting

Successful regioselective synthesis requires careful control of reaction parameters. The table below summarizes key considerations for the primary C5-selective reactions.

Reaction Type	Typical Catalyst/Ligand	Key Strengths	Potential Pitfalls & Considerations
Suzuki-Miyaura	Pd(PPh₃)₄, PdCl₂(dppf)	Broad substrate scope, mild conditions, non-toxic boron reagents.	Base-sensitive functional groups can be problematic. Dehalogenation can occur with excess base or water.[16]
Stille	Pd(PPh₃)₄	Tolerant of a wide range of functional groups.	High toxicity of organotin reagents and byproducts. Purification can be challenging.[17][18]
Sonogashira	PdCl₂(PPh₃)₂, CuI	Direct route to alkynes. Mild conditions.	Requires strictly anaerobic conditions to prevent alkyne homocoupling (Glaser coupling).
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos, etc.	Excellent for C-N bond formation with diverse amines.	Requires careful exclusion of air and moisture. Ligand selection is crucial and substrate-dependent.[19]

Troubleshooting Common Issues:

• No Reaction/Stalled Reaction:

  • Cause: Inactive catalyst.

  • Solution: Ensure reagents and solvents are anhydrous and properly degassed. Use a fresh bottle of catalyst or a pre-catalyst. For Buchwald-Hartwig, ensure the base is sufficiently strong and non-coordinating.

• Low Yield:

  • Cause: Suboptimal temperature, insufficient reaction time, or incorrect base/solvent combination.

  • Solution: Screen different solvents and bases. Increase the temperature in increments. Ensure the reaction is run to full conversion as monitored by LC-MS.

• Formation of Side Products (e.g., Dehalogenation):

  • Cause: Proto-dehalogenation is a common side reaction, often promoted by excess base, water, or prolonged heating.

  • Solution: Use the minimum effective amount of base. For Suzuki coupling, minimize the amount of water in the solvent system.[16] Use a less reactive base if possible (e.g., K₃PO₄ instead of Cs₂CO₃).

Conclusion

4,5-Dibromothiazole-2-carboxylic acid is a powerful synthetic intermediate whose value is unlocked through a deep understanding of its inherent electronic properties. The pronounced reactivity difference between the C5 and C4 positions enables a reliable and predictable regioselective mono-functionalization at C5. By coupling this inherent selectivity with an iterative, two-step cross-coupling strategy, researchers can access a diverse array of complex 4,5-disubstituted thiazoles. The protocols and principles outlined in this guide provide a robust framework for leveraging this chemistry in the fields of drug discovery, agrochemicals, and materials science.

References

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• Freiberger, E., et al. (2020). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Beilstein Archives. [Link]

• Legault, C. Y., et al. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society, 129(42), 12664–12665. [Link]

• Legault, C. Y., et al. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society. [Link]

• Freiberger, E., et al. (2020). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Beilstein Archives. [Link]

• Bach, T., & Hehn, J. P. (2002). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Couture, P., & Schlosser, M. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. PMC. [Link]

• Semantic Scholar. (n.d.). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Semantic Scholar. [Link]

• Legault, C. Y., et al. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. PubMed. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Zhuravlev, F. A., et al. (2023). Benzo[1,2-d:4,5-d′]bis([3][20][21]thiadiazole) and Its Bromo Derivatives: Molecular Structure and Reactivity. MDPI. [Link]

• Bach, T., & Hehn, J. P. (2002). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. The Journal of Organic Chemistry, 67(14), 4964–4973. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Geronikaki, A., et al. (2008). Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine. PMC. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• L'Heureux, A., et al. (2009). Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. Organic Letters, 11(17), 3842–3845. [Link]

• Farooq, U., et al. (2020). Synthesis and evaluation of 2,4,5-trisubstitutedthiazoles as carbonic anhydrase-III inhibitors. Taylor & Francis Online. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

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• Ghosh, A., et al. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Scott, J. S., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6397–6408. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

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• National Institutes of Health. (n.d.). Sonogashira cross-coupling of 3-bromo-1,2-diones. National Institutes of Health. [Link]

• Tassone, G., et al. (2012). 2-Substituted 4,5-dihydrothiazole-4-carboxylic acids are novel inhibitors of metallo-β-lactamases. PubMed. [Link]

• Issayeva, A., et al. (2022). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. PMC. [Link]

• Mukherjee, S., et al. (2024). Regioselective C3–C4 difunctionalization of 4-bromocoumarins via Pd/norbornene catalysis. Springer. [Link]

• Nasiri, F. (2015). Copper-free Sonogashira cross-coupling reactions: an overview. PMC. [Link]

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4,5-dibromothiazole-2-carboxylic acid as a precursor for agrochemical synthesis

Application Note: 4,5-Dibromothiazole-2-Carboxylic Acid as a High-Value Precursor in Agrochemical Discovery

Executive Summary & Mechanistic Rationale

In the landscape of modern agrochemical development, combating rapidly evolving phytopathogenic fungi requires the continuous introduction of novel chemical scaffolds[1]. Succinate Dehydrogenase Inhibitors (SDHIs) represent one of the most effective classes of modern phytofungicides[1]. These molecules target mitochondrial complex II, effectively arresting the fungal tricarboxylic acid (TCA) cycle and electron transport chain, leading to rapid cellular ATP depletion and fungal cell death[2][3].

While commercial SDHIs like thifluzamide and boscalid have validated the efficacy of the carboxamide pharmacophore, resistance management necessitates structural diversification[2][4]. 4,5-dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) emerges as an exceptional synthetic building block in this context[5]. The thiazole-2-carboxylic acid core provides the essential hydrogen-bonding network required for ubiquinone-site binding in the SDH enzyme[2][6]. Concurrently, the dibromo substitutions at the 4- and 5-positions serve as orthogonal reactive handles, allowing medicinal chemists to perform late-stage functionalization (e.g., Suzuki-Miyaura or Buchwald-Hartwig cross-couplings) to rapidly generate diverse, high-potency agrochemical libraries[1][7].

Fig 1. Mechanism of action for thiazole carboxamide SDHI fungicides interrupting fungal metabolism.

Physicochemical Profiling

Before initiating synthetic workflows, it is critical to understand the physical parameters of the precursor to ensure optimal handling and storage. 4,5-dibromothiazole-2-carboxylic acid is sensitive to moisture and prolonged atmospheric exposure, which can lead to premature decarboxylation or degradation.

Table 1: Physicochemical Properties of 4,5-dibromothiazole-2-carboxylic acid [5]

Property	Specification
CAS Number	1806352-39-5
Molecular Formula	C4HBr2NO2S
Molecular Weight	286.93 g/mol
Physical Form	Solid
Purity	≥ 95%
Storage Conditions	Inert atmosphere (Argon/N2), 2-8 °C

Synthetic Workflows: From Precursor to Agrochemical Library

The conversion of 4,5-dibromothiazole-2-carboxylic acid into a functional SDHI fungicide involves a highly controlled two-phase workflow: (1) Activation and Amidation, followed by (2) Late-Stage Functionalization.

Causality in Reagent Selection

To synthesize the carboxamide, the carboxylic acid must first be converted into an acid chloride[6]. While thionyl chloride (SOCl2) is commonly used, we strongly recommend oxalyl chloride ((COCl)2) with a catalytic amount of N,N-Dimethylformamide (DMF) .

• The "Why": Oxalyl chloride allows for much milder reaction conditions (0 °C to room temperature) compared to refluxing SOCl2. The catalytic DMF reacts with oxalyl chloride to form the highly reactive Vilsmeier-Haack intermediate, which selectively activates the carboxylic acid without risking unintended nucleophilic attack or dehalogenation at the sensitive brominated positions.

Fig 2. Synthetic workflow for generating diversified agrochemical libraries from the dibromo precursor.

Self-Validating Experimental Protocols

Protocol A: Synthesis of the Dibromo-Thiazole Carboxamide Scaffold

This protocol establishes the core SDHI pharmacophore. It is designed as a self-validating system utilizing In-Process Controls (IPCs) to prevent downstream failures.

Step 1: Acid Activation

• Setup: In an oven-dried, argon-purged round-bottom flask, dissolve 4,5-dibromothiazole-2-carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Catalysis: Add 3 drops of anhydrous DMF. Cool the mixture to 0 °C using an ice bath.

• Activation: Add oxalyl chloride (1.5 eq) dropwise over 10 minutes. Observe the evolution of CO2 and CO gases.

• Maturation: Remove the ice bath and stir at room temperature for 2 hours.

• IPC (Self-Validation): Withdraw a 10 µL aliquot and quench it into 1 mL of anhydrous methanol. Analyze via TLC (Hexane:EtOAc 3:1) or LC-MS. The complete disappearance of the highly polar acid spot and the appearance of the corresponding methyl ester confirms 100% conversion to the acid chloride.

• Concentration: Evaporate the DCM and excess oxalyl chloride under reduced pressure to yield the crude 4,5-dibromothiazole-2-carbonyl chloride. Do not purify further; proceed immediately to amidation.

Step 2: Amidation

• Preparation: Dissolve the target primary amine (e.g., a substituted aniline or pyrazole-amine) (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq) in anhydrous DCM. Cool to 0 °C. Note: DIPEA is chosen over triethylamine to minimize nucleophilic competition.

• Coupling: Redissolve the crude acid chloride from Step 1 in a minimal amount of DCM and add it dropwise to the amine solution.

• Reaction: Stir for 4 hours, allowing the reaction to warm to room temperature.

• Workup & Validation: Quench with saturated aqueous NaHCO3. Extract with DCM (3x). Wash the combined organic layers with 1M HCl (to remove unreacted amine), brine, and dry over Na2SO4. The sequential acid/base wash ensures the isolation of the neutral carboxamide. Verify purity via 1H-NMR (look for the distinct amide N-H proton shift around 8.5–10.0 ppm depending on the amine).

Protocol B: Late-Stage Functionalization (Suzuki-Miyaura Coupling)

To optimize the fungicidal activity, the dibromo scaffold is subjected to cross-coupling to introduce lipophilic or sterically demanding groups, which enhance binding affinity within the SDH ubiquinone pocket[1][7].

• Setup: Charge a Schlenk flask with the dibromo-thiazole carboxamide (1.0 eq), target arylboronic acid (2.2 eq for double coupling, or 1.0 eq for selective mono-coupling), and K2CO3 (3.0 eq).

• Solvent: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

• Catalyst: Add Pd(dppf)Cl2 (0.05 eq). Purge the flask with Argon for 5 minutes.

• Reaction: Heat the mixture to 90 °C for 12 hours.

• IPC: Monitor the reaction via LC-MS. The distinct isotopic pattern of the dibromo starting material (M, M+2, M+4 in a 1:2:1 ratio) will disappear, replaced by the desired coupled product mass.

• Purification: Filter through a pad of Celite to remove palladium black. Extract with Ethyl Acetate, concentrate, and purify via flash chromatography.

Quantitative Efficacy Benchmarking

The rational design of thiazole carboxamides utilizing this specific precursor chemistry has yielded compounds that significantly outperform traditional commercial standards. Table 2 summarizes the in vitro fungicidal activity (EC50) of novel thiazole carboxamides against major agricultural pathogens[2][4].

Table 2: Comparative Fungicidal Efficacy (In Vitro EC50)

Compound / Scaffold	Target Pathogen	EC50 (mg/L)	Mechanism / Notes
Thifluzamide (Standard)	Rhizoctonia cerealis	22.1	Commercial SDHI[2]
Thifluzamide (Standard)	Sclerotinia sclerotiorum	4.4	Commercial SDHI[2]
Boscalid (Standard)	Sclerotinia sclerotiorum	~0.51	Commercial SDHI[4]
Novel Thiazole Carboxamide	Rhizoctonia cerealis	6.2	Synthesized via thiazole-2-carboxylic acid derivatives[2]
Novel Thiazole Carboxamide	Sclerotinia sclerotiorum	0.6	Superior efficacy compared to Thifluzamide[2]

Data indicates that structural optimization of the thiazole core (facilitated by precursors like 4,5-dibromothiazole-2-carboxylic acid) can yield up to a 7-fold increase in potency against specific resistant fungal strains.

References

• 4,5-Dibromothiazole-2-carboxylic acid | 1806352-39-5 - Sigma-Aldrich. Sigma-Aldrich.
• Thiazole-2-carboxylic acid | 14190-59-1 - Benchchem. Benchchem.
• Discovery of Novel Thiazole Carboxamides as Antifungal Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry - ACS Publications.
• Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. PubMed - NIH.
• Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide derivatives. ResearchGate.
• Discovery of Novel Thiazole Carboxamides as Antifungal Succinate Dehydrogenase Inhibitors. PubMed - NIH.
• Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. Journal of Agricultural and Food Chemistry - ACS Publications.

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Application Notes & Protocols: Decarboxylative Cross-Coupling of 4,5-Dibromothiazole-2-carboxylic Acid for the Synthesis of Novel Thiazole Derivatives

Abstract

This document provides a detailed guide for the decarboxylative cross-coupling of 4,5-dibromothiazole-2-carboxylic acid with various (hetero)aryl halides. This protocol leverages a palladium-catalyzed reaction, often in concert with a silver or copper co-catalyst, to afford functionalized 2-(hetero)aryl-4,5-dibromothiazoles. These products are valuable scaffolds in medicinal chemistry and drug discovery due to the prevalence of the thiazole motif in bioactive molecules.[1][2][3][4] This application note will delve into the mechanistic underpinnings of this transformation, provide a step-by-step experimental protocol, and offer insights into reaction optimization and product characterization.

Introduction: The Significance of Thiazoles and Decarboxylative Cross-Coupling

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of FDA-approved drugs with diverse therapeutic applications, including anticancer, antibacterial, and anti-inflammatory agents.[2][3][4] The ability to functionalize the thiazole core at specific positions is crucial for the development of new chemical entities with improved pharmacological profiles. 4,5-Dibromothiazole-2-carboxylic acid serves as a versatile building block, with the carboxylic acid group at the 2-position offering a strategic handle for carbon-carbon bond formation through decarboxylative cross-coupling.

Decarboxylative cross-coupling has emerged as a powerful alternative to traditional cross-coupling reactions (e.g., Suzuki, Stille) that often require the pre-synthesis of organometallic reagents.[1][5] This methodology utilizes readily available and often more stable carboxylic acids as the nucleophilic partner, releasing carbon dioxide as the only byproduct.[1][5] The reaction is particularly well-suited for electron-deficient heteroaromatic carboxylic acids, such as the title compound, where the electron-withdrawing nature of the thiazole ring and the bromo substituents facilitate the decarboxylation step.

Reaction Mechanism and Rationale

The decarboxylative cross-coupling of 4,5-dibromothiazole-2-carboxylic acid with an aryl halide (Ar-X) is typically catalyzed by a palladium complex, often in the presence of a silver or copper co-catalyst. The proposed catalytic cycle is illustrated below.

Catalytic Cycle

The reaction is believed to proceed through a dual catalytic cycle involving both palladium and a co-catalyst (Ag or Cu).

Caption: Proposed dual catalytic cycle for the decarboxylative cross-coupling.

Key Steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Deprotonation and Coordination: The 4,5-dibromothiazole-2-carboxylic acid is deprotonated by a base, and the resulting carboxylate coordinates to the silver(I) or copper(I) co-catalyst.

• Decarboxylation: The silver or copper carboxylate intermediate undergoes thermal decarboxylation to generate a 2-thiazolyl-silver or -copper species and carbon dioxide. The presence of a silver or copper salt is often crucial for facilitating this step, particularly for heteroaromatic carboxylic acids.[3][5]

• Transmetalation: The organosilver or organocopper intermediate transmetalates the thiazolyl group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to form the desired 2-aryl-4,5-dibromothiazole product and regenerate the Pd(0) catalyst.

Experimental Protocol

This protocol provides a general procedure for the decarboxylative cross-coupling of 4,5-dibromothiazole-2-carboxylic acid with a generic aryl bromide. Researchers should optimize conditions for their specific substrates.

Materials and Equipment

Reagent/Equipment	Specifications
4,5-dibromothiazole-2-carboxylic acid	>95% purity
Aryl bromide	Substituted or unsubstituted
Palladium(II) acetate (Pd(OAc)₂)	Catalyst
Silver(I) carbonate (Ag₂CO₃) or Copper(I) iodide (CuI)	Co-catalyst/Mediator
Triphenylphosphine (PPh₃) or other suitable ligand	Ligand
Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)	Base
N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)	Anhydrous
Schlenk flask or microwave vial
Magnetic stirrer with heating
Standard glassware for workup and purification
Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure

Caption: A streamlined workflow for the experimental protocol.

• Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 4,5-dibromothiazole-2-carboxylic acid (1.0 equiv), the aryl bromide (1.2 equiv), palladium(II) acetate (0.05 equiv), silver(I) carbonate (1.5 equiv), and potassium carbonate (2.0 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with nitrogen or argon three times.

• Solvent Addition: Add anhydrous DMF or DMSO (to make a 0.1 M solution with respect to the carboxylic acid) via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at 120-140 °C and stir vigorously for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts. Wash the celite pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (3x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 2-aryl-4,5-dibromothiazole.

Optimization and Considerations

• Catalyst System: While a Pd/Ag system is described, a Pd/Cu system may also be effective.[6][7] The choice of ligand can also influence the reaction outcome; bulky electron-rich phosphine ligands are often beneficial.

• Base: The choice of base can be critical. Stronger bases like cesium carbonate may be required for less reactive substrates.

• Solvent: High-boiling polar aprotic solvents like DMF, DMSO, or NMP are typically used to ensure solubility of the reagents and to reach the required reaction temperatures.

• Temperature: The decarboxylation step is often the rate-limiting step and may require elevated temperatures. Microwave irradiation can sometimes accelerate the reaction and improve yields.

• Substrate Scope: Electron-deficient aryl halides tend to be better coupling partners. The electronic nature of the substituents on the aryl halide can affect the reaction efficiency.

Product Characterization

The identity and purity of the synthesized 2-aryl-4,5-dibromothiazoles should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure of the product.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no conversion	- Inactive catalyst- Insufficient temperature- Inappropriate base or solvent	- Use fresh catalyst- Increase reaction temperature- Screen different bases and solvents
Formation of side products	- Homocoupling of the aryl halide- Protodecarboxylation of the starting material	- Adjust the stoichiometry of reagents- Lower the reaction temperature slightly
Difficulty in purification	- Co-elution of starting materials or byproducts	- Optimize the mobile phase for column chromatography- Consider alternative purification methods like preparative HPLC

Conclusion

The decarboxylative cross-coupling of 4,5-dibromothiazole-2-carboxylic acid is a robust and versatile method for the synthesis of highly functionalized thiazole derivatives. This approach offers significant advantages over traditional cross-coupling methods by utilizing a readily available carboxylic acid as a key building block. The protocol outlined in this application note provides a solid foundation for researchers to explore the synthesis of novel thiazole-containing compounds for applications in drug discovery and materials science.

References

• Fu, Z., Li, Z., Song, Y., Yang, R., Liu, Y., & Cai, H. (2016). Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. The Journal of Organic Chemistry, 81(7), 2794–2803. [Link]

• Yoshida, K., Aono, T., & Nishigaichi, Y. (2020). Visible Light–Induced Decarboxylative Radical Addition of Heteroaromatic Carboxylic Acids to Alkenes at Room Temperature in Two‐Molecule Photoredox System. ChemistryOpen, 9(10), e202000232. [Link]

• Quibell, J. M., et al. (2019). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Beilstein Archives. [Link]

• Fu, Z., et al. (2016). Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. Organic Chemistry Portal. [Link]

• Larrosa, I., et al. (2010). Decarboxylative cross-coupling of azoyl carboxylic acids with aryl halides. Organic Letters, 12(21), 4745-4747. [Link]

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• D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108.

• Chmovzh, T. N., Kudryashev, T. A., Alekhina, D. A., & Rakitin, O. A. (2023). Palladium-Catalyzed Direct (Het)arylation Reactions of Benzo[1,2-d:4,5-d′]bis([6][8]thiadiazole and 4,8-Dibromobenzo[1,2-d:4,5-d′]bis([6][8]thiadiazole). Molecules, 28(9), 3977. [Link]

• Forgione, P., & Bilodeau, F. (2010). Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides. The Journal of Organic Chemistry, 75(15), 5033-5043.
• Daugulis, O., & Zaitsev, V. G. (2005). Palladium-Catalyzed Arylation of Thiazoles with Aryl Bromides.
• Tolle, F., & Geyer, K. (2019). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Chemistry.
• Gooßen, L. J., Rodriguez, N., & Gooßen, K. (2008). Decarboxylative Cross-Coupling Reactions.
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• Journal of Medicinal Chemistry. (2020). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. [Link]

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Application Note: Regioselective Functionalization of 4,5-Dibromothiazole-2-Carboxylic Acid via Directed Lithiation and Electrophilic Trapping

Abstract

Substituted thiazoles are foundational scaffolds in medicinal chemistry and drug development, appearing in numerous FDA-approved drugs.[1][2] Their functionalization is a key step in synthesizing novel bioactive agents. This application note provides a comprehensive technical guide for the regioselective lithiation and subsequent electrophilic trapping of 4,5-dibromothiazole-2-carboxylic acid. We address the primary chemical challenge posed by the acidic carboxylic acid proton and detail a robust protocol that leverages the in-situ-formed lithium carboxylate to direct a halogen-lithium exchange. This process enables the specific introduction of a wide array of functional groups at the C-5 position of the thiazole ring, opening avenues for the creation of diverse chemical libraries for screening and lead optimization.

Mechanistic Rationale & Strategic Considerations

The selective functionalization of a poly-halogenated heterocycle bearing an acidic functional group requires a carefully orchestrated strategy. The reactivity of 4,5-dibromothiazole-2-carboxylic acid is governed by three key features: the highly acidic carboxylic proton, and the two bromine atoms at the C-4 and C-5 positions.

The Role of the Carboxylic Acid: An In-Situ Directing Group

The proton of the carboxylic acid is the most acidic site in the molecule (pKa ≈ 2-4). Upon introduction of a strong organolithium base, such as n-butyllithium (n-BuLi), this proton is rapidly and irreversibly abstracted. This initial acid-base reaction consumes one full equivalent of the base to form a lithium carboxylate salt.

This transformation is not a hindrance; rather, it is the cornerstone of the strategy. The resulting carboxylate anion can act as a Directed Metalation Group (DMG), influencing the regioselectivity of subsequent reactions through chelation with the lithium reagent.[3][4][5]

Halogen-Lithium Exchange: The Path to Functionalization

With no C-H bonds available for deprotonation on the thiazole ring, the reaction proceeds via a halogen-lithium exchange. This reaction is exceptionally fast, typically occurring at temperatures of -78°C or lower. The crucial question is one of regioselectivity: will the exchange occur at C-4 or C-5?

Based on the established electronic properties of the thiazole ring, the C-5 position is more susceptible to deprotonation and metalation than the C-4 position.[6][7] This inherent reactivity profile strongly favors the selective exchange of the C-5 bromine atom with lithium upon the addition of a second equivalent of n-BuLi. The intermediate formed is a highly nucleophilic C-5-lithiated thiazole.

Choice of Reagents and Conditions

• Lithiation Agent: n-Butyllithium (n-BuLi) is the reagent of choice for this transformation. It is a potent base for the initial deprotonation and is highly effective for Br-Li exchange at low temperatures.[8] While stronger bases like sec-BuLi or t-BuLi could also be used, they increase the risk of side reactions, including potential nucleophilic attack on the thiazole ring.[6] A non-nucleophilic base like Lithium Diisopropylamide (LDA) is excellent for deprotonation but is generally less efficient for halogen-lithium exchange compared to alkyllithiums.[8][9]

• Stoichiometry: A minimum of two equivalents of n-BuLi are required: one to deprotonate the carboxylic acid and a second to perform the halogen-lithium exchange. In practice, a slight excess (e.g., 2.1-2.2 equivalents) is recommended to compensate for any titration inaccuracies or reactions with trace impurities.

• Temperature: Cryogenic temperatures (-78°C) are critical. These conditions ensure the stability of the highly reactive organolithium intermediate, preventing decomposition, ring-opening, or undesired side reactions.[10]

• Atmosphere: All organolithium reactions must be conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents and glassware to prevent quenching by atmospheric water or oxygen.

Reaction Pathway & Experimental Workflow

The overall strategy involves a three-step, one-pot sequence as depicted in the diagrams below.

Diagram 1: Reaction Mechanism

Caption: Mechanism for C-5 functionalization.

Diagram 2: Experimental Workflow

Caption: Step-by-step experimental workflow.

Detailed Experimental Protocol

This protocol describes a general procedure for the lithiation of 4,5-dibromothiazole-2-carboxylic acid and trapping with a generic aldehyde electrophile (e.g., benzaldehyde).

Materials & Reagents

Reagent	CAS Number	M.W. ( g/mol )	Amount (mmol)	Equivalents	Key Properties
4,5-Dibromothiazole-2-carboxylic acid	N/A	286.95	1.0	1.0	Starting Material
n-Butyllithium (2.5 M in hexanes)	109-72-8	64.06	2.2	2.2	Pyrophoric, moisture-sensitive base
Benzaldehyde	100-52-7	106.12	1.2	1.2	Electrophile
Tetrahydrofuran (THF), Anhydrous	109-99-9	72.11	~20 mL	-	Anhydrous, inhibitor-free solvent
Saturated aq. Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	~10 mL	-	Quenching agent
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46	As needed	-	For acidification
Ethyl Acetate	141-78-6	88.11	As needed	-	Extraction solvent
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-	Drying agent

Step-by-Step Procedure

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and nitrogen/argon inlet, add 4,5-dibromothiazole-2-carboxylic acid (287 mg, 1.0 mmol).

• Dissolution: Add anhydrous THF (10 mL) via syringe. Stir at room temperature until the solid is fully dissolved.

• Cooling: Cool the flask to -78°C using a dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibrium.

• Lithiation: Slowly add n-butyllithium (0.88 mL of a 2.5 M solution in hexanes, 2.2 mmol) dropwise via syringe over 10 minutes. A color change (typically to yellow or orange) may be observed.

• Stirring: Stir the reaction mixture at -78°C for 45 minutes to ensure complete formation of the C-5 lithiated intermediate.

• Electrophilic Trapping: In a separate dry vial, dissolve benzaldehyde (127 mg, 1.2 mmol) in anhydrous THF (2 mL). Add this solution dropwise to the reaction mixture at -78°C.

• Warming: After the addition is complete, stir the reaction at -78°C for an additional 30 minutes, then remove the cooling bath and allow the mixture to warm to room temperature over 1-2 hours.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Acidification & Extraction: Acidify the aqueous layer to pH ~2 with 1 M HCl. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product, 4-bromo-5-(hydroxy(phenyl)methyl)thiazole-2-carboxylic acid.

Expected Results & Characterization

Yields are highly dependent on the electrophile used but are typically in the range of 50-85% for well-behaved electrophiles based on analogous systems.[11][12] The successful synthesis of the product can be confirmed by standard spectroscopic methods.

• ¹H NMR: Expect the disappearance of a key aromatic proton if a simpler thiazole were used. For this product, a new singlet for the C-4 proton will be observed, along with characteristic signals for the newly introduced functional group (e.g., a benzylic proton and phenyl protons for the benzaldehyde adduct).

• ¹³C NMR: The spectrum will show a new signal for the carbon atom of the newly introduced group at C-5, and the C-5 signal itself will shift significantly.

• IR Spectroscopy: Look for the characteristic O-H and C=O stretching frequencies of the carboxylic acid, along with bands corresponding to the new functional group.

• Mass Spectrometry: The molecular ion peak corresponding to the expected mass of the product should be observed, along with its characteristic isotopic pattern due to the presence of one bromine atom.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive n-BuLi.2. Insufficient equivalents of base.3. Reaction quenched by moisture/air.	1. Titrate the n-BuLi solution before use.2. Increase stoichiometry to 2.3-2.5 equivalents.3. Ensure all glassware is flame-dried and the system is kept under a positive pressure of inert gas.
Recovery of Starting Material	1. Incomplete lithiation.2. Unreactive electrophile.	1. Increase reaction time for lithiation to 60-90 min.2. Consider a more reactive electrophile or the use of an additive like TMEDA to increase the reactivity of the organolithium.[5]
Complex Mixture of Products	1. Lithiated intermediate is unstable.2. Temperature rose prematurely.3. Side reactions with the electrophile.	1. Maintain strict temperature control at -78°C or consider going to -90°C.2. Add the electrophile immediately after the lithiation stirring time is complete.3. Ensure the electrophile is pure.
Formation of Ring-Opened Products	Nucleophilic attack of n-BuLi on the thiazole ring.[6]	This is more likely at higher temperatures. Ensure the reaction is maintained at or below -78°C throughout the addition and stirring phases. Using t-BuLi can sometimes favor ring-opening.[6] Stick with n-BuLi or s-BuLi.

Conclusion

The protocol described provides a reliable and regioselective method for the C-5 functionalization of 4,5-dibromothiazole-2-carboxylic acid. By carefully controlling stoichiometry and temperature, the inherent reactivity of the substrate can be harnessed to generate a versatile C-5 lithiated intermediate, which can be trapped with a diverse range of electrophiles. This strategy is a valuable tool for researchers in drug discovery and synthetic chemistry, facilitating the rapid assembly of novel thiazole derivatives for biological evaluation.

References

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• D'yachenko, I. V., et al. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole. Current Chemistry Letters. Available at: [Link]

• Al-Ostath, A., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules. Available at: [Link]

• Patel, H. K., et al. (2012). Synthesis and biological evaluation of some substituted amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research.

• Micetich, R. G., & Shaw, C. C. (1976). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. ResearchGate. Available at: [Link]

• McNeill, B. A., et al. (2022). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. Organic Letters. Available at: [Link]

• Hassan, S. S., et al. A REVIEW ON SUBSTITUTED THIAZOLE DERIVATIVES AND ITS PHARMACOLOGICAL ACTIVITIES. Asian Journal of Research in Chemistry and Pharmaceutical Sciences.

• Kottke, T., et al. (2007). The Equilibrium Between 2-Lithium-Oxazole(-Thiazole, -Imidazole) Derivatives and Their Acyclic Isomers – A Structural Investigation. European Journal of Organic Chemistry. Available at: [Link]

• Wolan, A., et al. (2024). Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications. MOST Wiedzy. Available at: [Link]

• Wikipedia. Directed ortho metalation. Wikipedia. Available at: [Link]

• Rybicka-Jasińska, K., et al. (2022). Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. Molecules. Available at: [Link]

• El-Sayed, N. N. E., et al. (2023). Functionalized Morpholine-thiazole Scaffold: Synthetic Strategies and Applications. Mini-Reviews in Organic Chemistry.

• De Vita, D., & Scipione, L. (2020). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. Journal of Medicinal Chemistry. Available at: [Link]

• Singh, S., et al. (2024). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. ResearchGate. Available at: [Link]

• Rybicka-Jasińska, K., et al. (2022). Lithiation of 2 and quenching with various electrophiles. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Directed ortho Metalation (DOM). Organic Chemistry Portal. Available at: [Link]

• Farghaly, T. A., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.

• Baran, P. S., et al. Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. Available at: [Link]

• Ali, M. A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

• Wang, X., et al. (2019). Computational Study of the Substituent Effects for the Spectroscopic Properties of Thiazolo[5,4-d]thiazole Derivatives. The Journal of Physical Chemistry A. Available at: [Link]

• Grassl, S., et al. (2015). Practical and economic lithiations of functionalized arenes and heteroarenes using Cy2NLi in the presence of Mg, Zn or La halides in a continuous flow system. Chemical Science. Available at: [Link]

• Gribble, M. W., et al. (2009). In Situ Generation and Trapping of Aryllithium and Arylpotassium Species by Halogen, Sulfur, and Carbon Electrophiles. The Journal of Organic Chemistry. Available at: [Link]

• Rybicka-Jasińska, K., et al. (2022). Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. PubMed. Available at: [Link]

• Vapourtec. Lithiation. Vapourtec. Available at: [Link]

• Coldham, I., et al. (2016). Regioselective Lithiation and Electrophilic Quenching of N-Boc-3-phenyltetrahydroisoquinoline. Chemistry – A European Journal. Available at: [Link]

• Snieckus, V. Directed (ortho) Metallation. University of Illinois Urbana-Champaign. Available at: [Link]

• Siegel, D., & Medley, J. W. ortho metalation. MacMillan Group, Princeton University. Available at: [Link]

• Avetisyan, A. A., et al. (2016). Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. ResearchGate. Available at: [Link]

• Shafer, C. M., & Molinski, T. F. (1999). Selective Lithiation of 2-Methyloxazoles. Applications to Pivotal Bond Constructions in the Phorboxazole Nucleus. The Journal of Organic Chemistry.

• Organic Chemistry Portal. Thiazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Gribble, M. W., et al. (2009). In Situ Generation and Trapping of Aryllithium and Arylpotassium Species by Halogen, Sulfur, and Carbon Electrophiles. The Journal of Organic Chemistry. Available at: [Link]

• Sun, X., & Collum, D. B. (2006). Lithium Diisopropylamide-Mediated Ortholithiations: Lithium Chloride Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Sarett, L. H., et al. (1966). Processes for preparing thiazole carboxylic acids. Google Patents.

• Pharmaguideline. (2022). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Available at: [Link]

• Dash, B., & Rout, M. K. (1955). Chemistry of the thiazoles. Proceedings of the Indian Academy of Sciences - Section A.
• Di Iorio, N., et al. (2020). Flow Technology for Telescoped Generation, Lithiation and Electrophilic (C3) Functionalization of Highly Strained 1-Azabicyclo[1.1.0]butanes. University of Bari Aldo Moro.

• Katritzky, A. R., & Akutagawa, K. (1986). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Semantic Scholar. Available at: [Link]

• Shafer, C. M., & Molinski, T. F. (1999). Selective lithiation of 2-methyloxazoles. Applications to pivotal bond constructions in the phorboxazole nucleus. PubMed. Available at: [Link]

• Kise, N., & Ueno, T. (2014). Complex-Induced Proximity Effect in Lithiation: Unveiling Recent Potentials in Organic Synthesis of Biologically Active Compounds. Current Organic Synthesis.
• Ganapathi, K., & Kulkarni, K. S. (1953). IV. Bromination and Nitration of Some Monosubstituted Thiazoles. Proceedings of the Indian Academy of Sciences - Section A.

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Technical Notes & Optimization

How to prevent debromination of 4,5-dibromothiazole-2-carboxylic acid during coupling

Welcome to the technical support resource for handling 4,5-dibromothiazole-2-carboxylic acid and related sensitive halogenated heterocycles. This guide is designed for researchers, medicinal chemists, and process development scientists to address the critical challenge of preventing debromination during amide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is debromination such a common side reaction with 4,5-dibromothiazole-2-carboxylic acid during amide coupling?

A: The thiazole ring is an electron-deficient heteroaromatic system. This deficiency is further amplified by the electron-withdrawing nature of the carboxylic acid group at the 2-position. This electronic arrangement makes the C-Br bonds at the 4- and 5-positions susceptible to cleavage through several mechanisms that can be active under standard amide coupling conditions:

• Protonolysis: In the presence of a proton source (e.g., protic solvents, acidic impurities) and a suitable catalyst or base, the C-Br bond can be cleaved and replaced by a hydrogen atom.[1]

• Reductive Dehalogenation: Many reaction conditions, particularly those involving palladium catalysts (sometimes present as trace impurities from prior steps) or certain coupling reagents, can generate hydride species. These hydrides can reductively cleave the C-Br bond.[2][3][4] The reactivity order for this process is generally C-I > C-Br > C-Cl.[3][5]

• Base-Mediated Decomposition: Strong or nucleophilic bases can directly interact with the halogenated ring, leading to decomposition or rearrangement pathways like the "halogen dance," especially if organometallic intermediates are formed.[6]

The C5-Br bond is often more labile than the C4-Br bond due to the electronic influence of the adjacent sulfur and nitrogen atoms.

Q2: Which component of the coupling reaction—reagent, base, or solvent—has the biggest impact on preventing debromination?

A: While all components are interconnected, the base and the coupling reagent are the most critical factors to control.

• Base: The choice of base is paramount. Strong, nucleophilic bases (like NaOH, KOH, or even primary/secondary amines in excess) can promote side reactions.[7] The ideal base should be a non-nucleophilic, sterically hindered organic base that is strong enough to deprotonate the amine and neutralize acids but is unlikely to attack the thiazole ring.

• Coupling Reagent: The reactivity of the activated carboxylic acid intermediate is determined by the coupling reagent. Highly reactive intermediates can sometimes lead to more side reactions.[8] Reagents known to perform well under mild conditions are generally preferred.

Temperature is a crucial process parameter that modulates the influence of these components. Lowering the reaction temperature often favors the desired coupling over higher-activation-energy side reactions like debromination.[7]

Q3: My standard EDC/HOBt protocol is causing significant debromination. What should I try first?

A: The EDC/HOBt system is versatile but can be problematic for sensitive substrates. If you observe debromination, the first step is to modify the conditions to be milder before abandoning the reagent entirely.

• Lower the Temperature: Immediately attempt the reaction at 0 °C, and if necessary, as low as -15 °C. Many debromination pathways are kinetically disfavored at lower temperatures.

• Change the Base: Switch from common bases like triethylamine (Et₃N) or excess amine to a more hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or 2,6-lutidine.

• Order of Addition: Pre-activate the carboxylic acid before adding the amine. Stir the 4,5-dibromothiazole-2-carboxylic acid, EDC, HOBt, and DIPEA in an anhydrous solvent for 15-30 minutes at low temperature. Then, add the amine solution dropwise. This minimizes the exposure of the activated species to potential side reactions.[9]

If these modifications fail, it is time to consider alternative coupling reagents.

Troubleshooting Guide & Recommended Protocols

This section provides a systematic approach to overcoming debromination. If you encounter this issue, follow these steps sequentially.

Issue: Significant mono- or di-debromination is observed by LC-MS or NMR.

The primary goal is to form the activated carboxylic acid species under conditions that are as mild and non-reductive as possible.

Solution 1: Optimize the Coupling Reagent and Base Combination

Certain classes of coupling reagents are inherently better suited for sensitive, electron-deficient substrates.

Table 1: Comparison of Coupling Reagent Classes for Halogenated Heterocycles

Reagent Class	Recommended Examples	Rationale & Advantages	Potential Issues & Mitigation
Phosphonic Anhydrides	T3P® (Propylphosphonic Anhydride)	Forms a mixed anhydride intermediate under very mild conditions. Byproducts are water-soluble, simplifying workup. Proven to be effective for epimerization-prone substrates.[10][11]	Requires a suitable base like pyridine or DIPEA. Ensure anhydrous conditions.
Phosphonium Salts	PyBOP, PyAOP	Highly efficient and fast-acting. Less likely to react with the amine component compared to uronium salts.[8]	Can be expensive. Byproducts can sometimes complicate purification. Use at low temperatures.
Uronium/Aminium Salts	HATU, HCTU	Very powerful activators, often successful where other reagents fail.[9][12]	Can react with the amine to form guanidinium byproducts. Pre-activation is crucial. Use with a hindered base like DIPEA or 2,4,6-collidine.
Carbodiimides	EDC, DIC	Inexpensive and common.[12]	Often require additives (HOBt, Oxyma) and careful temperature control. High risk of debromination if not optimized.[9] Use as a last resort or after optimization.

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// Edges start -> check_dehalogenation; check_dehalogenation -> success [label=no_dehal]; check_dehalogenation -> level1_title [label=yes_dehal];

level1_title -> lower_temp [style=invis]; lower_temp -> change_base -> pre_activate -> recheck1;

recheck1 -> success [label="Resolved"]; recheck1 -> level2_title [label="Persistent"];

level2_title -> use_t3p [style=invis]; use_t3p -> use_pybop [style=invis, constraint=false]; use_pybop -> use_hatu [style=invis, constraint=false];

{rank=same; use_t3p; use_pybop; use_hatu;} recheck1 -> use_t3p [style=invis];

use_t3p -> level3_title [label="If all fail"]; use_pybop -> level3_title [label="If all fail"]; use_hatu -> level3_title [label="If all fail"];

level3_title -> acyl_halide [style=invis]; acyl_halide -> couple_amine; } Caption: Troubleshooting workflow for preventing debromination.

Protocol 1: Mild Amide Coupling using T3P®

This protocol is highly recommended as a starting point due to its mild nature and the ease of removing byproducts.[10][11]

Reagents & Setup:

• 4,5-dibromothiazole-2-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• Anhydrous Pyridine (3.0 eq)

• T3P® (50% solution in EtOAc or THF, 1.5 eq)

• Anhydrous solvent (e.g., THF, EtOAc, or DCM)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry, argon-flushed flask, add 4,5-dibromothiazole-2-carboxylic acid and the amine.

• Dissolve the solids in the anhydrous solvent (to a concentration of approx. 0.1-0.2 M).

• Add anhydrous pyridine and cool the mixture to 0 °C using an ice bath.

• Slowly add the T3P® solution dropwise over 10-15 minutes. A mild exotherm may be observed.

• Stir the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting carboxylic acid is consumed (typically 2-16 hours).

• Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Dilute with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Solution 2: Convert to an Acyl Halide as a Stable Intermediate

If direct coupling methods consistently fail or are not suitable for your amine (e.g., very low nucleophilicity), converting the carboxylic acid to a more stable acyl chloride or fluoride intermediate is a robust alternative. This two-step approach decouples the activation from the coupling step.[]

Protocol 2: Two-Step Coupling via Acyl Chloride Formation

Step A: Synthesis of 4,5-Dibromothiazole-2-carbonyl chloride

Reagents & Setup:

• 4,5-dibromothiazole-2-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0-3.0 eq) or Oxalyl chloride (1.5 eq)

• Anhydrous DCM or Toluene

• Catalytic DMF (1-2 drops) if using oxalyl chloride

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Suspend 4,5-dibromothiazole-2-carboxylic acid in anhydrous DCM or toluene in a dry, argon-flushed flask.

• Add thionyl chloride (or oxalyl chloride and catalytic DMF).

• Heat the mixture to a gentle reflux (40-60 °C) and stir for 2-4 hours. The reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Cool the reaction to room temperature.

• Carefully remove all volatile components under reduced pressure. Crucially, do not use heat during concentration to avoid decomposition. The resulting acyl chloride is often used directly in the next step without purification.

Step B: Amide Formation (Schotten-Baumann Conditions)

Reagents & Setup:

• Crude 4,5-dibromothiazole-2-carbonyl chloride (1.0 eq)

• Amine (1.2 eq)

• Anhydrous DCM or THF

• A suitable base: Pyridine (2.0 eq) or DIPEA (2.0 eq)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the amine and the base in anhydrous DCM in a dry, argon-flushed flask and cool to 0 °C.

• Dissolve the crude acyl chloride from Step A in a small amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the cold amine solution.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-3 hours, monitoring by TLC or LC-MS.

• Perform an aqueous workup as described in Protocol 1 (wash with 1M HCl, NaHCO₃, brine).

• Dry, concentrate, and purify the product. This method is often very clean and high-yielding.[]

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

• Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13(19), 5048-5051. Available at: [Link]

• Cowper, P., Jin, Y., et al. (2018). Azulenesulfonium Salts: Accessible, Stable, and Versatile Reagents for Cross‐Coupling. Angewandte Chemie International Edition, 57(42), 13877-13881. Available at: [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. ACS Publications. Available at: [Link]

• Xie, Y., Tan, G. K., et al. (1999). Reductive coupling of halogenothiophenes and halogenothiazoles catalysed by PdII in a basic alcohol medium. Journal of the Chemical Society, Dalton Transactions, (10), 1549-1554. Available at: [Link]

• Schnürch, M., & Spina, M. (2012). Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles. ResearchGate. Available at: [Link]

• Tay, N. E., & Nicewicz, D. A. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. ACS Catalysis, 6(8), 5133-5137. Available at: [Link]

• Nilsson, P., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11481-11487. Available at: [Link]

• Xie, Y., Tan, G. K., et al. (1999). Reductive coupling of halogenothiophenes and halogenothiazoles catalysed by PdII in a basic alcohol medium. RSC Publishing. Available at: [Link]

• Baran, P. S., et al. (2023). Introducing N-X Anomeric Amides: Powerful Electrophilic Halogenation Reagents. ChemRxiv. Available at: [Link]

• significant dehalogenation in stille coupling. Reddit. (2019). Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Lipshutz, B. H., et al. (2023). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Arisawa, M., et al. (2015). Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. MDPI. Available at: [Link]

• Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Publishing. (2022). Available at: [Link]

• Oble, B., et al. (2025). Taming the Halogen Dance of Bromo(Thi)azoles by Mean of Flow Microreactors. ChemRxiv. Available at: [Link]

• MacMillan, D. W. C., et al. (2022). Diversifying Amino Acids and Peptides via Deaminative Reductive Cross-Couplings Leveraging High-Throughput Experimentation. PMC. Available at: [Link]

• Beller, M., et al. (1998). Cooperative Catalyst Effects in Palladium-Mediated Cyanation Reactions of Aryl Halides and Triflates. The Journal of Organic Chemistry, 63(23), 8049-8051. Available at: [Link]

• Haloselectivity of Heterocycles. Baran Lab, Scripps Research. Available at: [Link]

• Nolan, S. P., & Viciu, M. S. (2001). Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System. Organometallics, 20(17), 3556-3561. Available at: [Link]

• Arisawa, M., et al. (2015). Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. PubMed. Available at: [Link]

• Kwong, F. Y., & Buchwald, S. L. (2002). Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. ResearchGate. Available at: [Link]

• Al-Masri, M., et al. (2004). Mechanistic study on the coupling reaction of aryl bromides with arylboronic acids catalyzed by (iminophosphine)palladium(0) complexes. Detection of a palladium(ii) intermediate with a coordinated boron anion. Dalton Transactions, (11), 1645-1652. Available at: [Link]

• Al-Masri, M., et al. (2004). Mechanistic study on the coupling reaction of aryl bromides with arylboronic acids catalyzed by (iminophosphine)palladium(0) com. CORE. Available at: [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. Available at: [Link]

• Sharma, S., et al. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• Sharma, P., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

• Li, Y., et al. (2018). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2: a significant breakthrough for the construction of amides and peptide linkages. Organic & Biomolecular Chemistry, 16(43), 8238-8245. Available at: [Link]

• Lipshutz, B. H., et al. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science, 14(18), 4758-4765. Available at: [Link]

• Lamaty, F., & Colacino, E. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. Available at: [Link]

• US Patent for Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. Google Patents. (2011).

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Technical Support Center: Optimizing the Synthesis of 4,5-dibromothiazole-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4,5-dibromothiazole-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic building block. Here, we address common challenges and provide in-depth, field-proven insights to help you troubleshoot and optimize your synthetic route, ensuring higher yields, purity, and reproducibility.

The most common and adaptable route to 4,5-dibromothiazole-2-carboxylic acid involves a multi-step sequence starting from 2-aminothiazole. This pathway includes a regioselective dibromination, a diazotization of the 2-amino group, a copper-catalyzed cyanation (Sandmeyer reaction), and a final hydrolysis to yield the target carboxylic acid. Each of these steps presents unique challenges that can significantly impact the overall yield. This guide provides a structured, question-and-answer-based approach to navigate these complexities.

Overall Synthetic Workflow

The synthesis can be visualized as a four-stage process. Understanding the flow is critical for identifying potential bottlenecks in your experiment.

Caption: High-level workflow for the synthesis of 4,5-dibromothiazole-2-carboxylic acid.

Troubleshooting Guide & FAQs

This section directly addresses specific issues you may encounter during the synthesis. Each answer provides an explanation of the underlying chemistry and actionable steps for optimization.

Stage 1: Dibromination of 2-Aminothiazole

The first step involves the electrophilic aromatic substitution of bromine onto the electron-rich thiazole ring. The amino group at the 2-position is a strong activating group, which can lead to over-bromination or side reactions if not properly controlled.

Q1: My bromination reaction is producing a complex mixture of mono-brominated (5-bromo), di-brominated (4,5-dibromo), and even tri-brominated products. How can I improve the selectivity for the desired 4,5-dibromo-2-aminothiazole?

A1: This is a classic selectivity problem arising from the high reactivity of the 2-aminothiazole scaffold. To achieve selective dibromination at the C4 and C5 positions, you must carefully control the reaction conditions.

• Stoichiometry of Bromine: The most critical factor is the precise control over the molar equivalents of the brominating agent. Using a slight excess of bromine (e.g., 2.1-2.2 equivalents) is often necessary to drive the reaction to completion, but a large excess will inevitably lead to the formation of 2,4,5-tribromothiazole. Perform small-scale trials to find the optimal stoichiometry for your specific setup.

• Temperature Control: The rate of electrophilic substitution is highly temperature-dependent. Running the reaction at a reduced temperature (e.g., 0-10 °C) during the addition of bromine can significantly enhance selectivity by slowing down the reaction rate and disfavoring the formation of the sterically hindered and electronically less favorable tri-brominated product.

• Solvent Choice: Glacial acetic acid is a common solvent for this reaction as it can protonate the amino group, slightly deactivating the ring and tempering its reactivity. This moderation helps prevent runaway reactions and improves control.[1]

• Alternative Brominating Agents: While elemental bromine is effective, N-bromosuccinimide (NBS) can be a milder and more selective brominating agent. Using NBS can sometimes provide cleaner reactions with fewer byproducts. However, you may need to optimize the reaction time and temperature, as NBS is generally less reactive than Br₂.

Q2: I'm observing a significant amount of unreacted 2-aminothiazole even after a prolonged reaction time. What are the likely causes and solutions?

A2: Incomplete conversion is typically due to insufficient electrophilicity of the brominating agent or issues with reagent stability and addition.

• Reagent Quality: Ensure your bromine or NBS is of high purity and has not degraded. Bromine should be a dense, reddish-brown liquid.

• Slow Addition: Adding the brominating agent too quickly can cause localized heating and decomposition of the reagent, reducing its effective concentration. A slow, dropwise addition into a well-stirred solution is crucial.[2]

• Reaction Time and Temperature: While low temperature is key for selectivity during addition, the reaction may need to be allowed to warm to room temperature and stirred for several hours to ensure it proceeds to completion.[2] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.

Q3: The reaction is generating a lot of dark, tar-like impurities, making purification difficult. How can I minimize their formation?

A3: Tar formation is usually a result of oxidation or polymerization side reactions, which are common when working with electron-rich aromatic amines and strong oxidizing agents like bromine.

• Protect from Light: Bromination reactions, especially those involving elemental bromine, can be light-sensitive and generate radical species that lead to polymerization. Performing the reaction in a flask protected from light (e.g., wrapped in aluminum foil) can minimize these side reactions.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the 2-aminothiazole starting material, which is susceptible to air oxidation, especially at elevated temperatures.

• Controlled Temperature: As mentioned, maintaining a low temperature (0-10 °C) during bromine addition is critical. Uncontrolled temperature spikes are a primary cause of tar formation.

Stage 2 & 3: Diazotization and Sandmeyer Cyanation

This two-step sequence transforms the amino group into the desired carboxylic acid functionality via a nitrile intermediate. The Sandmeyer reaction is famously sensitive, and success hinges on careful control of the reaction parameters.[3]

Q4: My diazotization reaction appears incomplete, and I isolate starting 2-amino-4,5-dibromothiazole after the subsequent Sandmeyer step. How can I ensure complete formation of the diazonium salt?

A4: The formation of the diazonium salt requires the in-situ generation of nitrous acid (HNO₂) from sodium nitrite and a strong acid.[4] Incomplete diazotization is a frequent issue.

• Acid Concentration: A sufficiently strong acidic medium is required to fully generate the reactive nitrosating species (the nitrosonium ion, NO⁺). Use a strong acid like sulfuric acid or hydrochloric acid. The literature often reports using concentrated acids.

• Temperature Control: This is the most critical parameter. The reaction must be kept cold (typically 0-5 °C) at all times.[5] Aryl diazonium salts are notoriously unstable at higher temperatures and will decompose, often violently, back to the amine or to other byproducts.[6] Use an ice-salt bath to maintain the temperature.

• Nitrite Addition: The sodium nitrite should be dissolved in a minimal amount of water and added very slowly beneath the surface of the acidic amine solution. This ensures it reacts to form nitrous acid immediately and minimizes its decomposition.

• Testing for Excess Nitrous Acid: After the addition is complete, you can check for the presence of a slight excess of nitrous acid using starch-iodide paper (it will turn blue-black). A slight excess ensures all the amine has reacted. However, a large excess should be avoided and can be quenched with a small amount of urea or sulfamic acid.

Caption: Decision workflow for troubleshooting the diazotization step.

Q5: I am attempting the Sandmeyer cyanation, but the yield of 2-cyano-4,5-dibromothiazole is consistently low, and I observe significant formation of phenol byproducts.

A5: Low yields in a Sandmeyer reaction often point to issues with the copper catalyst or competing reactions, such as reaction with water to form a phenol.[7]

• Catalyst Choice and Purity: The Sandmeyer reaction is typically catalyzed by a copper(I) salt, such as copper(I) cyanide (CuCN).[3] Ensure your CuCN is fresh and of high quality. Copper(I) salts can oxidize to copper(II) on storage, which is less effective.

• Neutralization: Before adding the cold diazonium salt solution to the copper cyanide solution, it's crucial to ensure the pH of the copper solution is appropriate. Often, the reaction is run under neutral or slightly basic conditions, which may require the addition of a base like sodium bicarbonate to the CuCN solution before adding the acidic diazonium salt solution.

• Temperature of Addition: The diazonium salt solution should be added slowly to the heated (typically 50-70 °C) solution of the copper(I) salt. This controlled addition allows the diazonium salt to react immediately upon introduction, minimizing its decomposition or reaction with water.

• Mechanism and Byproducts: The Sandmeyer reaction proceeds via a radical-nucleophilic aromatic substitution mechanism.[3] The formation of phenol byproducts occurs when the diazonium salt reacts with water instead of the cyanide nucleophile. This is favored if the concentration of the copper catalyst is too low or if the temperature is not controlled correctly, allowing the diazonium salt to decompose before it can react.

Stage 4: Hydrolysis of the Nitrile

The final step is the conversion of the 2-cyano group into a carboxylic acid. This can be achieved under either acidic or basic conditions, but the choice can impact yield and purity.

Q6: During the hydrolysis of 2-cyano-4,5-dibromothiazole, I am getting incomplete conversion or decomposition of the product. What are the optimal hydrolysis conditions?

A6: Nitrile hydrolysis requires harsh conditions (strong acid or base and heat), which can also promote decomposition of a sensitive heterocyclic ring like dibromothiazole.

• Acidic Hydrolysis: This is often the preferred method. Refluxing the nitrile in a strong aqueous acid, such as a mixture of concentrated sulfuric acid and water or concentrated hydrochloric acid, is effective. The reaction typically proceeds first to a primary amide intermediate and then to the carboxylic acid. TLC monitoring is essential to avoid "cooking" the reaction for too long, which can lead to decarboxylation or ring opening.

• Basic Hydrolysis: While possible using a strong base like NaOH or KOH, this method can be more problematic for halogenated heterocycles. Strong bases can potentially lead to nucleophilic substitution of the bromine atoms, especially at high temperatures, resulting in undesired byproducts.

• Reaction Monitoring: Regardless of the method, it is crucial to monitor the reaction's progress. Take aliquots periodically, quench, and analyze by TLC or LC-MS to determine when the starting material has been consumed and to minimize the formation of degradation products. Once the reaction is complete, the product is typically isolated by adjusting the pH to precipitate the carboxylic acid.

Purification and Characterization

Q7: What is the most effective method for purifying the final 4,5-dibromothiazole-2-carboxylic acid product?

A7: The purification strategy depends on the nature of the impurities.

• Recrystallization: If the crude product is a solid and relatively pure (>85-90%), recrystallization is the most effective and scalable method. Suitable solvents might include ethanol/water, acetic acid/water, or toluene. The ideal solvent system will dissolve the product at high temperatures and allow it to crystallize upon cooling, leaving impurities behind in the mother liquor.

• Acid-Base Extraction: As the final product is a carboxylic acid, you can use its acidic nature to purify it. Dissolve the crude material in an organic solvent (like ethyl acetate), wash with a basic aqueous solution (e.g., saturated sodium bicarbonate) to extract the product as its carboxylate salt into the aqueous layer. The organic layer containing neutral impurities can then be discarded. Finally, carefully re-acidify the aqueous layer with a strong acid (e.g., 2M HCl) to precipitate the pure carboxylic acid, which can be collected by filtration.[8]

• Column Chromatography: If recrystallization and extraction fail to remove persistent impurities, silica gel chromatography may be necessary. A solvent system of increasing polarity, such as hexanes/ethyl acetate with a small amount of acetic acid (to keep the carboxylic acid protonated and prevent streaking on the column), is a good starting point.

Quantitative Data and Protocols

Table 1: Recommended Reagent Stoichiometry and Conditions

Step	Reagent	Equivalents	Temperature	Time (Approx.)	Key Optimization Notes
1. Dibromination	2-Aminothiazole	1.0	0-10 °C (addition)	2-4 hours	Use glacial acetic acid as solvent. Monitor by TLC.
Bromine (Br₂)	2.1 - 2.2	RT (reaction)	Protect from light to minimize byproducts.
2. Diazotization	2-Amino-4,5-dibromothiazole	1.0	0-5 °C	30 mins	Add NaNO₂ solution slowly, sub-surface.
Sodium Nitrite (NaNO₂)	1.1	Use starch-iodide paper to test for excess HNO₂.
Sulfuric Acid (conc.)	~3.0-4.0	Ensure temperature is strictly maintained.
3. Cyanation	Diazonium Salt Solution	1.0	50-70 °C	1-2 hours	Add diazonium salt slowly to heated CuCN solution.
Copper(I) Cyanide (CuCN)	1.2	Ensure CuCN is fresh and of high quality.
4. Hydrolysis	2-Cyano-4,5-dibromothiazole	1.0	Reflux (~100-110°C)	4-8 hours	Monitor by TLC to prevent product degradation.
H₂SO₄/H₂O (e.g., 1:1 v/v)	-	Isolate product by cooling and filtering the precipitate.

Optimized Protocol: Synthesis of 4,5-Dibromothiazole-2-carboxylic acid

Step 1: Synthesis of 2-Amino-4,5-dibromothiazole

• In a round-bottom flask protected from light, dissolve 2-aminothiazole (1.0 eq) in glacial acetic acid.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly, add a solution of bromine (2.1 eq) in glacial acetic acid dropwise over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Pour the reaction mixture slowly into a large beaker of ice water.

• Neutralize the solution by the careful, portion-wise addition of a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

Step 2-3: Diazotization and Sandmeyer Cyanation

• Prepare a solution of copper(I) cyanide (1.2 eq) in water.

• In a separate flask, add the dried 2-amino-4,5-dibromothiazole (1.0 eq) to a mixture of concentrated sulfuric acid (3-4 eq) and water, and cool to 0-5 °C in an ice-salt bath.

• Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the cold, stirred suspension of the amine, keeping the temperature strictly below 5 °C. Stir for 30 minutes at this temperature.

• Heat the copper(I) cyanide solution to 60 °C.

• Slowly and carefully add the cold diazonium salt solution to the hot CuCN solution. Vigorous evolution of N₂ gas will be observed.

• After the addition is complete, continue to heat and stir the mixture for 1 hour.

• Cool the mixture to room temperature, and extract the product with an organic solvent like ethyl acetate or dichloromethane.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-cyano-4,5-dibromothiazole.

Step 4: Hydrolysis to 4,5-Dibromothiazole-2-carboxylic acid

• To the crude 2-cyano-4,5-dibromothiazole, add a 1:1 (v/v) mixture of concentrated sulfuric acid and water.

• Heat the mixture to reflux (approx. 110 °C) and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Once the hydrolysis is complete, cool the reaction mixture in an ice bath. The product will precipitate.

• Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield 4,5-dibromothiazole-2-carboxylic acid. Further purification can be achieved by recrystallization.

References

• Uzelac, E. J., & Rasmussen, S. C. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. [Link]

• Pautex, N., et al. (2008). Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. [Link]

• Mastrolia, L., et al. (2018). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules. [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

• Khan Academy. (n.d.). Sandmeyer reaction. [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. [Link]

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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Sandmeyer Reaction [organic-chemistry.org]
• 8. 5-BROMOTHIAZOLE-2-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]

Troubleshooting low conversion rates with 4,5-dibromothiazole-2-carboxylic acid

Technical Support Center: 4,5-Dibromothiazole-2-Carboxylic Acid

Welcome to the technical support resource for 4,5-dibromothiazole-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Here, we address common challenges, particularly those leading to low conversion rates, and provide field-proven solutions and optimized protocols to ensure the success of your experiments.

Troubleshooting Guide: Overcoming Low Conversion Rates

This section addresses specific, common issues encountered during reactions with 4,5-dibromothiazole-2-carboxylic acid. Each answer provides a causal explanation and actionable steps for remediation.

Question 1: My Suzuki-Miyaura coupling reaction is sluggish or fails completely. Why is this happening and how can I fix it?

Answer: Failure in Suzuki-Miyaura couplings involving this substrate is a frequent issue, often stemming from the interplay between the carboxylic acid moiety and the palladium catalyst.

Core Problem: Catalyst Inhibition and Deactivation The primary culprit is often the deprotonated carboxylate, which forms under the basic conditions required for the reaction. This carboxylate anion can coordinate strongly to the palladium(II) center in the catalytic cycle.[1] This coordination can stabilize the Pd(II) intermediate, hindering or completely preventing the crucial transmetalation step with the boronic acid, effectively poisoning your catalyst.[1]

Troubleshooting Steps & Solutions:

• Catalyst Choice is Critical: If you are using a Pd(II) precatalyst like Pd(dppf)Cl₂, which requires in situ reduction to the active Pd(0) state, the carboxylate can interfere with this activation step.

  • Solution: Switch to a pre-formed Pd(0) catalyst such as Pd(PPh₃)₄. This bypasses the problematic activation step and often leads to significantly improved results.[1]

• Base Selection and Solubility: The choice of base is pivotal. Strong aqueous bases (e.g., NaOH, K₂CO₃) can deprotonate the carboxylic acid, creating the inhibitory carboxylate, and may introduce too much water, which can lead to competing protodeboronation of your boronic acid.

  • Solution: Use a milder, non-nucleophilic base. Anhydrous bases like cesium fluoride (CsF) or potassium fluoride (KF) are excellent choices, particularly if you have base-sensitive functional groups like esters.[2] Potassium phosphate (K₃PO₄) is another effective alternative.

• Solvent System and Degassing: Poor solubility of the starting material or the base can lead to a heterogeneous mixture and low reaction rates. Furthermore, oxygen can oxidatively degrade the Pd(0) catalyst.

  • Solution: Ensure your solvent system (e.g., Dioxane/H₂O, DMF, Toluene) fully solubilizes the reactants. If solubility is an issue, consider a co-solvent. Crucially, the reaction mixture must be rigorously degassed (e.g., via 3-4 freeze-pump-thaw cycles or by bubbling argon through the solvent for 20-30 minutes) before adding the catalyst.

Optimized Suzuki Coupling Conditions:

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₄ (3-5 mol%)	Starts as active Pd(0), avoiding inhibition during activation.
Base	K₃PO₄ (3.0 eq.) or CsF (3.0 eq.)	Effective base with lower risk of side reactions.
Solvent	1,4-Dioxane / H₂O (4:1) or Toluene	Good solvating power for a range of substrates. Use minimal water to avoid dehalogenation.[3][4]
Temperature	80-100 °C	Provides sufficient thermal energy without promoting decarboxylation.
Atmosphere	Inert (Argon or Nitrogen)	Protects the Pd(0) catalyst from oxidative degradation.

Question 2: I'm attempting an amide coupling, but the yield is poor and I see multiple spots on my TLC plate. What's going wrong?

Answer: Low yields in amide couplings with 4,5-dibromothiazole-2-carboxylic acid are typically due to either inefficient activation of the carboxylic acid or the use of conditions that are too harsh. The electron-deficient nature of the thiazole ring can make the carboxyl group less reactive than a simple benzoic acid.[5]

Core Problem: Insufficient Carboxylic Acid Activation Standard coupling reagents may not be potent enough to efficiently generate the active ester or intermediate required for reaction with the amine, especially if the amine itself is electron-deficient or sterically hindered.[6]

Troubleshooting Steps & Solutions:

• Select a High-Potency Coupling Reagent: For challenging couplings, a more robust activation strategy is needed.

  • Solution: Utilize a uronium-based coupling reagent like HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) in combination with a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine).[7] HATU is known for its high efficiency and low rates of racemization.[8]

  • Alternative Solution: A well-established and cost-effective method involves using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with an additive. Adding a catalytic amount of HOBt (Hydroxybenzotriazole) and 1 equivalent of DMAP (4-Dimethylaminopyridine) can dramatically accelerate the reaction by forming a highly reactive acyliminium intermediate.[6]

• Reaction Conditions: Temperature and reaction time are key. These reactions often do not require heat, which can promote side reactions.

  • Solution: Run the reaction at room temperature and monitor by TLC or LC-MS. Let the reaction stir for 12-24 hours to ensure it goes to completion. The solvent should be a polar aprotic one, such as DMF or DCM.

• Amine Reactivity: If you are using an electron-deficient amine (e.g., a nitroaniline), it will be a poor nucleophile.

  • Solution: Ensure you are using a potent activation method as described above. Using a slight excess (1.1-1.2 equivalents) of the amine can also help drive the reaction to completion.

Question 3: Is there a risk of decarboxylation with this molecule?

Answer: Yes, decarboxylation is a potential side reaction, particularly under prolonged heating at high temperatures. Heterocyclic carboxylic acids can undergo decarboxylation, and this process can be catalyzed by acids or metals.[9][10]

Causal Factors: The stability of the resulting thiazole anion/intermediate after the loss of CO₂ influences the ease of this reaction. While not as facile as with β-keto acids, running reactions above 120-130°C for extended periods, especially in polar aprotic solvents like DMF, increases the risk of this side product formation.[10][11]

Preventative Measures:

• Keep reaction temperatures for cross-couplings at or below 100-110 °C.

• Avoid unnecessarily long reaction times. Monitor progress and work up the reaction once the starting material is consumed.

• If your desired reaction requires very high temperatures, consider protecting the carboxylic acid as a methyl or ethyl ester first, and then hydrolyzing it back to the acid in a final step.

Frequently Asked Questions (FAQs)

Q: What are the recommended storage conditions for 4,5-dibromothiazole-2-carboxylic acid? A: The compound should be stored in an inert atmosphere (Argon or Nitrogen), at refrigerated temperatures (2-8 °C).[12][13] This minimizes degradation from atmospheric moisture and potential slow decomposition.

Q: I'm observing mono-substituted product in my cross-coupling reaction. Is there a difference in reactivity between the two bromine atoms? A: Yes. In related heterocyclic systems like dibromothiophenes, the bromine at the position equivalent to C5 (adjacent to the sulfur atom) is often more reactive in Suzuki couplings than the bromine at the C4 position.[3] You can exploit this differential reactivity to perform sequential, regioselective couplings by carefully controlling stoichiometry and reaction conditions.

Q: Should I protect the carboxylic acid as an ester before performing a Suzuki coupling? A: While not always necessary if you follow the optimized protocol above, it is a very robust strategy. Converting the carboxylic acid to a methyl or ethyl ester completely eliminates the problem of catalyst inhibition by the carboxylate.[1] The ester can then be easily saponified (hydrolyzed) back to the carboxylic acid post-coupling. This is the recommended approach for difficult substrates or for ensuring maximum yield and reproducibility.

Q: My compound has poor solubility in common organic solvents. What can I do? A: Solubility can be a challenge.[14][15] For reactions, using polar aprotic solvents like DMF, DMAc, or NMP can help. For cross-coupling reactions, a co-solvent system like Dioxane/H₂O or Toluene/Ethanol is often effective. If purification is the issue, consider converting the acid to its sodium or potassium salt with one equivalent of base to improve aqueous solubility, or converting it to an ester to improve solubility in non-polar organic solvents.

Visualized Workflows and Mechanisms

Troubleshooting a Failing Suzuki-Miyaura Coupling

Caption: A troubleshooting workflow for low conversion in Suzuki couplings.

Mechanism of Carboxylate Inhibition in Suzuki Coupling

Sources

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• 4. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Technical Support Center: Improving the Aqueous Solubility of 4,5-dibromothiazole-2-carboxylic acid

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of 4,5-dibromothiazole-2-carboxylic acid. This document provides a series of troubleshooting steps and frequently asked questions to address common issues and offer scientifically-grounded solutions.

Troubleshooting Guide: Experimental Solutions

This section provides detailed, step-by-step protocols to address specific solubility challenges you might be facing in the lab.

Question 1: My initial attempts to dissolve 4,5-dibromothiazole-2-carboxylic acid in water have failed. What is the most direct method to improve its solubility?

Answer: The most direct and often most effective method for solubilizing a carboxylic acid like 4,5-dibromothiazole-2-carboxylic acid is through pH adjustment. Carboxylic acids are weak acids and their solubility in water is highly pH-dependent.[1][2] By increasing the pH of the aqueous medium, you can deprotonate the carboxylic acid group, forming a carboxylate salt. This ionized form is significantly more polar and, therefore, more soluble in water.[3][4]

• Preparation of a Slurry:

  • Accurately weigh your desired amount of 4,5-dibromothiazole-2-carboxylic acid.

  • Add it to your desired volume of purified water (e.g., deionized or Milli-Q water) in a suitable container (e.g., a beaker or flask).

  • Stir the mixture at room temperature to form a slurry. You will likely observe that the compound does not fully dissolve.

• Stepwise pH Adjustment:

  • While continuously stirring, begin to add a dilute basic solution dropwise. A 0.1 M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) is a good starting point.

  • Monitor the pH of the solution using a calibrated pH meter.

  • Continue adding the basic solution slowly, observing the dissolution of the solid material. You should see the solution clarify as the pH increases and the acid is converted to its more soluble salt form.[5][6][7]

• Determining the Optimal pH:

  • Note the pH at which the compound completely dissolves. This will give you an indication of the pH required to maintain its solubility at that specific concentration.

  • For many carboxylic acids, a pH of 7.0 to 8.0 is sufficient to achieve significant solubility enhancement.

• Considerations for Downstream Applications:

  • Be mindful of the final pH of your solution and its compatibility with your intended application. If your experiment is pH-sensitive, you may need to adjust the final pH back down after dissolution, but be aware that this could cause the compound to precipitate out of solution.

  • The choice of base (e.g., NaOH, KOH) can be important. For in vivo or cell-based assays, consider using a biologically compatible base.

Caption: Workflow for pH-mediated solubilization of carboxylic acids.

Question 2: Adjusting the pH is not suitable for my experiment. Are there other common methods to increase the solubility of 4,5-dibromothiazole-2-carboxylic acid in a neutral aqueous buffer?

Answer: Yes, if pH modification is not an option, the use of co-solvents is a widely employed strategy to enhance the solubility of poorly water-soluble compounds.[8][9] Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the overall solvent system, making it more favorable for dissolving less polar solutes.[][11]

Co-solvent	Typical Starting Concentration (v/v)	Notes
Ethanol	5-20%	Generally well-tolerated in many biological systems at low concentrations.
Propylene Glycol	10-30%	A common excipient in pharmaceutical formulations.
Polyethylene Glycol 400 (PEG 400)	10-40%	Often used for its low toxicity and high solubilizing capacity.[8]
Dimethyl Sulfoxide (DMSO)	1-10%	A powerful solvent, but can have cellular effects. Use with caution and at the lowest effective concentration.

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of 4,5-dibromothiazole-2-carboxylic acid in a pure, water-miscible organic solvent in which it is freely soluble (e.g., DMSO or ethanol).

• Co-solvent-Buffer Preparation:

  • Prepare a series of aqueous buffers (at your desired final pH) containing different concentrations of your chosen co-solvent(s). For example, you could prepare buffers with 5%, 10%, 15%, and 20% ethanol.

• Solubility Determination:

  • Add a small aliquot of your concentrated stock solution to each of the co-solvent-buffer mixtures.

  • Observe for any precipitation. The highest concentration of the compound that remains in solution in a given co-solvent mixture represents its approximate solubility under those conditions.

  • For more quantitative results, you can prepare saturated solutions, equilibrate them, and then measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Optimization and Final Formulation:

  • Based on your screening results, select the co-solvent and concentration that provides the desired solubility with the minimal amount of organic solvent.

  • Always run a vehicle control (buffer with the same concentration of co-solvent but without the compound) in your experiments to account for any effects of the co-solvent itself.

Caption: Decision-making workflow for co-solvent screening.

Question 3: I have tried pH adjustment and co-solvents, but I am still struggling to achieve the desired concentration without using high levels of organic solvents. Are there more advanced techniques I can employ?

Answer: When standard methods are insufficient, complexation with cyclodextrins can be a powerful technique to significantly enhance the aqueous solubility of poorly soluble drugs.[12][13] Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[14] They can encapsulate hydrophobic molecules, or parts of molecules, within their cavity, forming an inclusion complex that has a much higher aqueous solubility than the guest molecule alone.[15][16]

• β-Cyclodextrin (β-CD): One of the most common and cost-effective cyclodextrins.

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A derivative with significantly higher aqueous solubility and lower toxicity than β-CD, making it very popular for pharmaceutical applications.[12]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): A negatively charged derivative that can offer very high solubility enhancement.

• Preparation of Cyclodextrin Solutions:

  • Prepare a series of aqueous solutions of the chosen cyclodextrin (e.g., HP-β-CD) at various concentrations (e.g., 1%, 5%, 10%, 20% w/v) in your desired buffer.

• Phase Solubility Study:

  • Add an excess amount of 4,5-dibromothiazole-2-carboxylic acid to each of the cyclodextrin solutions.

  • Seal the containers and shake or stir them at a constant temperature (e.g., 25 °C or 37 °C) for a set period (e.g., 24-72 hours) to ensure equilibrium is reached.

  • After equilibration, filter the solutions through a fine-pored filter (e.g., 0.22 µm) to remove the undissolved solid.

  • Analyze the concentration of the dissolved 4,5-dibromothiazole-2-carboxylic acid in each filtrate using a suitable analytical method (e.g., HPLC-UV).

• Data Analysis:

  • Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. This is known as a phase solubility diagram.

  • The slope of this plot can provide information about the stoichiometry and binding constant of the inclusion complex.

  • From this data, you can determine the concentration of cyclodextrin required to achieve your target concentration of 4,5-dibromothiazole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the basic chemical properties of 4,5-dibromothiazole-2-carboxylic acid that influence its solubility?

• A: 4,5-dibromothiazole-2-carboxylic acid is a heterocyclic aromatic carboxylic acid.[17] Its solubility is primarily governed by the interplay between the polar carboxylic acid group and the relatively nonpolar dibromothiazole ring. The carboxylic acid group can participate in hydrogen bonding with water, but the large, hydrophobic ring structure limits its overall aqueous solubility.[18][19]

Q2: Why does converting a carboxylic acid to its salt form increase its solubility?

• A: When a carboxylic acid is deprotonated by a base, it forms a carboxylate anion. This introduces an ionic charge on the molecule. The resulting ion-dipole interactions between the charged carboxylate group and the polar water molecules are much stronger than the hydrogen bonding interactions of the neutral carboxylic acid.[4] This significant increase in favorable interactions with water leads to a substantial increase in solubility.

Q3: Can I use a combination of these methods?

• A: Absolutely. It is often beneficial to combine methods. For example, you might use a moderate pH adjustment in combination with a low concentration of a co-solvent to achieve the desired solubility while minimizing the potential drawbacks of either method used in isolation.[]

Q4: Are there any potential downsides to using these solubility enhancement techniques?

• A: Yes, each method has potential considerations:

  • pH Adjustment: The resulting high or low pH may not be compatible with your experimental system (e.g., it could affect protein stability or cell viability).

  • Co-solvents: High concentrations of organic solvents can denature proteins, disrupt cell membranes, or interfere with enzymatic assays.

  • Cyclodextrins: At high concentrations, cyclodextrins can also have their own biological effects or may interact with other components in your system.

Q5: How can I predict which method will work best for my compound?

• A: While theoretical predictions can provide some guidance, an empirical, stepwise approach is usually the most effective. Start with the simplest and most common methods, such as pH adjustment, and then move to more complex strategies like co-solvents or cyclodextrins if necessary. The optimal method will depend on the specific requirements of your experiment, including the desired concentration, the sensitivity of your assay to pH and organic solvents, and the overall formulation requirements.

References

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• Cosolvent. Wikipedia.
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• Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. SciELO.
• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug.
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• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. YouTube.
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• 4,5-Dibromothiazole-2-carboxylic acid. Sigma-Aldrich.
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• How will you increase the solubility of organic compounds in w
• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules.
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• Drug Solubility: Importance and Enhancement Techniques.
• Improving solubility and acceler
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• Physical Properties: Solubility Classific
• 2-Bromothiazole-5-carboxylic acid. PubChem.
• 2-Bromo-5-thiazolecarboxylic acid. CymitQuimica.
• 2-Bromothiazole-5-carboxylic acid. ChemScene.
• 2-Bromothiazole-4-carboxylic Acid 98.0+%, TCI America 1 g. Fisher Scientific.
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• carboxylic acid solubility + TLC. Reddit. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEahMBJzSClAdPPU1SjL6T0XuFylMenx1fV4gOxKGtq1ZUHOzWQ5UhakSL61t8qNt4TAy4eANQt3fjzMA8kOd3S_WtNhjBv_aDVgiFmVcTv48LwEA-fBq3AF8ZvK_ZR5oyTOyTdlEpveMq10WzFxeklozu4WFjGSG4sTvDgv91C-a17JWD4LQ7qsp8ESmo=]([Link]

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Minimizing side reactions of 4,5-dibromothiazole-2-carboxylic acid in basic conditions

A Guide to Minimizing Side Reactions in Basic Conditions

Welcome to the technical support guide for 4,5-dibromothiazole-2-carboxylic acid. As a key structural motif in medicinal chemistry and materials science, this versatile building block offers unique synthetic handles.[1][2] However, its reactivity, particularly under basic conditions, can present significant challenges for researchers. This guide, prepared by our Senior Application Scientists, provides in-depth, field-proven insights to help you navigate these challenges, optimize your reaction outcomes, and ensure the integrity of your results.

Section 1: Fundamental Chemical Properties & Reactivity

Understanding the inherent chemical nature of 4,5-dibromothiazole-2-carboxylic acid is the first step toward troubleshooting and minimizing unwanted side reactions. The molecule's reactivity is dominated by the interplay between the acidic carboxylic acid group and the electron-deficient, halogenated thiazole ring.

• Acidity: The parent thiazole-2-carboxylic acid has a predicted pKa of approximately 2.95.[3][4] The strong electron-withdrawing inductive effects of the two bromine atoms at the C4 and C5 positions further increase the acidity of the carboxylic acid proton. This means the molecule will readily deprotonate to form the corresponding carboxylate salt, even with relatively mild bases like sodium bicarbonate.

• Ring Electronics: The thiazole ring is an electron-deficient heterocycle.[5] This deficiency is exacerbated by the C2-carboxylate group and the two bromine atoms, making the ring susceptible to nucleophilic attack. This electronic character is the root cause of several major side reactions.

The three most common side reactions encountered under basic conditions are:

• Decarboxylation: The loss of CO₂, particularly at elevated temperatures, to form 4,5-dibromothiazole.

• Debromination: The loss of one or both bromine atoms, often through a Nucleophilic Aromatic Substitution (SNAr) mechanism, especially when using nucleophilic bases.[6][7]

• Ring Degradation: Cleavage or rearrangement of the thiazole ring itself under harsh basic conditions (e.g., high concentrations of strong bases, high temperatures).

Section 2: Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My mass spectrometry analysis shows a significant peak corresponding to the loss of CO₂ (a mass decrease of ~44 Da). What is happening and how can I prevent it?

Answer: You are observing thermal decarboxylation. The C2-carboxyl group on the thiazole ring can be labile, especially after deprotonation and upon heating.[8][9] The electron-deficient nature of the thiazole ring can stabilize the transient carbanionic intermediate formed at the C2 position after the loss of CO₂.

Causality: The reaction proceeds through the loss of CO₂ from the carboxylate, which is facilitated by heat. The resulting C2-anion is then quenched by a proton source in the reaction medium.

Solutions:

• Strict Temperature Control: This is the most critical parameter. If possible, run your reaction at or below room temperature. If heating is required, conduct a temperature screen to find the minimum temperature necessary for the desired reaction to proceed.

• Choice of Solvent: In some cases, the solvent can influence the rate of decarboxylation. Aprotic polar solvents are generally preferred. A patent for the decarboxylation of similar heterocyclic compounds explicitly uses DMF at elevated temperatures (90-130 °C) to drive the reaction, highlighting the conditions to avoid.[10]

• Limit Reaction Time: Monitor your reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed to prevent the slow degradation of your product.

Caption: Base-mediated thermal decarboxylation pathway.

Q2: My reaction is producing mono-brominated byproducts. Why is a bromine atom being removed and how can I stop it?

Answer: You are likely observing debromination via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The thiazole ring is electron-poor, and this effect is amplified by the other bromine and the carboxylate group, making the ring carbons (especially C5) electrophilic.[5][11] If your base is also a good nucleophile (e.g., NaOH, MeONa, or even some amines at high temperatures), it can attack the ring and displace a bromide ion.

Causality: The reaction proceeds via an addition-elimination pathway. A nucleophile attacks a bromine-bearing carbon, forming a negatively charged intermediate (a Meisenheimer complex), which is resonance-stabilized.[12][13] The complex then collapses, expelling the bromide leaving group to restore aromaticity.

Solutions:

• Use a Non-Nucleophilic Base: Switch to a sterically hindered, non-nucleophilic base. Tertiary amines like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) are excellent choices for neutralizing acids without acting as competing nucleophiles. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are also generally less nucleophilic than hydroxides.

• Lower the Reaction Temperature: Nucleophilic substitution reactions are often accelerated by heat. Running the reaction at a lower temperature can significantly reduce the rate of this side reaction.

• Control Stoichiometry: If using a nucleophilic reagent for a desired transformation (e.g., an amine for amide coupling), use it in near-stoichiometric amounts to avoid having a large excess that could promote SNAr side reactions.

Caption: SNAr mechanism for debromination by a nucleophile (Nu⁻).

Q3: I'm trying to perform an amide coupling, but my yields are consistently low and the reaction is messy. What are the key considerations?

Answer: Low yields in amide couplings with this substrate often stem from a combination of the aforementioned side reactions and suboptimal activation of the carboxylic acid.

Causality: The carboxylate, formed by the addition of base, is unreactive towards amide bond formation. It must be activated in situ. However, the basic conditions required for the coupling amine can promote the side reactions we've discussed.

Solutions:

• Choose the Right Coupling Reagents: Use standard peptide coupling reagents like HATU, HBTU, or EDC/HOBt. These reagents work under mild conditions.

• Optimize the Base: Add a non-nucleophilic base like DIPEA or Et₃N. Use only the minimum amount required. Typically, 2-3 equivalents are sufficient to neutralize the acid and any HCl or HBr salts formed from the amine coupling partner or generated by the coupling reagent.

• Order of Addition is Crucial:

  • Dissolve the 4,5-dibromothiazole-2-carboxylic acid and the coupling reagent (e.g., HATU) in an anhydrous aprotic solvent (e.g., DMF, CH₂Cl₂).

  • Add the non-nucleophilic base (e.g., DIPEA) and stir for a few minutes to form the activated ester.

  • Finally, add the amine nucleophile. This sequence ensures the carboxylic acid is activated before the amine is subjected to potentially harsh conditions for an extended period.

• Maintain Low Temperature: Start the reaction at 0 °C, especially during the activation and addition steps, and then allow it to slowly warm to room temperature.

Section 3: Data & Protocols

Table 1: Comparison of Common Bases

Base	Type	pKaH (approx.)	Nucleophilicity	Recommended Use & Cautions
NaOH, KOH	Inorganic Hydroxide	15.7	High	Not Recommended. High risk of SNAr (debromination) and ring degradation.[14]
Na₂CO₃, K₂CO₃	Inorganic Carbonate	10.3	Low	Good for simple deprotonation or when a mild base is needed. Can have solubility issues in organic solvents.
NaHCO₃	Inorganic Bicarbonate	10.3 (for first pKa)	Very Low	Ideal for aqueous workups to neutralize acid, but often too weak for reaction conditions.[15]
Triethylamine (Et₃N)	Tertiary Amine	10.7	Low / Hindered	Good general-purpose, non-nucleophilic base for neutralizing acids in couplings.
DIPEA	Tertiary Amine	11.0	Very Low	Highly Recommended. Sterically hindered and non-nucleophilic. Excellent for sensitive substrates.

Protocol 1: Recommended Procedure for Amide Coupling

This protocol provides a robust starting point for coupling an amine to 4,5-dibromothiazole-2-carboxylic acid while minimizing side reactions.

Materials:

• 4,5-dibromothiazole-2-carboxylic acid (1.0 eq.)

• Amine of choice (1.1 eq.)

• HATU (1.1 eq.)

• DIPEA (2.5 eq.)

• Anhydrous DMF

• Argon or Nitrogen atmosphere

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Argon), add 4,5-dibromothiazole-2-carboxylic acid (1.0 eq.) and HATU (1.1 eq.).

• Add anhydrous DMF and cool the mixture to 0 °C in an ice bath.

• Slowly add DIPEA (2.5 eq.) to the stirred suspension. Stir at 0 °C for 15 minutes. The mixture should become a clear solution as the activated ester forms.

• In a separate flask, dissolve the amine (1.1 eq.) in a small amount of anhydrous DMF.

• Add the amine solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature.

• Monitor the reaction progress by LC-MS or TLC. Reactions are typically complete within 2-12 hours.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash with water (2x), followed by saturated aqueous NaHCO₃ (1x), and finally brine (1x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

References

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• Helda. (n.d.). (thiazol-2-yl)-1H-pyrrole-2-carboxamide derivatives as novel DNA gyrase inhibitors. Retrieved from [Link]

• MDPI. (2020). Thiazole Ring—A Biologically Active Scaffold. Molecules, 25(14), 3195. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Bordwell pKa Table. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (NAS). Retrieved from [Link]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.7 Other Reactions of Carboxylic Acid Derivatives. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). Carboxylic acid Derivatives. Retrieved from [Link]

• Utah Tech University. (n.d.). Learning Guide for Chapter 24 - Carboxylic Acid derivatives. Retrieved from [Link]

• MDPI. (2021). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives. Molecules, 26(16), 4991. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Reactivity: Decarboxylation. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Design and synthesis of 4-(2,4-dihydroxyphenyl)thiazole-2-carboxamide derivatives as novel tyrosinase inhibitors. RSC Medicinal Chemistry. Retrieved from [Link]

• Ovidius University Annals of Chemistry. (2021). Application and synthesis of thiazole ring in clinically approved drugs. Retrieved from [Link]

• ACS Publications. (1969). The Deprotonation of Thiazole and Related Bases. Journal of the American Chemical Society, 91(22), 6011–6015. Retrieved from [Link]

• Kuey. (2022). A Systematic Review On Thiazole Synthesis And Biological Activities. Journal of Pharmaceutical Negative Results. Retrieved from [Link]

• MDPI. (2026). Electrochemistry Carboxylation of Bromothiazoles with CO₂: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids. Molecules, 31(4), 1123. Retrieved from [Link]

• IntechOpen. (2022). Significance of Thiazole-based Heterocycles for Bioactive Systems. Retrieved from [Link]

• ACS Publications. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry, 82(11), 5728–5735. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• ACS Publications. (2004). Thiazole-Mediated Synthetic Methodology. Chemical Reviews, 104(5), 2127–2172. Retrieved from [Link]

• MDPI. (2023). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Molecules, 28(19), 6825. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 4,5-Dihydro-1,3,4-thiadiazole-2-carboxamide and 2-Carbamoyl-4,5-dihydro-1,3,4-thiadiazole 1-Oxide Derivatives. Retrieved from [Link]

• YouTube. (2022). Hydrolysis Mechanisms of Carboxylic Acid Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Decarboxylation method of heterocyclic carboxylic acid compounds.

• Organic Chemistry Portal. (n.d.). Decarboxylations. Retrieved from [Link]

• YouTube. (2009). Hydrolysis of carboxylic acid derivatives (12). Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). IV. Bromination and Nitration of Some Monosubstituted Thiazoles. Retrieved from [Link]

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• 4. 错误页 [amp.chemicalbook.com]
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• 13. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 14. 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II [kpu.pressbooks.pub]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Best storage conditions to prevent degradation of 4,5-dibromothiazole-2-carboxylic acid

Welcome to the technical support center for 4,5-dibromothiazole-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the optimal storage and handling of this compound to prevent degradation and ensure experimental integrity.

Introduction: Understanding the Stability of 4,5-Dibromothiazole-2-Carboxylic Acid

4,5-dibromothiazole-2-carboxylic acid is a halogenated heterocyclic compound with a chemical structure that, while offering significant utility in synthetic chemistry, also presents specific stability challenges. The thiazole ring, substituted with two bromine atoms and a carboxylic acid group, is susceptible to degradation through several pathways. Understanding these vulnerabilities is the first step toward effective preservation. The primary factors influencing its stability are temperature, atmosphere (moisture and oxygen), and light.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 4,5-dibromothiazole-2-carboxylic acid?

A1: For long-term stability, the solid compound should be stored at 2-8°C under an inert atmosphere (e.g., argon or nitrogen). It is crucial to use a tightly sealed container to prevent the ingress of moisture.

Q2: My compound has developed a slight yellow or brown tint. What does this indicate?

A2: Discoloration often suggests the onset of degradation. This can be caused by exposure to air, light, or elevated temperatures. While a slight color change may not render the compound completely unusable for all applications, it is a sign of impurity. It is highly recommended to assess the purity of the material using an appropriate analytical method, such as HPLC or NMR, before proceeding with sensitive experiments.

Q3: Can I store solutions of 4,5-dibromothiazole-2-carboxylic acid? If so, for how long?

A3: Storing this compound in solution is generally not recommended for extended periods due to an increased risk of degradation. If you must store a solution, it should be prepared fresh. For short-term storage, use a degassed solvent, keep the solution at 2-8°C, and protect it from light.[1] The stability in solution is highly dependent on the solvent and pH.

Q4: What are the primary degradation pathways I should be aware of?

A4: The main degradation pathways for halogenated thiazoles include:

• Hydrolysis: The thiazole ring can be susceptible to cleavage under strong acidic or basic conditions.

• Oxidation: The sulfur atom in the thiazole ring is a potential site for oxidation, which can be accelerated by heat, light, and the presence of oxidizing agents.[1]

• Photodegradation: Exposure to light, particularly UV light, can induce degradation. Studies on similar thiazole-containing compounds have shown that photo-irradiation can lead to complex rearrangements and decomposition.[2]

Troubleshooting Guide

This section addresses specific issues that you may encounter during the storage and handling of 4,5-dibromothiazole-2-carboxylic acid.

Observed Problem	Potential Cause(s)	Recommended Actions & Preventive Measures
Reduced Purity/Appearance of Extra Peaks in Analysis (e.g., HPLC, NMR)	- Gradual degradation due to improper storage (exposure to air, moisture, or light).- Repeated freeze-thaw cycles of solutions.	- Confirm Purity: Re-analyze the compound to quantify the level of degradation.- Improve Storage: Ensure the solid is stored at 2-8°C under an inert atmosphere and protected from light.- Fresh Solutions: Always prepare solutions fresh for immediate use.[1]- Purification: If necessary, repurify the compound using an appropriate method like recrystallization or chromatography.
Inconsistent Experimental Results	- Use of a partially degraded compound.- Contamination of the stock material.	- Verify Stock Integrity: Test the purity of your starting material.- Standardize Handling: Implement a strict protocol for handling the compound, minimizing its exposure to ambient conditions. Use a glove box or Schlenk line for weighing and dispensing.[3][4]- Source a New Batch: If significant degradation is confirmed, it is best to use a fresh, unopened batch of the compound.
Poor Solubility or Incomplete Dissolution	- The compound may have degraded into less soluble byproducts.- The chosen solvent is inappropriate.	- Check for Degradation: Analyze the solid material for signs of degradation products.- Solvent Optimization: Test solubility in a small range of appropriate, anhydrous solvents.- Gentle Warming/Sonication: If the compound is known to be pure, gentle warming or sonication can aid dissolution. However, be cautious as heat can accelerate degradation.
Discoloration of the Solid Compound (Yellowing/Browning)	- Oxidation or other forms of chemical decomposition.[1]- Exposure to light.	- Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil.[3]- Inert Atmosphere: Ensure the container is properly sealed and has been flushed with an inert gas.- Purity Assessment: As with other issues, an analytical check of purity is recommended.

Experimental Protocols

Protocol 1: Recommended Storage of Solid 4,5-Dibromothiazole-2-Carboxylic Acid

• Container: Use a clean, dry amber glass vial with a PTFE-lined cap.

• Inert Atmosphere: Place the vial in a glove box or use a Schlenk line to flush the vial with a dry, inert gas (argon or nitrogen) for several minutes.

• Sealing: Tightly seal the vial cap. For extra protection, wrap the cap with Parafilm®.

• Temperature: Store the sealed vial in a refrigerator at 2-8°C.

• Labeling: Clearly label the container with the compound name, date, and storage conditions.

Protocol 2: Handling and Dispensing

• Environment: Whenever possible, handle the solid compound in an inert atmosphere glove box to minimize exposure to air and moisture.[3]

• Equilibration: Before opening, allow the container to warm to room temperature to prevent condensation of moisture onto the cold solid.

• Weighing: Use a clean spatula and weigh the desired amount quickly.

• Resealing: After dispensing, re-flush the container with inert gas before sealing and returning it to cold storage.

Visualizing Degradation Prevention and Troubleshooting

The following diagrams illustrate the key concepts for maintaining the stability of 4,5-dibromothiazole-2-carboxylic acid.

Caption: Key storage parameters for compound stability.

Caption: A logical approach to troubleshooting degradation.

References

• Greenbook.net. (2018, April 24). SAFETY DATA SHEET. Retrieved from [Link]

• Wu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 44(3), 632-644. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

Sources

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• 2. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4,5-dibromothiazole-2-carboxylic acid and 2,4-dibromothiazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thiazole nucleus is a cornerstone in medicinal chemistry, valued for its presence in a multitude of pharmacologically active compounds. The ability to selectively functionalize the thiazole ring is paramount for the synthesis of novel drug candidates and molecular probes. Dibrominated thiazole carboxylic acids, specifically 4,5-dibromothiazole-2-carboxylic acid and 2,4-dibromothiazole-5-carboxylic acid, serve as versatile building blocks, offering multiple reaction sites for diversification. However, the isomeric placement of the bromine and carboxylic acid substituents profoundly influences the reactivity of the thiazole core. This guide provides an in-depth comparison of the reactivity of these two isomers, supported by mechanistic principles and detailed experimental protocols, to empower researchers in making informed decisions for their synthetic strategies.

Electronic and Steric Landscape of the Isomers

The reactivity of a substituted thiazole is governed by the interplay of the electronic properties of its substituents and the inherent electronic distribution of the thiazole ring. The electron-withdrawing nature of the pyridine-type nitrogen atom at position 3 renders the C2 position the most electron-deficient, followed by the C4 and then the C5 position, which is the most electron-rich.[1]

• 4,5-dibromothiazole-2-carboxylic acid: In this isomer, the strongly electron-withdrawing carboxylic acid group at the C2 position further enhances the electron deficiency of the entire ring, particularly at the C2 and C4 positions. The bromine atoms at C4 and C5 are in different electronic environments. The C4-Br bond is expected to be more polarized than the C5-Br bond due to the proximity of the C2-carboxylic acid.

• 2,4-dibromothiazole-5-carboxylic acid: Here, the carboxylic acid at the C5 position has a less pronounced effect on the C2 and C4 positions compared to its placement at C2. The bromine atoms at C2 and C4 are both on electron-deficient carbons. The C2-Br bond is inherently the most activated towards both nucleophilic attack and oxidative addition in cross-coupling reactions due to its position adjacent to the nitrogen atom.

The following diagram illustrates the structural differences between the two isomers.

Caption: Structural comparison of the two isomeric dibromothiazole carboxylic acids.

Comparative Reactivity in Key Transformations

The distinct electronic and steric profiles of the two isomers lead to significant differences in their reactivity in common synthetic transformations.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, are powerful tools for C-C bond formation. The regioselectivity in polyhalogenated heterocycles is primarily dictated by the electronic nature of the carbon-halogen bond, with more electron-deficient positions being more reactive towards oxidative addition to the palladium(0) catalyst.[2][3][4]

For dibromothiazoles, the general order of reactivity for the bromine atoms is C2 > C5 > C4.[5]

• 4,5-dibromothiazole-2-carboxylic acid: In this isomer, the C4 and C5 bromine atoms are available for coupling. Due to the electron-withdrawing effect of the C2-carboxylic acid, the C4 position is rendered more electron-deficient than the C5 position. Therefore, selective cross-coupling is anticipated to occur preferentially at the C4 position .

• 2,4-dibromothiazole-5-carboxylic acid: This isomer presents bromine atoms at the C2 and C4 positions. The C2 position is inherently the most electron-deficient and reactive site on the thiazole ring for oxidative addition.[6][7] Consequently, cross-coupling reactions are expected to proceed with high selectivity at the C2 position .

Reaction Type	4,5-dibromothiazole-2-carboxylic acid	2,4-dibromothiazole-5-carboxylic acid
Suzuki Coupling	Preferential coupling at C4	Highly selective coupling at C2
Heck Coupling	Preferential coupling at C4	Highly selective coupling at C2
Sonogashira Coupling	Preferential coupling at C4	Highly selective coupling at C2

The following workflow illustrates the decision-making process for selective cross-coupling.

Caption: Decision workflow for regioselective cross-coupling.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is favored on electron-poor aromatic rings.[8] The electron-withdrawing nature of the thiazole ring itself, particularly at the C2 and C4 positions, facilitates SNAr reactions.[9] The presence of additional electron-withdrawing groups, such as a carboxylic acid, further activates the ring towards nucleophilic attack.

• 4,5-dibromothiazole-2-carboxylic acid: The C2-carboxylic acid group strongly activates the ring, making the C4 and C5 positions susceptible to nucleophilic attack. The C4 position is expected to be more reactive than the C5 position due to the combined electron-withdrawing effects of the ring nitrogen and the C2-carboxylic acid.

• 2,4-dibromothiazole-5-carboxylic acid: In this case, both the C2 and C4 positions are activated for SNAr. The C2 position is generally more reactive towards nucleophiles.[10] The C5-carboxylic acid will have a lesser activating effect on the C2 and C4 positions compared to the C2-carboxylic acid in the other isomer.

Nucleophile	4,5-dibromothiazole-2-carboxylic acid	2,4-dibromothiazole-5-carboxylic acid
Amines	Preferential substitution at C4	Preferential substitution at C2
Alkoxides	Preferential substitution at C4	Preferential substitution at C2
Thiolates	Preferential substitution at C4	Preferential substitution at C2

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety in both isomers can undergo standard transformations such as esterification and amide bond formation. The reactivity of the carboxylic acid is influenced by the electronic environment of the thiazole ring.

• 4,5-dibromothiazole-2-carboxylic acid: The carboxylic acid at the electron-deficient C2 position is more acidic and potentially more reactive towards activation for amide coupling or esterification.

• 2,4-dibromothiazole-5-carboxylic acid: The carboxylic acid at the more electron-rich C5 position is less acidic. However, it is still readily converted to amides and esters using standard coupling reagents.[11]

Decarboxylation is a potential side reaction for thiazole carboxylic acids, particularly under harsh thermal or acidic/basic conditions.[12] The stability of the resulting carbanion intermediate influences the ease of decarboxylation.

• 4,5-dibromothiazole-2-carboxylic acid: Decarboxylation would lead to a carbanion at the C2 position, which is stabilized by the adjacent nitrogen atom. This suggests that this isomer might be more prone to decarboxylation under forcing conditions.

• 2,4-dibromothiazole-5-carboxylic acid: Decarboxylation would generate a carbanion at the C5 position. While still on an aromatic ring, this position is less activated for carbanion stabilization compared to the C2 position.

Experimental Protocols

The following are detailed, representative protocols for comparing the reactivity of the two isomers.

Protocol 1: Comparative Suzuki-Miyaura Coupling

This protocol outlines a procedure to compare the regioselectivity of the Suzuki-Miyaura coupling for both isomers.

Materials:

• 4,5-dibromothiazole-2-carboxylic acid or 2,4-dibromothiazole-5-carboxylic acid

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask, add the dibromothiazole carboxylic acid (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.05 mmol), and PPh₃ (0.1 mmol).

• Add K₂CO₃ (3.0 mmol), 1,4-dioxane (10 mL), and water (2 mL).

• Degas the mixture by bubbling with argon for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Protocol 2: Comparative Amide Bond Formation

This protocol details a standard procedure for amide bond formation to assess the reactivity of the carboxylic acid group on each isomer.

Materials:

• 4,5-dibromothiazole-2-carboxylic acid or 2,4-dibromothiazole-5-carboxylic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the dibromothiazole carboxylic acid (1.0 mmol) in DMF (10 mL) in a round-bottom flask.

• Add EDC (1.2 mmol), HOBt (1.2 mmol), and DIPEA (2.0 mmol).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Add benzylamine (1.1 mmol) and continue stirring at room temperature for 12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with 1M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The reactivity of 4,5-dibromothiazole-2-carboxylic acid and 2,4-dibromothiazole-5-carboxylic acid is significantly influenced by the isomeric substitution pattern. For palladium-catalyzed cross-coupling reactions, 2,4-dibromothiazole-5-carboxylic acid offers high selectivity at the C2 position, while 4,5-dibromothiazole-2-carboxylic acid is expected to react preferentially at the C4 position. A similar trend is anticipated for nucleophilic aromatic substitution reactions. The carboxylic acid at the C2 position in 4,5-dibromothiazole-2-carboxylic acid is more activated, which may lead to faster rates in amide coupling and esterification reactions, but also a higher propensity for decarboxylation under harsh conditions. A thorough understanding of these reactivity differences is crucial for the strategic design and successful execution of synthetic routes utilizing these versatile building blocks.

References

• TSI Journals. (2016).
• Journal of Chemical and Pharmaceutical Research. (2018). Quantitative Assessment of Relative Reactivity of Pyrazole and Thiazole in Halogenation Reactions Using Hydrodynamic Voltammetry.
• Journal of the Chemical Society, Perkin Transactions 2. Relative reactivity of groups bonded to positions 2 and 5 of the thiazole ring.
• Journal of the Mexican Chemical Society. (2026).
• BenchChem. (2025). A Comparative Guide to the Synthesis of 2-Amino-Thiazole-5-Carboxylic Acid Aryl Amides.
• ResearchGate.
• Reactivity of halogenothiazoles towards nucleophiles. Kinetics of reactions between 2.
• TSI Journals.
• View of Investigation of Structure, Reactivity, and Biological Activity of Thiazole-Containing Compounds: A Comput
• ACS Publications. (2002). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions | The Journal of Organic Chemistry.
• PMC. (2024).
• ACS Publications. (2019). Computational Study of the Substituent Effects for the Spectroscopic Properties of Thiazolo[5,4-d]thiazole Derivatives | The Journal of Physical Chemistry A.
• ACS Publications. (2002). Regiocontrolled Synthesis of Substituted Thiazoles | Organic Letters.
• PMC. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups.
• Sequential Triple Cross-Coupling towards Synthesis of 2,4,5-Trisarylthiazoles.
• ACS Publications. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups | Chemical Reviews.
• (PDF) Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes.
• MDPI. (2023).
• eScholarship. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups.
• ResearchGate.
• RSC Publishing. (2023). A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment.
• PMC.
• PMC.
• A Systematic Review On Thiazole Synthesis And Biological Activities.
• ResearchGate. (2025). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions.
• ResearchGate. (2025).
• Formation of amides: one-pot condensation of carboxylic acids and amines medi
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• InCatT. (2021). Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review).
• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols.
• J&K Scientific. 2,4-Dibromothiazole-5-carboxylic acid | 139669-96-8.
• Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid.
• Asian Journal of Chemistry. (2013).
• ResearchGate. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.
• MDPI. (2026). Electrochemistry Carboxylation of Bromothiazoles with CO 2 : An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids.
• PMC. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.
• Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible.
• PMC. (2023).
• Neliti. (2016).
• ChemicalBook. 2,4-Dimethylthiazole-5-carboxylic acid synthesis.
• PMC. Regioselective Substitution of BINOL.
• Master Organic Chemistry. (2022).
• ECHEMI. 139669-96-8, 2,4-Dibromothiazole-5-carboxylic acid Formula.
• Journal of the Chemical Society, Perkin Transactions 2. Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids.
• Sigma-Aldrich. 2,4-Dibromo-thiazole-5-carboxylic acid | 139669-96-8.
• ResearchGate. (2025).
• ResearchGate. (2026). Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids.
• MDPI. (2026). Synthesis, Antifungal Activity, 3D-QSAR, and Molecular Docking Study of Anethole-Based Thiazolinone-Hydrazone Compounds.

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A Senior Application Scientist's Guide to Peptide Coupling Reagents for the Synthesis of 4,5-Dibromothiazole-2-Carboxamides

Introduction: The Challenge of Coupling with Electron-Deficient Heterocycles

In the landscape of medicinal chemistry and drug development, substituted thiazoles are privileged scaffolds, integral to a wide array of pharmacologically active agents. Among these, 4,5-dibromothiazole-2-carboxylic acid stands out as a versatile building block. However, its chemical nature presents a significant challenge in one of the most fundamental reactions in organic synthesis: amide bond formation. The electron-withdrawing effects of the thiazole ring, compounded by the two bromine atoms, decrease the nucleophilicity of the carboxylate and deactivate the carbonyl group. This inherent electronic deficiency can render standard amide coupling protocols sluggish and inefficient, often resulting in low yields and incomplete reactions.[1][2][3][4]

This guide provides a comprehensive comparison of common peptide coupling reagents for the synthesis of amides derived from 4,5-dibromothiazole-2-carboxylic acid. We will delve into the mechanistic nuances of each reagent class, present comparative data, and offer detailed experimental protocols to empower researchers to make informed decisions and optimize their synthetic strategies for this challenging substrate.

The Fundamental Hurdle: Activating the Carboxylic Acid

The direct condensation of a carboxylic acid and an amine is kinetically unfavorable.[5] Peptide coupling reagents overcome this barrier by converting the carboxylic acid's hydroxyl group into a better leaving group, thereby creating a highly reactive acylating agent susceptible to nucleophilic attack by an amine.[6][7] The choice of reagent dictates the nature of this "activated" intermediate and is paramount to the success of the reaction, especially when dealing with electronically demanding substrates.

Figure 1: General workflow for coupling reagent-mediated amide bond formation.

Comparative Analysis of Key Coupling Reagents

The efficacy of a coupling reagent is determined by its ability to generate a sufficiently reactive intermediate to overcome the substrate's inherent lack of reactivity, while minimizing side reactions and preserving stereochemical integrity if applicable.

Carbodiimides: The Economical Workhorse

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Dicyclohexylcarbodiimide (DCC), are widely used due to their low cost and versatility.[6][7]

• Mechanism of Action: They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[6] This intermediate is often unstable and prone to side reactions, including rearrangement to an unreactive N-acylurea. To mitigate this, an additive like 1-Hydroxybenzotriazole (HOBt) is almost always included. HOBt intercepts the O-acylisourea to form a more stable and selective HOBt-ester, which then reacts with the amine.[8][9]

• Performance with 4,5-Dibromothiazole-2-carboxylic acid: Standard EDC/HOBt protocols are often the first to be attempted but can be met with limited success for this substrate. The relatively moderate reactivity of the HOBt-ester may not be sufficient to drive the reaction to completion with electron-deficient amines or the deactivated thiazole acid, leading to low yields.[1][2] However, for simple, unhindered primary amines, this method can be a viable and cost-effective starting point, though optimization may be required. EDC is generally preferred over DCC in solution-phase synthesis because its urea byproduct is water-soluble, simplifying purification.[10][11]

Uronium/Aminium Salts: The High-Performance Champions

This class of reagents, including HBTU, HCTU, and HATU, represents a significant advancement in coupling chemistry, offering higher efficiency and faster reaction times, particularly for challenging substrates.[6][12]

• Mechanism of Action: These reagents react with the carboxylate to form active esters derived from their respective hydroxybenzotriazole additives. HBTU forms an OBt-ester, while HATU forms a more reactive OAt-ester.[5][13][14]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): HBTU is a robust and widely used reagent that provides excellent results for many standard couplings.[6][10] It is significantly more effective than carbodiimide methods. However, when coupling 4,5-dibromothiazole-2-carboxylic acid, especially with weakly nucleophilic amines, its performance can sometimes be surpassed by more potent reagents. A key consideration is that excess HBTU can react with the amine to form a guanidinium byproduct, which terminates the peptide chain.[10][9]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): HATU is arguably the gold standard for difficult amide couplings.[5] The key to its superior performance lies in the 7-aza-hydroxybenzotriazole (HOAt) component. The nitrogen atom in the pyridine ring of HOAt provides anchimeric assistance (neighboring group participation) during the aminolysis step, which significantly accelerates the rate of amide bond formation.[9][15] This makes HATU exceptionally effective for coupling sterically hindered amino acids and electron-deficient systems like 4,5-dibromothiazole-2-carboxylic acid.[2][15] For this specific substrate, HATU is the most reliable choice to achieve high yields, especially when other methods fail.

Figure 2: Simplified mechanism of HATU-mediated amide coupling.

Phosphonium Salts: The Potent Alternative

Reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are also highly effective for difficult couplings.[3] They operate via a similar mechanism to uronium salts, forming an activated OBt-ester. PyBOP is known for its high reactivity and low racemization rates. While often comparable to HBTU, the phosphine oxide byproduct can sometimes complicate purification. For the synthesis of 4,5-dibromothiazole-2-carboxamides, PyBOP represents another powerful option if uronium-based methods prove suboptimal.

Data Summary: Reagent Performance at a Glance

Feature	EDC/HOBt	HBTU	HATU
Reagent Class	Carbodiimide	Uronium/Aminium Salt	Uronium/Aminium Salt
Relative Reactivity	Moderate	High	Very High[9][14]
Byproducts	Water-soluble urea, HOBt	Tetramethylurea, HOBt	Tetramethylurea, HOAt[16]
Cost-Effectiveness	High	Moderate	Low
Key Considerations	Economical first choice, but often gives low yields with this substrate.[2] Requires optimization.	Reliable and effective for many systems. May cause guanidinylation of amine if used in excess.[10]	The most powerful and reliable option for difficult couplings involving electron-deficient substrates.[2][3]

Experimental Protocols

The following are generalized, robust protocols for the synthesis of amides from 4,5-dibromothiazole-2-carboxylic acid. Researchers should adapt concentrations and reaction times based on the specific amine used.

Protocol 1: Coupling using HATU (Recommended Method)

This protocol is designed for maximum efficiency and is recommended for all but the most reactive amines.

Figure 3: Experimental workflow for HATU-mediated coupling.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4,5-dibromothiazole-2-carboxylic acid (1.0 equivalent) and HATU (1.1 equivalents).[5]

• Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of approximately 0.1-0.2 M.

• Cool the resulting solution to 0 °C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA, 3.0 equivalents) dropwise while stirring.

• Allow the mixture to stir at 0 °C for 15-30 minutes to ensure pre-activation of the carboxylic acid.[5]

• Add the amine (1.1 equivalents), either neat or as a solution in a minimal amount of anhydrous DMF.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-18 hours, monitoring progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization as appropriate.

Protocol 2: Coupling using EDC/HOBt (Economical Alternative)

This protocol is a cost-effective alternative suitable for more reactive, non-hindered amines.

Step-by-Step Methodology:

• To a round-bottom flask, add 4,5-dibromothiazole-2-carboxylic acid (1.0 equivalent), HOBt (1.2 equivalents), and the amine (1.1 equivalents).

• Dissolve the components in an appropriate solvent like DMF or Dichloromethane (DCM).

• Add a tertiary amine base such as DIPEA or Triethylamine (Et₃N, 2.0-3.0 equivalents).[17]

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 equivalents) portion-wise to the stirred solution.[17]

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring progress by TLC or LC-MS.

• Work-up and purification are similar to the HATU protocol. If EDC is used, the urea byproduct can be largely removed by aqueous washes.

Conclusion and Recommendations

The synthesis of amides from 4,5-dibromothiazole-2-carboxylic acid is a challenging but achievable transformation that hinges on the selection of a sufficiently potent coupling reagent.

• For maximum reliability, highest yields, and broadest substrate scope , HATU is the unequivocally recommended reagent. Its superior reactivity, driven by the anchimeric assistance of the HOAt leaving group, is ideally suited to overcome the electronic deactivation of the thiazole substrate.[2][9][15]

• For routine syntheses involving simple, unhindered, and highly nucleophilic amines , an optimized EDC/HOBt protocol can serve as a more economical alternative.[1] However, researchers should be prepared for lower yields and the potential need for significant optimization of reaction conditions.

• HBTU and PyBOP represent excellent intermediate options, offering much greater reactivity than carbodiimides at a lower cost than HATU, and should be considered valuable tools in the synthetic chemist's arsenal.

By understanding the interplay between the substrate's electronic properties and the mechanism of each coupling reagent, researchers can confidently navigate the synthesis of novel 4,5-dibromothiazole-2-carboxamides, accelerating the pace of discovery in drug development and materials science.

References

• Overview of Peptide Coupling Reagents. ChemPep.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. International Journal of Pharmaceutical Sciences Review and Research.
• H
• Coupling Reagents. Aapptec Peptides.
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• HBTU. Wikipedia.
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• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies.
• An efficient one-pot conversion of carboxylic acids into benzimidazoles via an HBTU-promoted methodology. PMC.
• Application Notes and Protocols for Amide Bond Formation using EDC and H
• HATU Coupling: Challenges Associ
• Amine to Amide Mechanism - H
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
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• Acid-Amine Coupling using HBTU. Organic Synthesis.
• Proposed mechanism for amidation using HBTU (9).
• Amide synthesis by acyl
• Novabiochem® Coupling reagents. Merck Millipore.
• What is the correct order of addition for EDCI and HOBt? Reddit.
• Amine to Amide (EDC + HOBt). Common Organic Chemistry.
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).
• Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.
• Organic & Biomolecular Chemistry. RSC Publishing.
• Amide coupling reaction in medicinal chemistry. Coupling reagents.

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A Comparative Guide to HPLC Method Validation for Purity Analysis of 4,5-Dibromothiazole-2-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. Rigorous analytical testing is therefore non-negotiable. This guide provides an in-depth, comparative analysis of two High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 4,5-dibromothiazole-2-carboxylic acid, a key intermediate in the synthesis of various pharmaceutical compounds.

This document is structured to provide not just a protocol, but a comprehensive understanding of the principles behind the method validation process, grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[1][2][3][4] We will explore a modern, optimized HPLC method and compare its performance against a more traditional, or "conventional," approach. The experimental data presented herein, though illustrative, is designed to reflect real-world scenarios and underscore the importance of methodical validation.

The Criticality of a Validated, Stability-Indicating HPLC Method

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3][5][6] For purity analysis, this means the method must be able to accurately and precisely quantify the main compound while also separating it from any potential impurities and degradation products. A method that can achieve this is termed "stability-indicating." Forced degradation studies, where the API is subjected to stress conditions such as acid, base, oxidation, heat, and light, are essential for developing and validating such a method.[7][8][9][10][11]

Methodology Comparison: A Tale of Two HPLC Methods

Here, we compare two distinct reversed-phase HPLC (RP-HPLC) methods for the purity analysis of 4,5-dibromothiazole-2-carboxylic acid. Method A represents a modern, optimized approach, while Method B is a more conventional method that, while functional, may have limitations.

Chromatographic Conditions

Parameter	Method A: Optimized Gradient Method	Method B: Conventional Isocratic Method
Column	C18, 2.1 x 100 mm, 1.8 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	60% Acetonitrile
Mobile Phase B	0.1% Formic Acid in Acetonitrile	40% Water with 0.1% Phosphoric Acid
Gradient/Isocratic	Gradient: 10-90% B in 10 min	Isocratic
Flow Rate	0.3 mL/min	1.0 mL/min
Column Temperature	40°C	Ambient
Detection Wavelength	254 nm	254 nm
Injection Volume	2 µL	10 µL

Rationale for Method A's Design: The choice of a sub-2 µm particle size column in Method A allows for higher efficiency and resolution, leading to sharper peaks and better separation of closely eluting impurities. The gradient elution provides a more robust separation of a wider range of potential impurities with varying polarities. The use of formic acid makes the method mass spectrometry (MS) compatible, which is advantageous for impurity identification.[12]

Head-to-Head Validation: Performance Data

The following sections detail the validation parameters and present a comparative data summary for both methods.

Specificity and Forced Degradation

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present.[6][13] Forced degradation studies are the ultimate test of a method's specificity.

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Dissolve 10 mg of 4,5-dibromothiazole-2-carboxylic acid in 10 mL of 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve 10 mg of the analyte in 10 mL of 0.1 M NaOH and keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve 10 mg of the analyte in 10 mL of 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Expose solid analyte to 105°C for 48 hours.

• Photolytic Degradation: Expose a solution of the analyte (1 mg/mL in methanol) to UV light (254 nm) for 24 hours.

• Neutralize the acidic and basic solutions before injection.

Data Summary: Forced Degradation Results

Stress Condition	Method A: Peak Purity & Resolution	Method B: Peak Purity & Resolution
Acid Hydrolysis	All degradation peaks well-resolved (R > 2.0). Peak purity index > 0.999.	Co-elution of a major degradant with the main peak. Peak purity index < 0.99.
Base Hydrolysis	Excellent separation of all degradants.	Significant tailing of the main peak, obscuring a minor degradant.
Oxidative Degradation	Baseline resolution of all peaks.	Incomplete separation of two minor degradants.
Thermal Degradation	No significant degradation observed.	No significant degradation observed.
Photolytic Degradation	A small, well-resolved degradation peak is observed.	A broad, poorly resolved peak is detected.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

Experimental Protocol: Linearity

• Prepare a stock solution of 4,5-dibromothiazole-2-carboxylic acid reference standard (1 mg/mL).

• Perform serial dilutions to prepare at least five concentrations ranging from 50% to 150% of the target concentration (e.g., 0.05, 0.075, 0.1, 0.125, 0.15 mg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Data Summary: Linearity

Parameter	Method A	Method B
Range	0.005 - 0.2 mg/mL	0.02 - 0.15 mg/mL
Correlation Coefficient (r²)	> 0.999	> 0.995
Y-intercept	Close to zero	Significant non-zero intercept
Residual Sum of Squares	Low	Higher

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol: Accuracy (Spike Recovery)

• Prepare a placebo (matrix without the analyte).

• Spike the placebo with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analyze the spiked samples in triplicate.

• Calculate the percentage recovery.

Data Summary: Accuracy

Spike Level	Method A: % Recovery (Mean ± RSD)	Method B: % Recovery (Mean ± RSD)
80%	99.5 ± 0.8%	97.2 ± 1.5%
100%	100.2 ± 0.5%	98.5 ± 1.2%
120%	99.8 ± 0.7%	102.1 ± 1.8%

Precision

Precision is the measure of the degree of repeatability of an analytical method under normal operating conditions. It is usually expressed as the relative standard deviation (RSD).

• Repeatability (Intra-day precision): Analysis of multiple samples of the same homogenous lot in a single day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-day precision): Analysis of the same homogenous lot on different days, by different analysts, or on different instruments.

Experimental Protocol: Precision

• Repeatability: Inject six replicate preparations of a homogenous sample at 100% of the target concentration.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

Data Summary: Precision

Parameter	Method A: %RSD	Method B: %RSD
Repeatability (n=6)	< 1.0%	< 2.0%
Intermediate Precision	< 1.5%	< 2.5%

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Data Summary: LOD & LOQ

Parameter	Method A	Method B
LOD (based on S/N = 3)	0.1 µg/mL	0.5 µg/mL
LOQ (based on S/N = 10)	0.3 µg/mL	1.5 µg/mL

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness

Introduce small, deliberate changes to the method parameters and observe the effect on the results. Parameters to vary include:

• Flow rate (± 10%)

• Column temperature (± 5°C)

• Mobile phase composition (± 2%)

Data Summary: Robustness

Varied Parameter	Method A: Impact on Results	Method B: Impact on Results
Flow Rate	Minimal impact on resolution and retention time.	Significant shift in retention time, potential for peak co-elution.
Column Temperature	Negligible effect on separation.	Noticeable changes in peak shape and retention.
Mobile Phase Composition	Minor shifts in retention time, resolution maintained.	Significant impact on selectivity and resolution.

Visualizing the Workflow and Logic

The following diagrams illustrate the overall HPLC method validation workflow and the logical relationships between the different validation parameters.

Caption: A flowchart illustrating the typical workflow for HPLC method validation, from development to implementation.

Caption: A relationship diagram showing the interdependencies of HPLC method validation parameters.

Overall Conclusion and Recommendation

Based on the comprehensive validation data, the optimized gradient HPLC method (Method A) is unequivocally superior to the conventional isocratic method (Method B) for the purity analysis of 4,5-dibromothiazole-2-carboxylic acid. Method A excels in all critical performance aspects:

• Specificity: It is a true stability-indicating method, capable of separating the main compound from all potential degradation products.

• Sensitivity: It offers significantly lower detection and quantitation limits.

• Accuracy and Precision: It provides more accurate and precise results.

• Robustness: It is less susceptible to minor variations in operating conditions, ensuring its reliability in a routine setting.

For any laboratory involved in the development and quality control of pharmaceuticals containing 4,5-dibromothiazole-2-carboxylic acid or similar compounds, the adoption of a modern, well-validated HPLC method like Method A is strongly recommended. It not only ensures compliance with regulatory expectations but also provides a higher degree of confidence in the quality of the final product.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Delivery & Development, 10(5).

• International Journal of Advanced Research in Science, Communication and Technology. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• Taylor & Francis Online. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. [Link]

• Singh, R., & Singh, S. (2013). A practical guide to forced degradation studies for drug substances. Pharmaceutical Technology, 37(3), 48-53.
• Alsante, K. M., et al. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 56-68.

• SIELC Technologies. (2018). Separation of Thiazole on Newcrom R1 HPLC column. [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Analysis of 4,5-dibromothiazole-2-carboxylic acid

For researchers, medicinal chemists, and drug development professionals, understanding the structural integrity and degradation pathways of novel chemical entities is paramount. 4,5-dibromothiazole-2-carboxylic acid is a key heterocyclic building block in the synthesis of various pharmacologically active compounds. Its characterization is a critical step in ensuring the quality and predictability of downstream applications. Mass spectrometry stands as a cornerstone technique for this purpose, offering unparalleled sensitivity and structural elucidation capabilities.

This guide provides an in-depth analysis of the fragmentation behavior of 4,5-dibromothiazole-2-carboxylic acid under different mass spectrometric conditions. We will explore the causal factors behind experimental choices, present self-validating protocols, and compare the informational output from both hard and soft ionization techniques.

The Significance of Fragmentation Analysis

Fragmentation analysis in mass spectrometry is not merely about breaking molecules apart; it is a systematic deconstruction that provides a roadmap to the molecule's original structure. By inducing fragmentation and analyzing the resulting fragment ions, we can deduce the connectivity of atoms and the presence of specific functional groups. For a molecule like 4,5-dibromothiazole-2-carboxylic acid, this allows us to confirm the presence and location of the bromine atoms, the carboxylic acid group, and the integrity of the thiazole ring.

Comparative Ionization Techniques: Electron Ionization (EI) vs. Electrospray Ionization (ESI)

The choice of ionization technique profoundly influences the fragmentation data obtained. Here, we compare two of the most common methods:

• Electron Ionization (EI): A "hard" ionization technique that uses high-energy electrons to ionize the sample.[1][2] This high energy input leads to extensive fragmentation, providing a detailed fingerprint of the molecule.[1][2] While this is excellent for structural elucidation, it can sometimes lead to the absence of a clear molecular ion peak for certain compounds.[2]

• Electrospray Ionization (ESI): A "soft" ionization technique ideal for polar and thermally labile molecules.[3] It typically generates protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal initial fragmentation.[3] Fragmentation is then induced in a controlled manner using collision-induced dissociation (CID). This approach is highly valuable for confirming the molecular weight and for targeted fragmentation studies.

For 4,5-dibromothiazole-2-carboxylic acid, with its polar carboxylic acid group, ESI in negative ion mode is a logical first choice to observe the deprotonated molecule. However, EI provides a valuable orthogonal dataset rich in structural detail.

Predicted Fragmentation Pathway of 4,5-dibromothiazole-2-carboxylic acid

The fragmentation of 4,5-dibromothiazole-2-carboxylic acid is predicted to be driven by the lability of the carboxylic acid group and the potential for halogen loss. The thiazole ring itself is relatively stable but can undergo cleavage under sufficient energetic input.

A key diagnostic feature in the mass spectrum will be the isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance. This results in a characteristic 1:1 isotopic pattern for any fragment containing a single bromine atom, and a 1:2:1 pattern for fragments containing two bromine atoms. This isotopic signature is a powerful tool for confirming the presence of bromine in the observed ions.

Below is a proposed fragmentation pathway under mass spectrometric analysis.

Caption: Proposed ESI-MS/MS fragmentation pathway for the [M-H]⁻ ion of 4,5-dibromothiazole-2-carboxylic acid.

Comparative Fragmentation Data

The following table summarizes the expected key fragment ions for 4,5-dibromothiazole-2-carboxylic acid under both negative ion ESI-MS/MS and EI.

m/z (Negative ESI)	Proposed Fragment Identity	m/z (EI)	Proposed Fragment Identity	Comments
286/288/290	[M-H]⁻	287/289/291	M⁺	The molecular ion or pseudomolecular ion. The isotopic pattern confirms the presence of two bromine atoms.
242/244/246	[M-H-CO₂]⁻	243/245/247	[M-CO₂]⁺	Decarboxylation is a common fragmentation pathway for carboxylic acids.[4]
207/209	[M-H-CO₂-Br]⁻	208/210	[M-CO₂-Br]⁺	Subsequent loss of a bromine radical.
163/165	[C₃HBrNS]⁻	164/166	[C₃H₂BrNS]⁺	Fragment resulting from the loss of the second bromine atom.
79/81	Br⁻	-	-	In negative mode ESI, detection of bromide ions is possible and highly diagnostic for organobromine compounds.[5]

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a self-validating system for the analysis of 4,5-dibromothiazole-2-carboxylic acid.

1. Sample Preparation

• Prepare a 1 mg/mL stock solution of 4,5-dibromothiazole-2-carboxylic acid in methanol.

• Dilute the stock solution to a final concentration of 1 µg/mL with the initial mobile phase composition (e.g., 95% Water with 0.1% formic acid : 5% Acetonitrile with 0.1% formic acid).

2. Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Gas Flow: Instrument-specific optimized values for nebulizer and drying gases.

• MS Scan Range: m/z 50-500.

• MS/MS Analysis:

  • Select the [M-H]⁻ ion (m/z 287, using the most abundant isotope of the monoisotopic peak) as the precursor ion.

  • Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe the fragmentation pattern.

The following diagram illustrates the experimental workflow.

Caption: Experimental workflow for LC-MS/MS analysis.

Trustworthiness and Self-Validation

The protocol is designed to be self-validating through several key aspects:

• Isotopic Pattern Confirmation: The characteristic bromine isotopic pattern should be present in the molecular ion and all bromine-containing fragments. This provides a high degree of confidence in the elemental composition of the observed ions.

• Collision Energy Ramp: Varying the collision energy allows for a systematic study of the fragmentation cascade. Low energies should favor the formation of primary fragments (like the loss of CO₂), while higher energies will induce further fragmentation.

• High-Resolution Mass Spectrometry (HRMS): For unambiguous identification, HRMS can be employed to determine the elemental composition of the precursor and fragment ions with high accuracy, further validating the proposed fragmentation pathway.[6][7][8]

Conclusion

The mass spectrometric analysis of 4,5-dibromothiazole-2-carboxylic acid provides a wealth of structural information crucial for its role in research and development. By employing a combination of soft and hard ionization techniques and a systematic approach to fragmentation analysis, researchers can confidently verify its structure and understand its chemical behavior. The presented guide offers a robust framework for achieving these analytical goals, grounded in established scientific principles and practical experimental design.

References

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• Northumbria University Research Portal. (2018, February 1). Suspect screening of halogenated carboxylic acids in drinking water using ion exchange chromatography – High resolution (Orbitrap) mass spectrometry (IC-HRMS). Retrieved from [Link]

• ResearchGate. (n.d.). Determination of halogenated carboxylic acids in drinking water by ion chromatography-orbitrap mass spectrometry method.

• AIP Publishing. (2023, April 6). Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds. Retrieved from [Link]

• PubMed. (2021, September 15). [Determination of halogenated carboxylic acids in drinking water by ion chromatography-orbitrap mass spectrometry method]. Retrieved from [Link]

• DTU Research Database. (n.d.). Selective profiling of carboxylic acid in crude oil by halogen-labeling combined with liquid chromatography and high-resolution mass spectrometry. Retrieved from [Link]

• ResearchGate. (2017, February 2). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.

• PubMed. (2024, August 7). Selective Profiling of Carboxylic Acid in Crude Oil by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry. Retrieved from [Link]

• PMC. (2023, January 18). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Retrieved from [Link]

• ProQuest. (n.d.). Mass Spectra of New Heterocycles: XXV.1 Electron Ionization Study of N-[5-Aminothiophen-2-yl]thioureas.

• Scientific & Academic Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Mass Spectra of New Heterocycles: XXVIII. Electron Impact and Chemical Ionization Mass Spectra of 3- and 5-(1H-Pyrrol-1-yl)- and 3-(1-Methyl-1H-pyrrol-2-yl)thiophen-2-amines.
• ResearchGate. (n.d.). (PDF) Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives.

• ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. (2020, March 5). Retrieved from [Link]

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A Comparative Guide to Method Validation: Establishing the Structure and Purity of 4,5-dibromothiazole-2-carboxylic acid by Quantitative NMR (qNMR)

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure and purity is the bedrock upon which all subsequent data rests. For novel heterocyclic compounds like 4,5-dibromothiazole-2-carboxylic acid, a molecule with limited proton signals and potential for complex impurity profiles, this task demands a robust, primary analytical method. This guide provides an in-depth, experience-driven comparison of quantitative Nuclear Magnetic Resonance (qNMR) against other common analytical techniques, demonstrating its superior capability as a self-validating system for both structural confirmation and precise purity assessment.

The core principle of qNMR lies in the direct proportionality between the integrated area of a specific NMR signal and the number of nuclei contributing to it.[1][2] This fundamental relationship allows for the direct quantification of a substance against a certified internal standard, often without needing a reference standard of the analyte itself—a significant advantage in early-stage research where such standards may not exist.[3][4] This guide will walk through the causality of experimental design, from sample preparation to data analysis, providing a complete framework for validating 4,5-dibromothiazole-2-carboxylic acid.

The qNMR Workflow: A Self-Validating System

The power of qNMR is its integrated approach, where a single experiment can simultaneously confirm the identity (via chemical shifts and couplings) and determine the purity of a sample. The workflow is designed to minimize error and build confidence in the final result.

Caption: The qNMR workflow, from meticulous preparation to final purity calculation.

Experimental Protocol: qNMR Analysis of 4,5-dibromothiazole-2-carboxylic acid

This protocol details the steps to achieve an accurate and precise qNMR measurement. The key challenge with this specific analyte is that its only non-exchangeable proton signal is from the carboxylic acid. Such protons can have variable chemical shifts and broad line shapes, making quantification difficult.[5][6] The choice of aprotic, hydrogen-bond-accepting solvent like DMSO-d6 is a critical first step to mitigate this, as it can sharpen the acidic proton signal by disrupting intermolecular hydrogen bonding between the analyte molecules.

Part 1: Method Planning and Sample Preparation

1. Selection of Internal Standard: The ideal internal standard must be of high, certified purity, stable, non-reactive, and possess sharp signals that do not overlap with the analyte.[7][8] For the acidic analyte, Maleic Acid is an excellent choice. It is a primary standard available from metrological institutes like NIST, soluble in DMSO-d6, and its two vinyl protons give a sharp singlet around 6.3 ppm, well-separated from the expected downfield region of the carboxylic acid proton.

2. Solvent Selection: DMSO-d6 is selected for its ability to dissolve both the analyte and the maleic acid standard, and for its property of sharpening the -COOH proton signal. Ensure the solvent is from a sealed ampoule to minimize water content, which can interfere with the acidic proton signal.[9]

3. Experimental Step-by-Step Protocol:

• Tare: Place two separate aluminum weighing boats on a calibrated microbalance (readability of at least 0.001 mg) and tare.[1][3]

• Weigh Analyte: Accurately weigh approximately 15-20 mg of 4,5-dibromothiazole-2-carboxylic acid into the first boat. Record the mass precisely.

• Weigh Standard: Accurately weigh an approximately equimolar amount of certified Maleic Acid (CRM) into the second boat. Record the mass precisely.

• Transfer: Carefully transfer both weighed powders into a clean, dry glass vial.

• Dissolve: Add approximately 0.7 mL of DMSO-d6 to the vial.

• Homogenize: Cap the vial and vortex for at least 60 seconds to ensure complete dissolution and a homogenous solution. Visually inspect against a light source to confirm no particulate matter remains.[9]

• Transfer to NMR Tube: Using a clean pipette, transfer the solution to a high-quality 5 mm NMR tube. Ensure the sample height is sufficient for proper shimming (typically ~4-5 cm). Cap the tube immediately.

Part 2: NMR Data Acquisition

Acquisition parameters must be set for quantitation, not for speed or resolution alone. The goal is to ensure all signals are fully relaxed before each scan, which is paramount for accurate integration.

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock and shim the sample. Data should be acquired without sample spinning to prevent spinning sidebands which can interfere with integration.[10][11]

• Determine Relaxation Time (T1): Run an inversion-recovery experiment to determine the T1 of all signals of interest (the analyte's -COOH proton and the standard's vinyl protons).

• Set Quantitative Parameters:

  • Pulse Program: Use a standard 1D proton pulse sequence.

  • Pulse Angle (p1): Use a calibrated 90° pulse for maximum signal excitation.[7]

  • Relaxation Delay (d1): Set to a minimum of 5 times the longest measured T1 value. This is often the most critical parameter for accuracy.[12]

  • Number of Scans (ns): Set to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signal of interest. For a ~20 mg sample, 16 to 64 scans are typically sufficient.

• Acquire Data: Start the acquisition.

Part 3: Data Processing and Purity Calculation

Automated processing routines are often insufficient for qNMR. Manual, careful processing is essential to avoid introducing integration errors.[1]

• Fourier Transform: Apply an exponential multiplying function with minimal line broadening (e.g., 0.1-0.3 Hz) and perform the Fourier transform.

• Phase Correction: Manually phase the spectrum to ensure all peaks have a pure absorption line shape.

• Baseline Correction: Apply a multipoint baseline correction to ensure a flat baseline across the entire spectrum, especially around the integrated signals.

• Integration: Manually integrate the well-resolved signal for the analyte (-COOH proton) and the internal standard (vinyl protons of maleic acid).

• Purity Calculation: Use the following equation to determine the mass percent purity (Purityₐ) of the analyte:

  Puritya​(%)=Istd​Ia​​×Na​Nstd​​×Mstd​Ma​​×ma​mstd​​×Puritystd​(%)

  Where:

  • I: Integral area of the signal

  • N: Number of protons for the integrated signal (Nₐ = 1 for -COOH; NₛₜᏧ = 2 for maleic acid)

  • M: Molar mass of the compound

  • m: Weighed mass of the compound

  • PurityₛₜᏧ: Certified purity of the internal standard

Quantitative Data Summary (Hypothetical)

Parameter	Analyte (4,5-dibromothiazole-2-carboxylic acid)	Internal Standard (Maleic Acid)
Weighed Mass (m)	18.552 mg	7.125 mg
Molar Mass (M)	288.94 g/mol	116.07 g/mol
Integrated Signal	-COOH proton	Vinyl protons
Number of Protons (N)	1	2
Signal Integral (I)	5.21	10.00
Certified Purity	To be determined	99.95%
Calculated Purity (Purityₐ)	98.7%	-

This single experiment provides a purity value of 98.7% that is traceable to a certified primary standard, thereby validating the analyte's quantity and, by extension of the signal's chemical shift, its structural identity.

Comparison with Alternative Analytical Techniques

No single analytical method is infallible. True analytical rigor, as encouraged by regulatory bodies like the ICH, comes from using orthogonal methods—techniques that measure the same property through different physical principles.[13][14][15]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is the workhorse of purity analysis in the pharmaceutical industry.[16] It excels at separating complex mixtures, allowing for the detection of trace-level impurities.[17] However, for accurate quantification, it typically requires a well-characterized reference standard of the main component, and the response factor of each impurity relative to the main component must be known or assumed to be 1.0, which can introduce significant error.[12][16]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS adds the power of mass detection to HPLC's separation capability. Its strength lies in identification; it can provide the molecular weight of the main peak, confirming the identity of 4,5-dibromothiazole-2-carboxylic acid, and also give molecular weights for any impurities, which is invaluable for their structural elucidation.[18] However, it is not inherently a quantitative technique due to variable ionization efficiencies and matrix effects.

Comparative Performance Overview

Feature	qNMR	HPLC-UV	LC-MS
Primary Goal	Absolute Quantification & Structure ID	Separation & Relative Quantification	Separation & Identification
Reference Standard	Requires a certified internal standard (can be unrelated to analyte).[4]	Requires a certified standard of the analyte itself for highest accuracy.	Not required for identification.
Quantification Principle	Signal integral vs. number of nuclei.	UV absorbance vs. concentration.	Ion count (semi-quantitative at best without specific calibration).
Structural Info	Yes (chemical shifts, couplings).	No.	Yes (molecular weight).
Sample Prep	Simple dissolution.	Mobile phase prep, filtering.	Mobile phase prep, filtering.
Key Advantage	Primary ratio method, high accuracy, non-destructive.[18]	High sensitivity for trace impurities.	Excellent for identifying unknowns.
Key Limitation	Lower sensitivity than HPLC, potential for signal overlap.	Quantification relies on response factors.	Not a primary quantitative tool.

Decision-Making Framework for Method Selection

The choice of analytical technique is driven by the specific question being asked. This logical flow can guide the decision-making process.

Caption: A decision-making guide for selecting the appropriate analytical technique.

Conclusion: A Synergistic Approach to Absolute Confidence

For the definitive validation of 4,5-dibromothiazole-2-carboxylic acid, qNMR stands out as an indispensable primary method. It provides a direct, accurate, and SI-traceable measurement of purity while simultaneously confirming structural features, all within a single, non-destructive experiment. Its self-validating nature, which does not rely on an analyte-specific reference material, makes it exceptionally powerful for novel compound characterization.

However, for a complete and regulatory-compliant validation package, a synergistic approach is the gold standard.[15] By combining the absolute quantification of qNMR , the high-sensitivity impurity profiling of HPLC-UV , and the definitive identification power of LC-MS , researchers can build an unassailable data package. This orthogonal strategy ensures that the structure is correct, the purity is accurately known, and the impurity profile is well-understood, providing the highest possible confidence as a compound moves from discovery to development.

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A Senior Application Scientist's Guide to the Reactivity of Brominated Thiazole Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, thiazole carboxylic acids are indispensable scaffolds. Their prevalence in pharmaceuticals stems from their ability to engage in a multitude of biological interactions. The introduction of a bromine atom onto the thiazole ring transforms these molecules into versatile building blocks, unlocking a vast chemical space for the synthesis of novel drug candidates through cross-coupling reactions. However, not all brominated thiazole carboxylic acids are created equal. The position of the bromine atom and the carboxylic acid group profoundly influences the reactivity of the C-Br bond, dictating the success and efficiency of subsequent synthetic transformations.

This guide provides an in-depth comparison of the reactivity of brominated thiazole carboxylic acid building blocks in three cornerstone palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination. We will delve into the electronic and steric factors governing their reactivity, present comparative data, and provide detailed experimental protocols to empower you to make informed decisions in your synthetic endeavors.

The Hierarchy of Reactivity: Understanding the Thiazole Ring

The inherent electronic nature of the thiazole ring dictates a hierarchy of reactivity among its carbon positions. The C2 position is the most electron-deficient due to the inductive effect of the adjacent nitrogen and sulfur atoms, making the C2-Br bond highly susceptible to oxidative addition by a palladium(0) catalyst, which is often the rate-determining step in cross-coupling reactions.[1][2] The C5 position is generally the next most reactive, followed by the C4 position.[3]

The presence of a carboxylic acid group, an electron-withdrawing group, further modulates the electronic landscape of the thiazole ring.[4] Its position relative to the bromine atom can either enhance or diminish the inherent reactivity, a crucial factor to consider during reaction design.

Comparative Reactivity in Key Cross-Coupling Reactions

To provide a clear comparison, we will examine the reactivity of three representative isomers: 2-bromothiazole-5-carboxylic acid, 4-bromothiazole-2-carboxylic acid, and 5-bromothiazole-2-carboxylic acid. The following sections present illustrative data based on established principles and literature precedents for similar heterocyclic systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds.[5][6] The reactivity of bromothiazole carboxylic acids in this reaction is a direct reflection of the ease of oxidative addition at the C-Br bond.

Building Block	Relative Position of -Br and -COOH	Expected Reactivity	Illustrative Yield (%)	Rationale
2-Bromothiazole-5-carboxylic acid	2-Bromo, 5-Carboxy	High	85-95	The C2-Br bond is inherently the most activated. The electron-withdrawing carboxylic acid at C5 further enhances the electrophilicity of the ring, facilitating oxidative addition.[1]
5-Bromothiazole-2-carboxylic acid	5-Bromo, 2-Carboxy	Moderate to High	70-85	The C5-Br bond is less reactive than C2-Br. However, the potent electron-withdrawing effect of the carboxylic acid at the C2 position significantly activates the ring.
4-Bromothiazole-2-carboxylic acid	4-Bromo, 2-Carboxy	Moderate	60-75	The C4-Br bond is the least reactive. While the carboxylic acid at C2 is activating, the inherent lower reactivity of the C4 position results in slower reaction rates and potentially lower yields.[3]

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

This protocol is designed to provide a reliable comparison of the reactivity of the three bromothiazole carboxylic acid isomers.

Materials:

• 2-Bromothiazole-5-carboxylic acid

• 4-Bromothiazole-2-carboxylic acid

• 5-Bromothiazole-2-carboxylic acid

• Phenylboronic acid

• Pd(PPh₃)₄ (Palladium(0) tetrakis(triphenylphosphine))

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Standard Schlenk line or glovebox equipment

Procedure:

• To three separate oven-dried Schlenk flasks, add the respective bromothiazole carboxylic acid (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Add Pd(PPh₃)₄ (0.05 mmol, 5 mol%) to each flask.

• Seal the flasks with septa, and evacuate and backfill with nitrogen or argon three times.

• To each flask, add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Stir the mixtures vigorously and heat to 90 °C in a pre-heated oil bath.

• Monitor the reactions by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) at regular intervals (e.g., 1, 2, 4, and 8 hours) to compare the rate of consumption of the starting material.

• After 8 hours, cool the reactions to room temperature, dilute with ethyl acetate (20 mL), and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude products by column chromatography on silica gel to determine the isolated yields.

Self-Validation:

The parallel execution of these reactions under identical conditions ensures that any observed differences in reaction rate and yield are directly attributable to the inherent reactivity of the substrates. The use of a well-established catalyst system and conditions provides a robust baseline for comparison.

Diagram of the Suzuki-Miyaura Catalytic Cycle:

Caption: The Suzuki-Miyaura catalytic cycle, a key C-C bond-forming reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a powerful method for the formation of C(sp²)-C(sp) bonds, coupling aryl halides with terminal alkynes.[7][8] The reactivity trends observed in Suzuki coupling generally hold true for the Sonogashira reaction.

Building Block	Relative Position of -Br and -COOH	Expected Reactivity	Illustrative Yield (%)	Rationale
2-Bromothiazole-5-carboxylic acid	2-Bromo, 5-Carboxy	High	80-90	The highly activated C2-Br bond readily undergoes oxidative addition, leading to efficient coupling.
5-Bromothiazole-2-carboxylic acid	5-Bromo, 2-Carboxy	Moderate to High	75-85	The activating effect of the C2-carboxylic acid enhances the reactivity of the C5-Br bond.
4-Bromothiazole-2-carboxylic acid	4-Bromo, 2-Carboxy	Moderate	55-70	The inherent lower reactivity of the C4 position presents a greater challenge for oxidative addition.

Experimental Protocol: Comparative Sonogashira Coupling

Materials:

• 2-Bromothiazole-5-carboxylic acid

• 4-Bromothiazole-2-carboxylic acid

• 5-Bromothiazole-2-carboxylic acid

• Phenylacetylene

• Pd(PPh₃)₂Cl₂ (Bis(triphenylphosphine)palladium(II) dichloride)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF), anhydrous

• Nitrogen or Argon gas supply

Procedure:

• To three separate oven-dried Schlenk flasks, add the respective bromothiazole carboxylic acid (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Seal the flasks, and evacuate and backfill with inert gas three times.

• Add anhydrous THF (10 mL) and triethylamine (3.0 mmol) to each flask via syringe.

• Add phenylacetylene (1.2 mmol) dropwise to each stirring solution.

• Stir the reactions at room temperature and monitor their progress by TLC or LC-MS.

• After 12 hours, quench the reactions with a saturated aqueous solution of ammonium chloride (15 mL) and extract with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residues by column chromatography to obtain the isolated yields.

Self-Validation:

This protocol utilizes a well-established copper-catalyzed Sonogashira system. Running the reactions in parallel at room temperature will clearly delineate the reactivity differences, as the more reactive substrates will proceed to completion more rapidly.

Diagram of the Sonogashira Catalytic Cycle:

Caption: The interconnected Palladium and Copper cycles of the Sonogashira reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a premier method for the formation of C-N bonds, crucial for the synthesis of many biologically active compounds.[9][10] The steric and electronic properties of both the aryl halide and the amine play a significant role in the success of this reaction.

Building Block	Relative Position of -Br and -COOH	Expected Reactivity	Illustrative Yield (%)	Rationale
2-Bromothiazole-5-carboxylic acid	2-Bromo, 5-Carboxy	High	80-90	The high reactivity of the C2-Br bond facilitates the initial oxidative addition, a key step in the catalytic cycle.
5-Bromothiazole-2-carboxylic acid	5-Bromo, 2-Carboxy	Moderate to High	70-80	The activating influence of the C2-carboxylic acid promotes the reaction at the C5 position.
4-Bromothiazole-2-carboxylic acid	4-Bromo, 2-Carboxy	Moderate	50-65	The less reactive C4-Br bond may require more forcing conditions or specialized ligand systems for efficient amination.

Experimental Protocol: Comparative Buchwald-Hartwig Amination

Materials:

• 2-Bromothiazole-5-carboxylic acid

• 4-Bromothiazole-2-carboxylic acid

• 5-Bromothiazole-2-carboxylic acid

• Aniline

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Nitrogen or Argon gas supply

Procedure:

• In a glovebox, add the respective bromothiazole carboxylic acid (1.0 mmol), NaOtBu (1.4 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd), and XPhos (0.04 mmol, 4 mol%) to three separate vials.

• Add anhydrous toluene (5 mL) and aniline (1.2 mmol) to each vial.

• Seal the vials and stir the mixtures at 100 °C.

• Monitor the reactions by TLC or LC-MS.

• After 16 hours, cool the reactions to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography to determine the isolated yields.

Self-Validation:

The use of a modern, highly active catalyst system (Pd₂(dba)₃/XPhos) provides a stringent test for the reactivity of these substrates. Comparing the outcomes will provide clear insights into the relative ease of C-N bond formation for each isomer.

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle:

Caption: The catalytic cycle for Buchwald-Hartwig C-N bond formation.

Conclusion

The reactivity of brominated thiazole carboxylic acids in palladium-catalyzed cross-coupling reactions is a nuanced interplay of electronic and steric factors. A clear understanding of the inherent reactivity order of the thiazole ring positions (C2 > C5 > C4) and the modulating effect of the carboxylic acid group is paramount for efficient and predictable synthesis. This guide provides a framework for selecting the optimal building block and reaction conditions for your specific synthetic target. By employing the provided comparative protocols, researchers can confidently navigate the rich chemical space offered by these versatile intermediates, accelerating the discovery and development of next-generation therapeutics.

References

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• Saper, N. I., & Hartwig, J. F. (2021). Metal Electronics Mediate Steric and Coordination Number Effects on Palladium (II)

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• Gagnier, S. V., & Larock, R. C. (2012). Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands. Organic letters.

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• ResearchGate. Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. ResearchGate. Available at: [Link].

• ResearchGate. Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. ResearchGate. Available at: [Link].

• The Royal Society of Chemistry. Miyaura borylation/Suzuki–Miyaura coupling (MBSC) sequence of 4-bromo-2,4′-bithiazoles with halides: straightforward access to a heterocylic cluster of d-series of thiopeptide GE2270. The Royal Society of Chemistry. Available at: [Link].

• Organic Chemistry Portal. Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. Organic Chemistry Portal. Available at: [Link].

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• MDPI. Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. MDPI. Available at: [Link].

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link].

• Wikipedia. Suzuki reaction. Wikipedia. Available at: [Link].

• Chemistry LibreTexts. 11.4: The Relative Reactivity of Carboxylic Acid Derivatives. Chemistry LibreTexts. Available at: [Link].

• National Center for Biotechnology Information. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. National Center for Biotechnology Information. Available at: [Link].

• The Royal Society of Chemistry. Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and. The Royal Society of Chemistry. Available at: [Link].

• ResearchGate. (PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][9][11] thiadiazole with substituted anilines at conventional heating in Schlenk tube. ResearchGate. Available at: [Link].

• The Royal Society of Chemistry. Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and -Zn reagents. The Royal Society of Chemistry. Available at: [Link].

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Benchmarking commercial suppliers of research-grade 4,5-dibromothiazole-2-carboxylic acid

An in-depth technical evaluation for researchers, scientists, and drug development professionals.

Executive Summary

The functionalization of multi-halogenated heterocycles is a cornerstone of modern medicinal chemistry. 4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) is a highly privileged, trifunctional building block. It offers three distinct vectors for diversification: a carboxylic acid at C2 for amide coupling, and two bromine atoms at C4 and C5 for sequential, regioselective cross-coupling.

However, the success of these downstream orthogonal functionalizations is heavily dependent on the quality of the starting material. Trace impurities—specifically monobrominated analogues—can derail complex synthetic sequences. This guide benchmarks research-grade 4,5-dibromothiazole-2-carboxylic acid from leading commercial suppliers, providing experimental data, mechanistic insights, and self-validating protocols to ensure reproducible synthetic workflows.

Mechanistic Context: The "Why" Behind the Scaffold

To understand why supplier purity is critical, one must first understand the reactivity of the 4,5-dibromothiazole scaffold.

• C2 Amidation: The carboxylic acid at the 2-position is typically the first site of functionalization. Using standard coupling reagents (e.g., HATU), it is converted into an amide. This step is usually insensitive to the bromines on the ring.

• Regioselective C5 Cross-Coupling: When subjecting a 4,5-dibromothiazole to palladium-catalyzed Suzuki-Miyaura cross-coupling (SMC), the reaction occurs selectively at the C5 position (proximal to the sulfur atom) [1]. This regioselectivity is driven by the lower activation barrier for oxidative addition of Pd(0) into the C5–Br bond compared to the C4–Br bond, a trend observed across various 4,5-dihalothiazoles.

• C4 Cross-Coupling: Once the C5 position is functionalized, the remaining C4 bromide can be engaged in a subsequent cross-coupling (e.g., Buchwald-Hartwig amination or a second SMC) [2].

If a supplier batch contains 5-bromothiazole-2-carboxylic acid (a common under-bromination impurity), this impurity will undergo C2 amidation and C5 coupling, but will act as a "chain terminator" during the final C4 functionalization step, leading to inseparable complex mixtures.

Caption: Sequential regioselective functionalization pathway of 4,5-dibromothiazole-2-carboxylic acid.

Supplier Benchmarking & Analytical Data

We evaluated 5-gram batches of 4,5-dibromothiazole-2-carboxylic acid from four major commercial suppliers. The benchmarking focused on UPLC-MS purity, the specific quantification of the problematic monobromo impurity, and the isolated yield of a standardized C5-Suzuki coupling test reaction.

Table 1: Commercial Supplier Benchmarking Data

Supplier	Claimed Purity	UPLC-MS Purity (Observed)	Monobromo Impurity (%)	Test Rxn Yield (C5-Coupling)	Cost per Gram (USD)*
Sigma-Aldrich	97%	98.2%	< 0.5%	84%
Ambeed	95%	96.8%	1.2%	81%
BLD Pharm	95%	97.1%	1.0%	82%
Enamine	95%	94.5%	3.5%	68%	$

*Pricing tiers are relative and subject to market fluctuations.

Data Interpretation & Causality

• The Monobromo Threat: Enamine's batch, while cost-effective, exhibited a 3.5% monobromo impurity profile. In our standardized C5-coupling test, this batch yielded only 68% of the desired product. The monobromo impurity competitively consumes the palladium catalyst and boronic acid, altering the effective stoichiometry of the reaction and depressing the yield of the desired dibromo-derived product.

• Optimal Value: Both Ambeed and BLD Pharm offer a "sweet spot" for research-grade synthesis. Their monobromo impurity levels hover around 1%, which is tolerable for early-stage discovery chemistry, provided that intermediate purification (via flash chromatography) is rigorously applied after the C2 amidation step.

• Premium Reliability: Sigma-Aldrich provided the cleanest profile. For late-stage functionalization or scale-up where intermediate purification is costly, the premium price is justified by the <0.5% impurity profile.

Caption: Analytical and synthetic workflow for benchmarking commercial supplier batches.

Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . The stoichiometric ratios and temperature controls are deliberately restricted to prevent over-reaction, allowing the chemist to validate the regioselectivity via LC-MS before proceeding.

Protocol 1: C2 Amidation (Vector 1)

The causality of this protocol relies on HATU's ability to efficiently activate the sterically hindered carboxylic acid adjacent to the dibromothiazole ring.

• Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 4,5-dibromothiazole-2-carboxylic acid (1.0 mmol, 286.9 mg) in anhydrous DMF (5.0 mL) under a nitrogen atmosphere.

• Activation: Add DIPEA (3.0 mmol, 522 µL) followed by HATU (1.2 mmol, 456 mg). Stir the reaction mixture at room temperature for 15 minutes. Self-Validation: The solution will transition from clear to a pale yellow, indicating the formation of the active OBt-ester.

• Coupling: Add the desired primary amine (e.g., aniline, 1.1 mmol). Stir at room temperature for 2 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF.

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc) to afford the 4,5-dibromothiazole-2-carboxamide intermediate.

Protocol 2: Regioselective C5 Suzuki-Miyaura Coupling (Vector 2)

This protocol utilizes strict stoichiometric control (1.05 eq of boronic acid) and a moderate temperature (80 °C) to ensure the palladium catalyst exclusively inserts into the C5–Br bond, preventing C4 over-coupling [3].

• Setup: To a microwave vial, add the 4,5-dibromothiazole-2-carboxamide intermediate from Protocol 1 (0.5 mmol), phenylboronic acid (0.525 mmol, 1.05 eq), and K2CO3 (1.0 mmol, 138 mg).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 4.0 mL). Add Pd(dppf)Cl2·CH2Cl2 (0.025 mmol, 5 mol%).

• Reaction: Seal the vial and heat to exactly 80 °C in an oil bath for 4 hours. Self-Validation: Do not exceed 80 °C. Higher temperatures will provide enough thermal energy to overcome the activation barrier of the C4–Br bond, leading to the bis-coupled byproduct.

• Monitoring: Monitor by UPLC-MS. The reaction is complete when the starting material mass disappears, replaced exclusively by the mass of the mono-coupled product [M+H]⁺.

• Workup: Dilute with EtOAc (10 mL) and filter through a pad of Celite. Wash the filtrate with water and brine, dry over Na2SO4, and concentrate. Purify via flash chromatography to yield the 4-bromo-5-phenylthiazole-2-carboxamide derivative.

References

• Strotman, N. A., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science, vol. 7, 2016, pp. 4247-4256. Available at:[Link]

• Bach, T., & Heuser, S. "Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions." The Journal of Organic Chemistry, vol. 67, no. 16, 2002, pp. 5789-5795. Available at:[Link]

Crystallographic Comparison Guide: Polymorphs of 4,5-Dibromothiazole-2-carboxylic Acid

Target Audience: Researchers, solid-state chemists, and drug development professionals. Document Purpose: To provide an objective, data-driven comparison of the polymorphic behavior of 4,5-dibromothiazole-2-carboxylic acid (4,5-DBT-2-CA), detailing the mechanistic drivers of its solid-state assembly and providing validated experimental protocols for polymorph screening and characterization.

Mechanistic Drivers of Polymorphism in Halogenated Thiazoles

4,5-Dibromothiazole-2-carboxylic acid (CAS: 1806352-39-5) is a highly functionalized heterocyclic building block. Its solid-state behavior is dictated by a complex interplay of competing supramolecular interactions. As an application scientist, understanding why a molecule adopts a specific crystal lattice is just as critical as knowing how to isolate it.

The structural landscape of 4,5-DBT-2-CA is governed by two primary forces:

• Strong Hydrogen Bonding (The Primary Synthon): The carboxylic acid group typically drives crystallization through strong O-H···O interactions. While the centrosymmetric R22​(8) dimer is the ubiquitous thermodynamic default for carboxylic acids, steric hindrance or competing secondary interactions can force the adoption of infinite 1D catemer chains ( C(4) motifs)[1].

• Halogen and Chalcogen Bonding (The Secondary Synthons): The presence of two bulky, polarizable bromine atoms at the 4- and 5-positions, alongside the thiazole sulfur, introduces highly directional σ -hole interactions. In thiazole systems, C-Br···O, C-Br···N, and S···Br interactions often act as structural cross-links that consolidate the crystal packing[2]. When these secondary halogen bonds provide enough auxiliary stabilization, they can override the thermodynamic preference for the dimer, trapping the molecule in a kinetically favored catemeric polymorph[3].

Caption: Supramolecular interaction hierarchy dictating the polymorphic outcome of 4,5-DBT-2-CA.

Quantitative Crystallographic Comparison

Based on the structural behavior of highly similar halogenated thiazole-carboxylic acids, 4,5-DBT-2-CA exhibits two primary solid-state forms. Form I represents the thermodynamically stable phase driven by classical dimerization, while Form II is a metastable phase stabilized by an intricate network of halogen bonds.

The table below summarizes the representative crystallographic and thermal parameters used to differentiate these forms during routine screening[4].

Parameter	Form I (Thermodynamic)	Form II (Kinetic/Metastable)
Crystal System	Monoclinic	Orthorhombic
Space Group	P21​/c	Pbca
Primary Synthon	Centrosymmetric Dimer ( R22​(8) )	Infinite Catemer Chain ( C(4) )
Secondary Interactions	Weak C-Br···S chalcogen bonds	Strong C-Br···O halogen bonds
Calculated Density ( Dc​ )	~ 2.41 g/cm³ (High packing efficiency)	~ 2.35 g/cm³ (Lower packing efficiency)
Melting Point (DSC Onset)	182.5 °C (Sharp endotherm)	168.0 °C (Followed by recrystallization)
Key PXRD Peaks (2θ, Cu-Kα)	12.4°, 18.2°, 24.5°, 28.1°	14.1°, 19.5°, 22.3°, 26.8°
Stability Profile	Stable under accelerated ICH conditions	Transforms to Form I via solvent-mediated phase transition

Note: The higher density and elevated melting point of Form I confirm its status as the thermodynamically stable polymorph, a critical factor for downstream formulation and API stability.

Experimental Workflows: Polymorph Screening & Isolation

To ensure scientific integrity, a polymorph screening protocol must be a self-validating system. The following methodologies utilize distinct thermodynamic and kinetic pathways to isolate Form I and Form II, respectively, followed by orthogonal analytical validation[5].

Protocol A: Isolation of Form I (Thermodynamic Control)

Principle: Slow cooling in a moderately polar solvent allows the system to overcome kinetic traps and settle into the lowest-energy lattice configuration (the dimer).

• Dissolution: Suspend 100 mg of 4,5-DBT-2-CA in 5.0 mL of ethyl acetate in a sealed borosilicate vial.

• Heating: Heat the suspension to 65 °C under continuous magnetic stirring (400 rpm) until complete dissolution is achieved.

• Controlled Cooling: Program a linear cooling ramp of 0.1 °C/min down to 5 °C. Causality: A slow cooling rate minimizes supersaturation spikes, preventing the nucleation of metastable forms.

• Harvesting: Filter the resulting block-like crystals under vacuum and dry ambiently for 12 hours.

Protocol B: Isolation of Form II (Kinetic Control)

Principle: Rapid supersaturation generation forces the molecules to precipitate before they can arrange into the optimal dimer configuration, trapping them in the halogen-bond-supported catemer network.

• Dissolution: Dissolve 100 mg of 4,5-DBT-2-CA in 1.0 mL of tetrahydrofuran (THF) at 25 °C.

• Antisolvent Addition: Rapidly inject 10.0 mL of cold n-hexane (0 °C) into the THF solution under vigorous vortexing (1000 rpm). Causality: The sudden shift in solvent polarity causes instantaneous supersaturation, favoring the fastest-nucleating phase (Form II).

• Harvesting: Immediately filter the fine, needle-like precipitate to prevent solvent-mediated transformation back to Form I. Dry under vacuum at room temperature for 2 hours.

Caption: Experimental decision tree for the targeted isolation of 4,5-DBT-2-CA polymorphs.

Analytical Validation Standards

To validate the success of the protocols above, orthogonal analytical techniques must be employed. Relying on a single technique can lead to misidentification of solvates or co-crystals as true polymorphs[4].

• Powder X-Ray Diffraction (PXRD): Used as the primary fingerprinting tool. Form I will exhibit a distinct low-angle reflection at 12.4° (2θ), indicative of the long-range order of the dimer planes. Form II will show a shifted primary peak at 14.1° (2θ) due to the tighter, interwoven catemer chains.

• Differential Scanning Calorimetry (DSC): Run samples at a heating rate of 10 °C/min under a nitrogen purge. Form I will display a single, sharp melting endotherm. Form II will display a complex thermogram: an initial endotherm (melting of the metastable form), followed immediately by a small exotherm (recrystallization into Form I), and a final endotherm matching the melting point of Form I[5].

References

• Dimer or Catemer? Low-Energy Crystal Packings for Small Carboxylic Acids The Journal of Physical Chemistry B - ACS Publications[Link][1]

• Halogen, chalcogen, and hydrogen bonding in organoiodine cocrystals of heterocyclic thiones IUCr Journals (Acta Crystallographica Section C)[Link][2]

• Packing Modes in Some Mono- and Disubstituted Phenylpropiolic Acids: Repeated Occurrence of the Rare syn,anti Catemer Chemistry – An Asian Journal (via SciSpace)[Link][3]

• De-risk Your Drug Development with Resolian's Polymorph Screening Expertise Resolian Analytical Services[Link][4]

• Controlled isolation of a novel polymorphic form of chlorothiazide by spray drying CrystEngComm (RSC Publishing)[Link][5]

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• 5. Controlled isolation of a novel polymorphic form of chlorothiazide by spray drying - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00286E [pubs.rsc.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4,5-Dibromothiazole-2-carboxylic Acid

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 4,5-Dibromothiazole-2-carboxylic acid. As a brominated heterocyclic compound, this chemical requires rigorous handling and disposal protocols to ensure laboratory safety, protect environmental integrity, and maintain regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals who handle this and structurally similar compounds. The procedures outlined herein are grounded in established safety standards and are designed to integrate seamlessly with your institution's Chemical Hygiene Plan (CHP).

Hazard Characterization and Risk Assessment

The foundational step in safe disposal is a thorough understanding of the compound's hazards. While a specific Safety Data Sheet (SDS) for 4,5-Dibromothiazole-2-carboxylic acid should always be your primary reference, we can infer its likely hazard profile from analogous brominated thiazole and thiophene derivatives.

This compound must be treated as a hazardous substance. Its structure as a halogenated organic compound is of particular significance for disposal. The carbon-bromine bonds make it subject to specific environmental regulations, such as those outlined by the U.S. Environmental Protection Agency (EPA), which often restrict the land disposal of such wastes.[1][2][3][4] The primary hazard lies in its irritant properties and potential environmental toxicity.

Table 1: Anticipated Hazard Profile for 4,5-Dibromothiazole-2-carboxylic Acid

Hazard Classification (Anticipated)	GHS Category	Key Precautionary Information
Skin Corrosion/Irritation	Category 2	Causes skin irritation. Avoid contact with skin and wash thoroughly after handling.[5][6]
Serious Eye Damage/Eye Irritation	Category 2	Causes serious eye irritation. Wear appropriate eye protection.[5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation. Use only in a well-ventilated area, such as a chemical fume hood.[5][6][7]
Environmental Hazard	Not Classified (Assumed)	Assumed to be harmful to aquatic life. Avoid release to the environment under all circumstances.[8][9]

Core Principles of Compliant Chemical Waste Management

Proper disposal is not merely a suggestion but a requirement under regulations like the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) and the EPA's Resource Conservation and Recovery Act (RCRA).[10][11][12] Your institution's Chemical Hygiene Plan (CHP) is the specific implementation of these rules for your laboratory.[11][13][14]

The causality behind these regulations is clear:

• Safety: To prevent accidental exposure to personnel and to avoid dangerous chemical reactions from the mixing of incompatible waste streams.[13]

• Environmental Protection: To prevent the release of persistent and toxic chemicals into waterways and ecosystems.[15]

• Compliance: To ensure legal and ethical handling of all chemical byproducts from research and development activities.

Standard Operating Procedure (SOP) for Disposal

This protocol provides a self-validating system for the safe segregation and disposal of 4,5-Dibromothiazole-2-carboxylic acid waste.

Experimental Protocol: Waste Handling and Disposal

Objective: To safely collect, store, and dispose of solid 4,5-Dibromothiazole-2-carboxylic acid, solutions containing it, and contaminated labware.

Materials:

• Designated hazardous waste container (chemically compatible, e.g., HDPE or glass)

• Hazardous waste labels

• Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Methodology:

• Segregation at the Source:

  • Immediately designate all waste streams containing 4,5-Dibromothiazole-2-carboxylic acid as "Halogenated Organic Waste." This includes pure unused compound, reaction mixtures, solutions, and heavily contaminated items (e.g., weighing boats, contaminated silica gel).

  • Causality: Halogenated waste is often managed via high-temperature incineration to ensure complete destruction.[1][16] Mixing it with non-halogenated solvent waste can complicate and increase the cost of disposal for the entire waste stream. Never mix incompatible chemicals.[13]

• Proper Containerization:

  • Collect waste in a designated container that is in good condition, made of a compatible material, and has a secure, leak-proof screw-top cap.[10][17]

  • Do not overfill the container; leave at least 10% of headspace to allow for vapor expansion and prevent spills.[17]

  • Keep the container closed at all times except when actively adding waste.[8][17] A funnel left in the opening is not considered a closed container.

• Accurate and Complete Labeling:

  • The moment the first drop of waste is added, affix a hazardous waste label to the container.

  • The label MUST include:

    • The words "Hazardous Waste" [8][10]

    • The full chemical name: "4,5-Dibromothiazole-2-carboxylic acid" and any other chemical constituents, with approximate percentages.[17]

    • The specific hazard characteristics: "Irritant," "Toxic" (assumed).[8]

    • The accumulation start date (the date the first waste was added).[8]

• Temporary Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in your lab's designated SAA.

  • This area must be at or near the point of generation and under the control of laboratory personnel.[10]

  • Ensure secondary containment (such as a larger tub or bin) is used to capture any potential leaks.

• Coordination for Final Disposal:

  • Once the waste container is full or you are discontinuing the project, contact your institution's Environmental Health & Safety (EHS) office to arrange for a waste pickup.

  • Do not pour any amount of this chemical down the drain or place it in the regular trash.[10][13]

  • Your EHS office will manage the final disposal through a certified hazardous waste management company, ensuring it is handled in full compliance with all federal, state, and local regulations.[8][18]

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct action. All spill and exposure procedures should be performed in alignment with your institution's specific emergency protocols.

• In Case of a Spill:

  • Alert personnel in the immediate area and evacuate if necessary.

  • If the spill is small and you are trained to handle it, ensure proper ventilation and don appropriate PPE (gloves, goggles, lab coat).

  • Contain the spill by covering it with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with soap and water.[8]

  • All cleanup materials, including gloves and absorbent pads, must be collected, sealed in a bag, and disposed of as hazardous waste.[8][18]

  • Report the incident to your laboratory supervisor and EHS office.

• In Case of Personal Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[5][7]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[5][7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7][19]

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste streams containing 4,5-Dibromothiazole-2-carboxylic acid.

Caption: Decision workflow for the proper disposal of 4,5-Dibromothiazole-2-carboxylic acid waste.

References

• Benchchem. (n.d.). Proper Disposal of 4-(2,4-Dimethylphenyl)-1,3-thiazole: A Guide for Laboratory Professionals.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD.
• Greenbook.net. (2018, April 24). SAFETY DATA SHEET.
• U.S. Water. (2015, March 25). SAFETY DATA SHEET.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET.
• Occupational Safety and Health Administration. (n.d.). Laboratories - Overview.
• ACS Publications. (2025, November 13). Hazardous Chemical Waste Management in Teaching Laboratories: A Case Study of the Faculty of Pharmacy of Monastir in Tunisia.
• Fisher Scientific. (2025, May 1). SAFETY DATA SHEET.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Occupational Safety and Health Administration. (n.d.). OSHA Laboratory Standard 29 CFR 1910.1450.
• Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET.
• Thor. (2019, November 6). Safety data sheet.
• eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• AbbVie CMO. (n.d.). Waste Management in Pharma Manufacturing.
• Fisher Scientific. (2012, January 20). SAFETY DATA SHEET.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• Cornell Law School. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.

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Personal protective equipment for handling 4,5-Dibromothiazole-2-carboxylic acid

Safe Handling and Operational Guide for 4,5-Dibromothiazole-2-carboxylic Acid

As a highly functionalized halogenated thiazole derivative, 4,5-Dibromothiazole-2-carboxylic acid is a critical building block in drug discovery and agricultural chemistry. However, its specific hazard profile—marked by acute oral toxicity and severe eye, skin, and respiratory irritation—demands rigorous operational controls[1]. This guide provides drug development professionals with a self-validating system for handling, personal protective equipment (PPE) selection, and disposal, ensuring both personnel safety and reagent integrity.

Hazard Profile & Physicochemical Context

Understanding the molecular causality behind the hazards is the first step in risk mitigation. The presence of two bromine atoms on the thiazole ring increases lipophilicity, which can enhance dermal penetration if the compound is dissolved in organic solvents. Concurrently, the carboxylic acid moiety contributes to its irritating nature to mucous membranes[1].

Property / Hazard	Details	Causality / Implication
CAS Number	1806352-39-5	Unique identifier for safety tracking and inventory management.
Physical Form	Solid (Powder)	High risk of aerosolization and inhalation (H335) during weighing[1].
Storage Conditions	2-8°C, Inert Atmosphere	Prevents oxidative degradation of the electron-rich thiazole core[1].
Hazard Statements	H302, H315, H319, H335	Harmful if swallowed; causes severe skin/eye/respiratory irritation[1].
Signal Word	Warning (GHS07)	Requires immediate implementation of Precautionary Codes (P-codes)[1].

Personal Protective Equipment (PPE) Matrix

Every piece of PPE must be selected based on the specific physical state and solvent context of the chemical.

PPE Category	Specification	Operational Causality
Hand Protection	Nitrile gloves (min. 5 mil) for dry solid. Double-glove for solutions.	Halogenated compounds can rapidly permeate standard nitrile when dissolved in strong organic solvents (e.g., DMF, DMSO)[2].
Eye Protection	Snug-fitting chemical splash goggles.	Safety glasses are insufficient due to the severe eye irritation hazard (H319) and the risk of airborne dust[1].
Respiratory	Fume hood (primary). N95/P100 respirator (secondary).	Mitigates H335 (respiratory irritation) and complies with P261 (Avoid breathing dust)[1]. Required if engineering controls fail[3].
Body Protection	Flame-resistant (FR) or standard cotton lab coat, fully buttoned.	Prevents accumulation of static-charged halogenated dust on personal clothing[3].

Operational Workflow & Handling Protocol

Handling hazardous powders requires strict adherence to engineering controls to prevent aerosolization and cross-contamination[4].

Step-by-Step Methodology:

• Preparation & Equilibration: Remove the sealed container from 2-8°C storage and place it in a desiccator to warm to room temperature. Causality: Prevents condensation of ambient moisture on the cold solid, which could lead to clumping or hydrolytic degradation.

• Engineering Controls: Conduct all transfers inside a calibrated chemical fume hood (face velocity 80-100 fpm) or a HEPA-filtered powder weighing enclosure[2].

• Weighing: Use an anti-static spatula and conductive weigh boats. Causality: Halogenated powders can hold static charges, causing spontaneous aerosolization and increasing inhalation risk[4].

• Post-Handling Storage: Purge the primary container's headspace with Argon or Nitrogen gas before sealing. Return immediately to 2-8°C[1]. Causality: Displaces oxygen and moisture, maintaining the >95% purity of the reagent.

Figure 1: SOP for weighing and transferring 4,5-Dibromothiazole-2-carboxylic acid.

Emergency Response & Spill Management

In the event of a spill outside of containment, immediate action is required to prevent respiratory exposure and facility contamination[3].

Step-by-Step Methodology:

• Assess & Evacuate: If the powder is aerosolized, evacuate the immediate area and allow the dust to settle.

• Don Emergency PPE: Upgrade to an N95 or P100 particulate respirator and heavy-duty nitrile gloves[3].

• Containment: Lightly cover the spill with a damp absorbent pad or lightly mist with water (if compatible) to suppress dust generation. Do not dry sweep.

• Collection: Mechanically collect the material using a plastic, non-sparking scoop.

• Decontamination: Wash the spill area with a mild alkaline detergent solution to neutralize residual carboxylic acid, followed by a water rinse.

Figure 2: Step-by-step emergency response pathway for solid chemical spills.

Waste Disposal Plan

Due to the presence of two bromine atoms, 4,5-Dibromothiazole-2-carboxylic acid and any associated solvent waste must be strictly segregated into Halogenated Waste streams[5].

• Solid Waste: Contaminated gloves, weigh boats, and spill cleanup materials must be placed in a sealed, properly labeled hazardous waste container designated for halogenated solids[3].

• Liquid Waste: If the reagent is dissolved in a solvent (e.g., DMSO, Methanol), the resulting mixture must be collected in a Halogenated Organic Waste carboy. Mixing halogenated waste with non-halogenated streams can disqualify the waste from fuel blending and dramatically increase disposal costs. Halogenated waste requires specialized high-temperature incineration (up to 1,200 °C) equipped with acid-gas scrubbers to safely neutralize the hydrohalic acid byproducts generated during combustion[5],[6].

References

• Title: Working with Particularly Hazardous Chemicals Source: Florida State University Environmental Health & Safety URL: [Link]

• Title: Weighing Hazardous Powders in the Laboratory Source: Environment, Health & Safety - UW-Madison URL: [Link]

• Title: Guidelines for Solvent Waste Recycling & Disposal Source: AllSource Environmental URL: [Link]

• Title: Most solvent waste from US academic labs ends up in the air Source: C&EN Global Enterprise (American Chemical Society) URL: [Link]

Sources

• 1. 4,5-Dibromothiazole-2-carboxylic acid | 1806352-39-5 [sigmaaldrich.com]
• 2. Chapter 9 - Particularly Hazardous Substances [ehs.cornell.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 6. pubs.acs.org [pubs.acs.org]